CJ-15208

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of CJ-15208

For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15208 is a novel cyclic tetrapeptide that has garnered significant interest within the scientific community for its selective antagonist activity at the kappa opioid receptor (KOR).[1][2][3] Isolated from the fermentation broth of the fungus Ctenomyces serratus ATCC15502, this natural product has demonstrated potential as a therapeutic agent, particularly in the context of substance use disorders.[2][4][5] This technical guide provides a comprehensive overview of the mechanism of action of CJ-15208, detailing its molecular interactions, pharmacological effects, and the experimental methodologies used to elucidate its properties.

Molecular Structure and Stereochemistry

CJ-15208 is a cyclic tetrapeptide composed of one tryptophan, one D-proline, and two L-phenylalanine residues.[1][2] The initial structural elucidation determined the amino acid sequence and cyclic nature of the peptide.[1] However, the stereochemistry of the tryptophan residue was not initially determined. Subsequent synthetic studies have explored both the L-tryptophan and D-tryptophan isomers, revealing that the stereochemistry at this position significantly influences the in vivo pharmacological profile.[6][7] The natural product is consistent with the L-Trp isomer.[1][6] The structure of the two tryptophan isomers of CJ-15,208 is cyclo[Phe-d-Pro-Phe-Trp].[4][8]

Core Mechanism of Action: Kappa Opioid Receptor Antagonism

The primary mechanism of action of CJ-15208 is its selective antagonism of the kappa opioid receptor (KOR).[1][2] KORs are a class of opioid receptors that are involved in a variety of physiological and pathological processes, including pain, mood, and addiction.[6] Unlike mu-opioid receptor agonists (e.g., morphine), which are associated with euphoria and have a high potential for abuse, KOR agonists can produce dysphoria and stress-like states. Consequently, KOR antagonists are being investigated for their potential in treating depression, anxiety, and drug addiction.[6]

CJ-15208 and its isomers have been shown to bind to KORs with nanomolar affinity and functionally antagonize the effects of KOR agonists.[1][2] This antagonist activity has been demonstrated in both in vitro and in vivo models.[4][6]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data regarding the interaction of CJ-15208 and its isomers with opioid receptors.

Table 1: Opioid Receptor Binding Affinity

Compound	Receptor	IC50 (nM)	Ki (nM)
CJ-15208 (Natural Product)	Kappa (κ)	47	-
Mu (μ)	260	-
Delta (δ)	2,600	-
L-Trp Isomer	Kappa (κ)	-	21.2 ± 5.6
D-Trp Isomer	Kappa (κ)	-	46.9 ± 16.1

Data sourced from radioligand binding assays.[1][2]

Table 2: In Vitro Functional Antagonist Activity

Compound	Assay	Agonist	ED50 (µM)
CJ-15208 (Natural Product)	Electrically-stimulated rabbit vas deferens	Asimadoline (κ-agonist)	1.3

This assay measures the ability of the antagonist to reverse the inhibitory effect of a KOR agonist on smooth muscle contraction.[2]

Signaling Pathways

The antagonism of the KOR by CJ-15208 prevents the downstream signaling cascade typically initiated by endogenous (e.g., dynorphin) or exogenous KOR agonists. KORs are G-protein coupled receptors (GPCRs) that primarily couple to the Gi/o family of G-proteins. Agonist binding leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, the activation of inwardly rectifying potassium channels, and the inhibition of voltage-gated calcium channels. By blocking agonist binding, CJ-15208 prevents these intracellular events.

Caption: KOR signaling pathway and the inhibitory action of CJ-15208.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

1. Radioligand Binding Assays

• Objective: To determine the binding affinity (IC50 and Ki values) of CJ-15208 for kappa, mu, and delta opioid receptors.

• Protocol:

  • Membrane Preparation: Mouse brain membranes are prepared as the source of opioid receptors.[1]

  • Radioligand: A specific radiolabeled ligand for each receptor subtype is used (e.g., [³H]U69,593 for KOR).[1]

  • Competition Binding: The membranes are incubated with the radioligand in the presence of varying concentrations of the test compound (CJ-15208).

  • Separation: Bound and free radioligand are separated by rapid filtration.

  • Quantification: The amount of bound radioactivity is measured using liquid scintillation counting.

  • Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

Caption: Workflow for the radioligand binding assay.

2. Electrically-Stimulated Rabbit Vas Deferens Assay

• Objective: To assess the functional antagonist activity of CJ-15208 at the KOR.

• Protocol:

  • Tissue Preparation: The vas deferens from a rabbit is isolated and mounted in an organ bath containing a physiological salt solution.

  • Electrical Stimulation: The tissue is electrically stimulated to induce twitch contractions.

  • Agonist Application: A KOR agonist (e.g., asimadoline) is added to the bath, which inhibits the twitch response.[2]

  • Antagonist Application: CJ-15208 is then added in a cumulative concentration-response manner to determine its ability to reverse the agonist-induced inhibition.

  • Data Analysis: The concentration of CJ-15208 that produces 50% of the maximal reversal of the agonist effect (ED50) is calculated.[2]

3. In Vivo 55°C Warm-Water Tail-Withdrawal Assay

• Objective: To evaluate the antinociceptive (analgesic) and KOR antagonist effects of CJ-15208 in a living animal model.

• Protocol:

  • Animal Model: C57Bl/6J mice are typically used.[6]

  • Drug Administration: CJ-15208 or its isomers are administered, often intracerebroventricularly (i.c.v.) or orally (p.o.).[6][8]

  • Nociceptive Testing: At various time points after drug administration, the distal portion of the mouse's tail is immersed in a 55°C water bath, and the latency to tail withdrawal is measured. An increase in latency indicates an antinociceptive effect.

  • Antagonist Testing: To assess antagonist activity, mice are pretreated with CJ-15208, followed by the administration of a KOR agonist (e.g., U50,488).[9] A reduction in the agonist-induced antinociception indicates antagonist activity.

Pharmacological Effects and Therapeutic Potential

• Oral Bioavailability and Blood-Brain Barrier Penetration: Studies have shown that CJ-15208 and its D-Trp isomer are orally active and can cross the blood-brain barrier to exert their effects on central KORs.[4][9] This is a significant advantage for a peptide-based therapeutic.

• Prevention of Cocaine-Seeking Behavior: The D-Trp isomer of CJ-15208 has been shown to prevent both cocaine- and stress-induced reinstatement of extinguished cocaine-seeking behavior in the conditioned place preference (CPP) assay in a time- and dose-dependent manner.[4][6] This suggests a potential therapeutic application in preventing relapse in individuals with cocaine use disorder.[8]

• Stereospecific In Vivo Activity: The L-Trp and D-Trp isomers of CJ-15208 exhibit distinct in vivo profiles. While both are KOR antagonists in vitro, the L-Trp isomer (the natural product) shows a mixed agonist/antagonist profile in vivo, producing some antinociception on its own.[6] In contrast, the D-Trp isomer acts primarily as a KOR antagonist in vivo with a shorter duration of action compared to non-peptide KOR antagonists.[6][7]

Conclusion

CJ-15208 is a selective kappa opioid receptor antagonist with a unique cyclic tetrapeptide structure. Its mechanism of action has been well-characterized through a variety of in vitro and in vivo studies. The compound and its isomers, particularly the D-Trp variant, have demonstrated promising preclinical activity, including oral bioavailability and the ability to prevent relapse to cocaine-seeking behavior. These findings highlight CJ-15208 as a valuable lead compound for the development of novel therapeutics for substance use disorders and potentially other conditions involving KOR dysregulation. Further research into the structure-activity relationships of this class of compounds is ongoing.[5][8]

References

• 1. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of cyclic tetrapeptide CJ 15,208: a novel kappa opioid receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to CJ-15208: A Kappa Opioid Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of CJ-15208, a novel cyclic tetrapeptide with selective antagonist activity at the kappa opioid receptor (KOR). CJ-15208 was originally isolated from the fermentation broth of the fungus Ctenomyces serratus ATCC15502.[1] Its unique structure and pharmacological profile have made it a subject of interest for the development of therapeutics for mood disorders and substance abuse, particularly due to its shorter duration of action compared to other non-peptide KOR antagonists.[2][3] This document details its pharmacological properties, experimental methodologies, and relevant signaling pathways.

Chemical Structure and Stereoisomerism

CJ-15208 is a cyclic tetrapeptide with the sequence cyclo[Phe-D-Pro-Phe-Trp].[1][4] The natural product contains an L-tryptophan residue.[2][3] However, synthetic work has produced both the L-Trp isomer (the natural product) and the D-Trp isomer, which exhibit distinct pharmacological profiles in vivo.[3]

• CJ-15208 (L-Trp isomer): cyclo[Phe-D-Pro-Phe-L-Trp]

• [D-Trp]CJ-15208: cyclo[Phe-D-Pro-Phe-D-Trp]

Both isomers have been synthesized and studied to understand the impact of tryptophan stereochemistry on opioid receptor activity.[2][5]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for CJ-15208 and its D-Trp isomer, detailing their binding affinities and functional antagonist activities at opioid receptors.

Table 1: In Vitro Opioid Receptor Binding Affinity

This table presents the binding affinities of CJ-15208 isomers for kappa (KOR), mu (MOR), and delta (DOR) opioid receptors, determined through competitive radioligand binding assays.

Compound	Receptor	Ki (nM ± SEM)	IC50 (nM)	Selectivity (KOR vs. MOR / DOR)	Reference
CJ-15208 (Natural Product)	KOR	-	47	1 / 5.5 / 55.3	[1]
MOR	-	260	[1]
DOR	-	2,600	[1]
L-Trp Isomer (Synthetic)	KOR	35.4 ± 3.6	-	1 / 10.3 / 115.8	[3]
MOR	365 ± 35	-	[3]
DOR	4100 ± 310	-	[3]
D-Trp Isomer (Synthetic)	KOR	30.6 ± 3.4	-	1 / 13.9 / 185.6	[3]
MOR	425 ± 36	-	[3]
DOR	5680 ± 540	-	[3]

Ki values were determined using membranes from CHO cells stably expressing the respective human opioid receptors.[3] IC50 values for the natural product were determined using mouse brain membranes.[2]

Table 2: In Vitro Functional Antagonist Activity ([³⁵S]GTPγS Binding Assay)

This table shows the antagonist potency (KB) of the CJ-15208 isomers in preventing agonist-stimulated [³⁵S]GTPγS binding, a measure of G-protein activation. Neither isomer showed significant agonist activity (<10%) at concentrations up to 1 µM.[3]

Compound	Receptor	Agonist Used	KB (nM ± SEM)	Reference
L-Trp Isomer	KOR	Dynorphin A(1-13) amide	62.8 ± 0.8	[3]
D-Trp Isomer	KOR	Dynorphin A(1-13) amide	22.8 ± 13.4	[3]

Table 3: In Vivo Pharmacological Profile

This table summarizes the key in vivo findings for the CJ-15208 isomers, primarily from studies in mice.

Compound	Activity Profile	Key Findings	Duration of Action	Reference
L-Trp Isomer	Mixed Agonist/Antagonist	Produces dose-dependent antinociception (ED₅₀ = 3.71 nmol, i.c.v.).[3] Later exhibits KOR-selective antagonism.[3]	Antagonism is relatively brief.[3]	[3]
D-Trp Isomer	KOR-Selective Antagonist	Minimal agonist activity.[3] Induces dose-dependent, KOR-selective antagonism.[3][6] Prevents stress-induced reinstatement of cocaine CPP.[3][6] Orally active and crosses the blood-brain barrier.[7]	Antagonism lasts less than 18 hours (i.c.v.) or 6 hours (p.o.).[6][7]	[3][6][7]
CJ-15208 (Natural)	Mixed Agonist/Antagonist	Exhibits oral bioavailability.[8] Antagonizes centrally administered KOR agonists.[4][8] Prevents both stress- and cocaine-induced reinstatement of cocaine CPP.[4][8]	Finite KOR antagonist activity.[8]	[4][8]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following are protocols for key experiments cited in the study of CJ-15208.

Radioligand Binding Assays

This protocol is used to determine the binding affinity (Ki) of a compound for a specific receptor.

Objective: To measure the ability of CJ-15208 isomers to displace a radiolabeled ligand from KOR, MOR, and DOR.

Materials:

• Membranes from Chinese Hamster Ovary (CHO) cells stably expressing human KOR, MOR, or DOR.[9]

• Radioligands: [³H]diprenorphine (for KOR), [³H]DAMGO (for MOR), [³H]DPDPE (for DOR).[9]

• Test Compounds: L-Trp and D-Trp isomers of CJ-15208 at 12 concentrations (0.1 nM to 10 µM).[9]

• Incubation Buffer: 50 mM Tris, pH 7.4.[9]

• Filtration apparatus and glass fiber filters.

Procedure:

• Incubation: Isolated cell membranes are incubated with a fixed concentration of the appropriate radioligand and varying concentrations of the test compound.[9]

• Equilibration: The incubation is carried out in triplicate for 90 minutes at 22°C to allow the binding to reach equilibrium.[9]

• Separation: The reaction is terminated by rapid filtration through glass fiber filters, separating the membrane-bound radioligand from the unbound.

• Quantification: The radioactivity retained on the filters is measured using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.[10]

[³⁵S]GTPγS Functional Assay

This assay measures the functional consequence of receptor binding, specifically the activation of G-proteins, to determine if a compound is an agonist or antagonist.

Objective: To assess the efficacy (agonist activity) and antagonist potency (KB) of CJ-15208 isomers at the KOR.

Materials:

• CHO cell membranes expressing the desired opioid receptor.[3]

• [³⁵S]GTPγS (a non-hydrolyzable GTP analog).

• Agonist: Dynorphin A(1-13) amide (for KOR).[3]

• Test Compounds: L-Trp and D-Trp isomers of CJ-15208.

• Assay Buffer: Containing Tris-HCl, MgCl₂, NaCl, and GDP.

Procedure:

• Agonist Test: Cell membranes are incubated with varying concentrations of the test compound and a fixed concentration of [³⁵S]GTPγS to measure stimulation of binding above baseline.

• Antagonist Test: To determine antagonist potency, membranes are incubated with a fixed concentration of the full agonist (e.g., Dynorphin A) in the presence of varying concentrations of the test compound (CJ-15208 isomer) and [³⁵S]GTPγS.[3]

• Incubation: The reaction proceeds for a defined period (e.g., 60 minutes) at room temperature.

• Separation & Quantification: The reaction is terminated and quantified similarly to the radioligand binding assay.

• Data Analysis: For antagonists, the data is used to calculate the equilibrium dissociation constant (KB), which represents the concentration of the antagonist required to shift the agonist concentration-response curve two-fold to the right.

55°C Warm-Water Tail-Withdrawal Assay

This is a standard in vivo model for assessing the antinociceptive (analgesic) effects of compounds in rodents.

Objective: To characterize the opioid receptor agonist and antagonist activities of CJ-15208 isomers in vivo.[3]

Animals: Adult male C57BL/6J mice.[7][8]

Procedure:

• Baseline Measurement: The baseline latency for a mouse to withdraw its tail from 55°C water is recorded. A cut-off time (e.g., 15 seconds) is used to prevent tissue damage.[7]

• Compound Administration: The test compound (e.g., CJ-15208 isomer) is administered, typically via intracerebroventricular (i.c.v.) or per os (p.o.) routes.[3][7]

• Agonist Testing: Tail-withdrawal latencies are measured at multiple time points after administration to assess for antinociceptive effects (an increase in latency).[3]

• Antagonist Testing: To test for antagonism, mice are pre-treated with the test compound. After a specified time, a known KOR agonist (e.g., U50,488) is administered.[7][11] The ability of the test compound to block or reverse the antinociceptive effect of the agonist is then measured.[7][11]

• Data Analysis: Results are often expressed as percent maximum possible effect (%MPE) or percent antinociception.[7]

Conditioned Place Preference (CPP) Assay

This behavioral assay is used to measure the rewarding or aversive properties of drugs and to model relapse to drug-seeking behavior.[8]

Objective: To evaluate the ability of [D-Trp]CJ-15208 to prevent stress- or drug-induced reinstatement of cocaine-seeking behavior.[3]

Apparatus: A two-chambered box with distinct visual and tactile cues in each chamber.

Procedure:

• Pre-Conditioning (Baseline): The mouse is allowed to freely explore both chambers, and the time spent in each is recorded to establish any initial preference.

• Conditioning: Over several days, the mouse receives injections of cocaine and is confined to one chamber, and saline injections while confined to the other chamber. This pairs the drug's effects with the cues of a specific chamber.

• Post-Conditioning Test: The mouse is again allowed to freely explore both chambers, and the time spent in each is recorded. An increase in time spent in the drug-paired chamber indicates a conditioned place preference.

• Extinction: The preference is "extinguished" by repeatedly placing the mouse in the apparatus without any drug administration until it no longer shows a preference for either chamber.[8]

• Reinstatement Test: To model relapse, a priming event is introduced, such as a small dose of cocaine or a stressor (e.g., forced swim stress).[3][8]

• Antagonist Evaluation: To test CJ-15208, the compound is administered prior to the stressor or cocaine-priming dose. The test determines if the compound can prevent the reinstatement of the previously extinguished preference for the drug-paired chamber.[3][8]

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key concepts related to CJ-15208's mechanism and evaluation.

Kappa Opioid Receptor Signaling

Activation of the KOR, a G-protein coupled receptor (GPCR), initiates downstream signaling cascades.

Canonical KOR agonist signaling pathway.

Antagonist Action of CJ-15208

CJ-15208 acts by competitively binding to the KOR, preventing agonist-induced signaling.

Mechanism of KOR antagonism by CJ-15208.

Workflow: Competitive Radioligand Binding Assay

This diagram outlines the steps involved in determining the binding affinity of a test compound.

Workflow for a competitive radioligand binding assay.

Selectivity Profile of CJ-15208 Isomers

This diagram illustrates the preferential binding of CJ-15208 to the kappa opioid receptor over mu and delta receptors.

Binding selectivity of CJ-15208 for KOR vs. MOR/DOR.[3]

References

• 1. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to CJ-15208: A Novel Kappa Opioid Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15208 is a naturally occurring cyclic tetrapeptide that has garnered significant interest within the scientific community for its selective antagonist activity at the kappa opioid receptor (KOR).[1][2] Initially isolated from the fermentation broth of the fungus Ctenomyces serratus ATCC 15502, its unique structure and pharmacological profile present a promising scaffold for the development of novel therapeutics, particularly in the context of substance use disorders and stress-related conditions.[2][3][4] This document provides a comprehensive technical overview of the discovery, origin, and pharmacological characterization of CJ-15208 and its key isomers.

Discovery and Origin

Pharmacological Profile

CJ-15208 and its isomers exhibit distinct and stereospecific activities at opioid receptors. The primary mechanism of action is the antagonism of the kappa opioid receptor, though nuanced differences exist between the L-Trp and D-Trp isomers.

In Vitro Activity

In vitro assays, including radioligand binding and GTPγS binding assays, have been instrumental in delineating the receptor affinity, selectivity, and efficacy of CJ-15208 isomers.[1] Both the L-Trp and D-Trp isomers demonstrate similar affinity and selectivity for kappa opioid receptors.[1]

Table 1: In Vitro Opioid Receptor Binding Affinities of CJ-15208 and its Isomers

Compound	KOR Ki (nM)	MOR Ki (nM)	DOR Ki (nM)	KOR IC50 (nM)	MOR IC50 (nM)	DOR IC50 (nM)
CJ-15208 (L-Trp Isomer)	30-35	-	-	47	260	2600
[D-Trp]CJ-15208	30-35	-	-	-	-	-

Data compiled from multiple sources.[1][2] Dashes indicate data not consistently reported across primary literature.

In Vivo Activity

In vivo studies, primarily utilizing the 55°C warm-water tail-withdrawal assay and conditioned place preference (CPP) models, have revealed the differential effects of the CJ-15208 isomers. The D-Trp isomer predominantly acts as a KOR antagonist with minimal agonist activity, while the L-Trp isomer displays a mixed agonist/antagonist profile.[1]

Table 2: In Vivo Antinociceptive and Antagonistic Properties of CJ-15208 Isomers

Compound	Administration Route	Agonist Activity (Antinociception)	Antagonist Activity (KOR)	Duration of Action
CJ-15208 (L-Trp Isomer)	i.c.v.	Dose-dependent antinociception (ED50 = 3.71 nmol)	Mixed agonist/antagonist	Up to 100 minutes
[D-Trp]CJ-15208	i.c.v.	Minimal agonist activity	Dose-dependent KOR antagonism	Less than 18 hours
[D-Trp]CJ-15208	p.o.	Limited antinociception	Dose-dependent KOR antagonism	-

Data is based on intracerebroventricular (i.c.v.) and oral (p.o.) administration studies in mice.[1][5]

Signaling Pathways

CJ-15208 exerts its effects by modulating the signaling cascade of the kappa opioid receptor, a G-protein coupled receptor (GPCR). As an antagonist, it blocks the canonical signaling pathway typically initiated by endogenous KOR agonists like dynorphin.

Figure 1: Antagonistic action of CJ-15208 on the KOR signaling pathway.

Experimental Protocols

The characterization of CJ-15208 has relied on a suite of established in vitro and in vivo experimental procedures.

Radioligand Binding Assay

This assay is employed to determine the binding affinity (Ki) of CJ-15208 for various opioid receptors. The protocol involves incubating cell membranes expressing the receptor of interest with a radiolabeled ligand and varying concentrations of the competitor compound (CJ-15208). The displacement of the radioligand is measured to calculate the inhibitory constant (Ki).

Figure 2: Workflow for determining receptor binding affinity.

55°C Warm-Water Tail-Withdrawal Assay

This in vivo assay assesses the antinociceptive (analgesic) effects of a compound in rodents. The latency of the animal to withdraw its tail from warm water is measured before and after drug administration. An increase in latency indicates an antinociceptive effect. This assay is also used to evaluate antagonist activity by administering the antagonist prior to a known agonist.

Figure 3: Workflows for agonist and antagonist testing in vivo.

Conditioned Place Preference (CPP) Assay

The CPP assay is a model used to study the rewarding or aversive properties of drugs and to investigate relapse behavior. In the context of CJ-15208, it has been used to assess the ability of the D-Trp isomer to prevent stress- and drug-induced reinstatement of cocaine-seeking behavior.[1]

Figure 4: Workflow for the CPP reinstatement paradigm.

Therapeutic Potential and Future Directions

The properties of the D-Trp isomer of CJ-15208 make it a particularly attractive candidate for further development. Its selective KOR antagonism, coupled with a favorable duration of action and oral bioavailability, suggests potential therapeutic applications in treating psychostimulant abuse by preventing stress-induced relapse.[1][5][6] Further research is focused on optimizing the macrocyclic peptide structure to enhance potency and pharmacokinetic properties, with the goal of developing safer and more effective treatments for opioid and other substance use disorders.[7] The distinct pharmacological profiles of the various stereoisomers of CJ-15208 also provide a rich area for structure-activity relationship studies, which can inform the design of future multifunctional opioid ligands.[8]

References

• 1. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Phenylalanine Stereoisomers of CJ-15,208 and [d-Trp]CJ-15,208 Exhibit Distinctly Different Opioid Activity Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Kappa Opioid Receptor Antagonist CJ-15208

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of CJ-15208, a potent and selective kappa opioid receptor (KOR) antagonist. The information is intended for researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties

CJ-15208 is a cyclic tetrapeptide originally isolated from the fermentation broth of the fungus Ctenomyces serratus ATCC15502.[1][2] Its structure was determined to consist of one tryptophan, one D-proline, and two L-phenylalanine residues.[1] Subsequent synthesis and analysis of the tryptophan isomers confirmed that the natural product contains an L-tryptophan residue.[3][4] The chemical structure of CJ-15208 is cyclo[L-Phe-D-Pro-L-Phe-L-Trp].

Caption: Simplified signaling pathway of the kappa opioid receptor.

Experimental Protocols

Synthesis of CJ-15208

The synthesis of CJ-15208 involves the solid-phase synthesis of the linear tetrapeptide precursor followed by cyclization in solution. [5] Linear Precursor Synthesis (Solid-Phase):

• The linear peptide is assembled on a solid support resin (e.g., Wang resin).

• Fmoc-protected amino acids are sequentially coupled using a standard peptide synthesizer.

• The peptide is cleaved from the resin and deprotected to yield the linear precursor.

Cyclization (Solution-Phase):

• The linear peptide is dissolved in a suitable solvent (e.g., DMF).

• A coupling reagent (e.g., HATU) and a base (e.g., DIEA) are added to facilitate the intramolecular cyclization.

• The reaction mixture is stirred at room temperature until the cyclization is complete.

• The cyclic peptide is purified by reversed-phase high-performance liquid chromatography (RP-HPLC).

Radioligand Binding Assay

The affinity of CJ-15208 for the kappa opioid receptor can be determined using a competitive radioligand binding assay. [2] Materials:

• Receptor source: Mouse brain membranes or cells expressing the kappa opioid receptor.

• Radioligand: [3H]U69,593 (a selective KOR agonist).

• Non-specific binding control: A high concentration of an unlabeled KOR ligand (e.g., naloxone).

• Assay buffer: 50 mM Tris-HCl, pH 7.4.

• Test compound: CJ-15208 at various concentrations.

Procedure:

• Incubate the receptor source with the radioligand and varying concentrations of CJ-15208 in the assay buffer.

• Allow the binding to reach equilibrium (e.g., 60-90 minutes at room temperature).

• Terminate the reaction by rapid filtration through glass fiber filters to separate bound and free radioligand.

• Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value of CJ-15208 by plotting the percentage of specific binding against the logarithm of the competitor concentration.

Conditioned Place Preference (CPP) Assay

The effect of CJ-15208 on drug-seeking behavior can be assessed using the conditioned place preference paradigm. [6] dot

Caption: Experimental workflow for the conditioned place preference assay.

Animal Model: Mice are commonly used for this assay.

Procedure:

• Pre-conditioning: The initial preference of the mice for two distinct compartments is determined.

• Conditioning: Over several days, one compartment is consistently paired with the administration of a drug of abuse (e.g., cocaine), while the other compartment is paired with saline.

• Post-conditioning: The preference for the drug-paired compartment is measured in a drug-free state.

• Extinction: The conditioned preference is extinguished by repeatedly exposing the mice to both compartments without any drug administration.

• Reinstatement: Drug-seeking behavior is reinstated by a priming dose of the drug or exposure to a stressor.

• Treatment: Prior to the reinstatement trigger, mice are treated with CJ-15208 (e.g., orally) or a vehicle control.

• Reinstatement Test: The time spent in the drug-paired compartment is measured to assess the effect of CJ-15208 on reinstatement of drug-seeking behavior.

Conclusion

CJ-15208 is a valuable pharmacological tool for studying the role of the kappa opioid receptor system in various physiological and pathological processes. Its high affinity and selectivity for the KOR, coupled with its demonstrated in vivo activity, make it a promising lead compound for the development of novel therapeutics for the treatment of addiction, depression, and other stress-related disorders. This technical guide provides a foundational understanding of the key characteristics of CJ-15208 to aid researchers in their scientific endeavors.

References

• 1. Reinstatement of Drug-seeking in Mice Using the Conditioned Place Preference Paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. en.bio-protocol.org [en.bio-protocol.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

The Stereoisomers of CJ-15208: A Tale of Two Tryptophans in Opioid Receptor Modulation

An In-depth Technical Guide for Researchers and Drug Development Professionals

The cyclic tetrapeptide CJ-15208, a natural product isolated from the fungus Ctenomyces serratus, has emerged as a significant lead compound in the development of kappa opioid receptor (KOR) antagonists.[1] KOR antagonists hold therapeutic promise for a range of conditions, including depression, anxiety, and substance use disorders.[2] A critical feature of CJ-15208's structure is the presence of a tryptophan residue, the stereochemistry of which profoundly influences its pharmacological profile. This technical guide provides a comprehensive analysis of the L-tryptophan (L-Trp) and D-tryptophan (D-Trp) isomers of CJ-15208, offering a detailed comparison of their synthesis, in vitro and in vivo activities, and therapeutic potential.

Contrasting Pharmacological Profiles: A Summary of Quantitative Data

The L-Trp isomer represents the naturally occurring form of CJ-15208.[3] However, synthetic efforts have produced both the L-Trp and D-Trp isomers, revealing stark differences in their interactions with the opioid receptor system.[2] While both isomers exhibit a notable affinity for the kappa opioid receptor, their functional activities diverge significantly.

Isomer	Receptor Binding Affinity (Ki, nM) vs [3H]U69,593 in mouse brain membranes	In Vitro Activity	In Vivo Activity
CJ-15208 (L-Trp)	21.2 ± 5.6	Mixed opioid agonist/antagonist	Mixed opioid agonist/antagonist activity
[D-Trp]CJ-15208	46.9 ± 16.1	Primarily κ-receptor selective antagonist	Dose-dependent κ-receptor selective antagonism lasting less than 18 h

Table 1: Comparative in vitro and in vivo properties of CJ-15208 L-Trp and D-Trp isomers. Data compiled from Kulkarni et al. (2009) and Ross et al. (2010).[2][3]

The L-Trp isomer, CJ-15208, displays a mixed profile of opioid agonism and antagonism.[3] In contrast, the D-Trp isomer acts as a more selective and short-acting KOR antagonist with minimal agonist effects.[3][4] This distinction is crucial for therapeutic development, as a pure antagonist is often desirable to avoid the unwanted effects associated with receptor activation.

Deciphering the Mechanism: Key Experimental Protocols

The characterization of the CJ-15208 isomers has been built upon a foundation of rigorous experimental methodologies. Understanding these protocols is essential for interpreting the data and for designing future studies.

Radioligand Binding Assays

These assays are fundamental to determining the binding affinity of a compound for its target receptor.

Objective: To quantify the affinity of the L-Trp and D-Trp isomers of CJ-15208 for the kappa opioid receptor.

Methodology:

• Membrane Preparation: Mouse brain membranes are prepared as a source of opioid receptors.

• Radioligand: [3H]U69,593, a selective KOR agonist, is used as the radiolabeled ligand.

• Competition Binding: The ability of increasing concentrations of the unlabeled CJ-15208 isomers to displace the binding of [3H]U69,593 from the KOR is measured.

• Data Analysis: The concentration of the isomer that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation, providing a measure of binding affinity.[2]

In Vivo Antinociception and Antagonism: The 55°C Warm-Water Tail-Withdrawal Assay

This assay is a standard method for assessing the analgesic (agonist) and antagonist effects of compounds in animal models.

Objective: To characterize the in vivo opioid agonist and antagonist activity of the CJ-15208 isomers.

Methodology:

• Animal Model: C57Bl/6J mice are typically used.

• Agonist Activity Assessment:

  • The baseline tail-withdrawal latency of each mouse from 55°C water is measured.

  • A CJ-15208 isomer is administered (e.g., intracerebroventricularly, i.c.v.).

  • Tail-withdrawal latency is measured at set time points after administration. An increase in latency indicates an antinociceptive (analgesic) effect.[3]

• Antagonist Activity Assessment:

  • Mice are pretreated with a CJ-15208 isomer.

  • After a specified time (e.g., 80 minutes), a known KOR agonist (e.g., U50,488) is administered.

  • The ability of the CJ-15208 isomer to block the antinociceptive effect of the KOR agonist is measured. A reduction in the agonist's effect indicates antagonist activity.[3][5]

Visualizing the Scientific Workflow and Rationale

To better understand the logical flow of the research and the relationship between different experimental stages, the following diagrams are provided.

Caption: Experimental workflow for the characterization of CJ-15208 isomers.

The distinct pharmacological profiles of the L-Trp and D-Trp isomers of CJ-15208 underscore the critical role of stereochemistry in drug-receptor interactions. This is visually represented in the following logical diagram.

Caption: Logical relationship between CJ-15208 isomers and their therapeutic potential.

The Path Forward: Therapeutic Implications and Future Directions

The discovery and characterization of the D-Trp isomer of CJ-15208 represents a significant advancement in the quest for safer and more effective treatments for a variety of neurological and psychiatric disorders. Its profile as a short-acting, selective KOR antagonist with minimal agonist activity makes it a particularly attractive candidate for further development.[3] Studies have already demonstrated its potential in preventing stress-induced reinstatement of cocaine-seeking behavior, highlighting its promise in addiction medicine.[6][7]

Future research will likely focus on several key areas:

• Pharmacokinetic and Pharmacodynamic Studies: A more detailed understanding of the absorption, distribution, metabolism, and excretion (ADME) properties of the D-Trp isomer is necessary to optimize dosing and delivery.

• Structure-Activity Relationship (SAR) Studies: Further modifications to the cyclic tetrapeptide backbone could lead to analogs with improved potency, selectivity, and pharmacokinetic profiles.[5][8][9][10]

• Clinical Trials: Ultimately, the therapeutic potential of the D-Trp isomer and its analogs will need to be validated in well-controlled clinical trials in human subjects.

References

• 1. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phenylalanine Stereoisomers of CJ-15,208 and [d-Trp]CJ-15,208 Exhibit Distinctly Different Opioid Activity Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]

CJ-15208 binding affinity and selectivity

An In-depth Technical Guide to the Binding Affinity and Selectivity of CJ-15208 For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15208 is a cyclic tetrapeptide that has garnered significant interest within the scientific community for its notable interaction with opioid receptors. Initially isolated from the fungus Ctenomyces serratus, its potential as a kappa opioid receptor (KOR) antagonist has made it a subject of extensive research, particularly in the context of developing novel therapeutics for conditions such as substance use disorders and mood disorders.[1][2] This technical guide provides a comprehensive overview of the binding affinity and selectivity profile of CJ-15208 and its analogs, details the experimental protocols used for their characterization, and illustrates the associated signaling pathways.

Binding Affinity and Selectivity Profile

The affinity and selectivity of CJ-15208 and its derivatives for the kappa (κ), mu (μ), and delta (δ) opioid receptors have been determined through various in vitro assays. The data consistently demonstrate that CJ-15208 preferentially binds to the KOR.

Quantitative Binding Data

The following tables summarize the binding affinities (Ki) and antagonist potencies (IC50) of CJ-15208 and several of its key analogs.

Table 1: Opioid Receptor Binding Affinities (Ki, nM) of CJ-15208 and its Isomers

Compound	KOR (κ) Ki (nM)	MOR (μ) Ki (nM)	DOR (δ) Ki (nM)	Selectivity (κ vs μ)	Selectivity (κ vs δ)
CJ-15208 (l-Trp isomer)	21.2 ± 5.6[1]	260[2]	2600[2]	~12x	~123x
[D-Trp]CJ-15208	46.9 ± 16.1[1]	-	-	-	-

Data presented as mean ± SEM where available. Selectivity is calculated as the ratio of Ki values.

Table 2: Antagonist Potency (IC50, nM) of CJ-15208 Analogs

Compound	KOR Antagonist IC50 (nM)
[D-Trp]CJ-15208	66[3]
[D-Trp(formamide)]CJ-15208	49[3]
[D-Phe4]CJ-15208	460[3]
Methyl-substituted derivative	220[3]

Experimental Protocols

The characterization of CJ-15208's binding profile relies on established and robust experimental methodologies. The core techniques employed are radioligand binding assays and functional assays that measure downstream signaling events.

Radioligand Competition Binding Assay

This assay is the gold standard for determining the binding affinity of a compound to a receptor.

Objective: To determine the equilibrium dissociation constant (Ki) of CJ-15208 and its analogs for the kappa, mu, and delta opioid receptors.

Methodology:

• Membrane Preparation: Membranes are prepared from cells expressing the opioid receptor of interest or from brain tissue.

• Incubation: A constant concentration of a specific radioligand (e.g., [3H]U69,593 for KOR) is incubated with the membrane preparation in the presence of varying concentrations of the unlabeled test compound (CJ-15208 or its analogs).

• Separation: The bound radioligand is separated from the free radioligand, typically by rapid filtration through glass fiber filters.

• Detection: The amount of radioactivity trapped on the filters, which corresponds to the amount of bound radioligand, is quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

Radioligand Competition Binding Assay Workflow

cAMP Functional Assay

This assay assesses the functional consequence of receptor binding by measuring the inhibition of cyclic adenosine (B11128) monophosphate (cAMP) production, a key second messenger in KOR signaling.

Objective: To determine the antagonist potency (IC50) of CJ-15208 and its analogs by measuring their ability to reverse agonist-induced inhibition of cAMP accumulation.

Methodology:

• Cell Culture: Cells stably expressing the kappa opioid receptor are cultured.

• Forskolin (B1673556) Stimulation: The adenylyl cyclase enzyme is stimulated with forskolin to increase intracellular cAMP levels.

• Agonist and Antagonist Treatment: Cells are treated with a KOR agonist (e.g., U50,488) to inhibit cAMP production. Concurrently, varying concentrations of the test antagonist (CJ-15208 or its analogs) are added.

• cAMP Measurement: Intracellular cAMP levels are measured using various methods, such as enzyme-linked immunosorbent assay (ELISA) or commercially available kits.

• Data Analysis: The concentration of the antagonist that reverses 50% of the agonist-induced inhibition of cAMP production is determined as the IC50 value.

Signaling Pathway

CJ-15208 acts as an antagonist at the kappa opioid receptor, which is a G-protein coupled receptor (GPCR). The canonical signaling pathway for KOR involves coupling to inhibitory G proteins (Gi/o).

Upon activation by an agonist, the KOR initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cAMP levels. This, in turn, modulates the activity of downstream effectors such as protein kinase A (PKA). By blocking the binding of agonists, CJ-15208 prevents this signaling cascade from being initiated.

Kappa Opioid Receptor Signaling Pathway

Conclusion

CJ-15208 is a selective kappa opioid receptor antagonist with a well-characterized binding profile. The data gathered from radioligand binding and functional assays consistently demonstrate its preferential affinity for the KOR over MOR and DOR. Understanding the binding characteristics and the underlying experimental methodologies is crucial for researchers and drug development professionals working on novel therapeutics targeting the opioid system. The information presented in this guide provides a solid foundation for further investigation and development of CJ-15208 and its analogs.

References

• 1. JCI Insight - Kappa opioid receptor signaling protects cartilage tissue against posttraumatic degeneration [insight.jci.org]
• 2. The Kappa Opioid Receptor: A Promising Therapeutic Target for Multiple Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kappa Opioid Receptor Signaling In the Brain: Circuitry and Implications for Treatment - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Blood-Brain Barrier Permeability of CJ-15208

For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15208, a macrocyclic tetrapeptide, and particularly its [D-Trp] stereoisomer, has emerged as a significant research tool and potential therapeutic lead due to its activity as a kappa opioid receptor (KOR) antagonist. A critical aspect of its pharmacological profile for central nervous system (CNS) applications is its ability to permeate the blood-brain barrier (BBB). This technical guide provides a comprehensive overview of the available data and experimental methodologies related to the BBB permeability of CJ-15208, with a focus on its [D-Trp] isomer, hereafter referred to as [D-Trp]CJ-15208.

Physicochemical Properties

The ability of a molecule to cross the blood-brain barrier is influenced by its structural and physicochemical characteristics. While detailed quantitative BBB permeability data for CJ-15208 is not extensively published, its known properties provide some insight.

Property	Value/Description	Implication for BBB Permeability
Molecular Weight	577 g/mol [1]	Within a range that can be amenable to BBB penetration, although larger than typical small molecules that readily cross the BBB.
Structure	Macrocyclic tetrapeptide[1]	The cyclic structure can enhance metabolic stability and may facilitate membrane permeability through intramolecular hydrogen bonding.[2]
Lipophilicity	Not explicitly quantified in search results	A moderate degree of lipophilicity is generally favorable for passive diffusion across the BBB.

In Vivo Evidence of Blood-Brain Barrier Permeability

The primary evidence for the BBB permeability of [D-Trp]CJ-15208 comes from in vivo studies in mice. These studies have demonstrated that systemically (orally) administered [D-Trp]CJ-15208 can antagonize the effects of a KOR agonist administered directly into the central nervous system.[1][2] This provides strong functional evidence of brain penetration.

Summary of In Vivo Experimental Findings

Experimental Paradigm	Animal Model	Administration Route of [D-Trp]CJ-15208	Key Finding	Citation
Antagonism of centrally administered U50,488-induced antinociception	C57BL/6J mice	Oral (p.o.)	Dose-dependently antagonized the antinociceptive effect of intracerebroventricularly (i.c.v.) administered U50,488.[1][2]	[1][2]
Prevention of stress-induced reinstatement of cocaine-seeking behavior	Mice	Oral (p.o.)	Prevented stress-induced reinstatement of extinguished cocaine conditioned place preference.[1]	[1]
Direct detection in brain tissue	Mice	Oral (p.o.)	LC-MS/MS analysis confirmed the presence of [D-Trp]CJ-15208 in perfused brain samples.[1]	[1]

Experimental Protocols

Detailed experimental protocols for assessing the BBB permeability of CJ-15208 are not fully available in the public domain. However, based on the published research, a composite and representative methodology can be outlined.

In Vivo Assessment of BBB Permeability: Antagonism of a Centrally Acting Agonist

This experimental workflow is designed to provide functional evidence of BBB penetration.

Figure 1. Workflow for in vivo functional assessment of BBB permeability.

Quantification of [D-Trp]CJ-15208 in Brain Tissue by LC-MS/MS

While a complete, validated protocol for CJ-15208 is not published, the following represents a standard workflow for the quantification of cyclic peptides in brain tissue.

Figure 2. General workflow for LC-MS/MS quantification of [D-Trp]CJ-15208 in brain tissue.

Note on LC-MS/MS Parameters: Published information provides some mass spectrometer settings used for the detection of [D-Trp]CJ-15208, which can serve as a starting point for method development[2]:

• Ionization Mode: Electrospray Ionization (ESI), positive

• Spray Voltage: 5.5 kV

• Source Temperature: 700°C

• Ion Transitions Monitored: 578.2/70.2 and 578.2/217.2

Signaling Pathways

Currently, there is no direct evidence in the available literature to suggest that CJ-15208 utilizes a specific signaling pathway for its transport across the blood-brain barrier. Its penetration is likely governed by its physicochemical properties facilitating passive diffusion. The primary signaling pathway associated with CJ-15208 is its antagonism of the kappa opioid receptor within the CNS.

The kappa opioid receptor is a G protein-coupled receptor (GPCR) that, upon activation, typically couples to Gαi/o proteins. This leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and modulation of ion channel activity. As an antagonist, CJ-15208 blocks these downstream effects initiated by KOR agonists.

Figure 3. CJ-15208 mechanism of action at the kappa opioid receptor.

Conclusion

References

• 1. Development of an in situ mouse brain perfusion model and its application to mdr1a P-glycoprotein-deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Unraveling the Intracellular Cascades: A Technical Guide to the Downstream Signaling Pathways of CJ-15208

For Researchers, Scientists, and Drug Development Professionals

Abstract

CJ-15208 is a potent and selective antagonist of the kappa opioid receptor (KOR), a G protein-coupled receptor implicated in a range of neurological and psychiatric conditions. While the in vivo effects of CJ-15208 have been characterized, a detailed understanding of its specific downstream intracellular signaling pathways remains an area of active investigation. This technical guide synthesizes the current understanding of KOR signaling to infer the likely molecular mechanisms of CJ-15208's action. It provides a framework for researchers to investigate these pathways, including detailed experimental protocols and data presentation strategies.

Introduction to CJ-15208 and the Kappa Opioid Receptor

CJ-15208 is a cyclic tetrapeptide that acts as a selective antagonist at the kappa opioid receptor (KOR).[1] KORs are G protein-coupled receptors (GPCRs) that are primarily coupled to the Gi/o family of G proteins.[2] Activation of KORs by endogenous ligands, such as dynorphins, or synthetic agonists leads to the inhibition of adenylyl cyclase, modulation of ion channels, and activation of various kinase cascades. By blocking these actions, CJ-15208 is thought to exert its therapeutic effects, particularly in the context of stress-related disorders and addiction.

Inferred Downstream Signaling Pathways of CJ-15208

Based on the known mechanisms of KOR antagonists, CJ-15208 is predicted to modulate several key downstream signaling pathways by preventing the effects of KOR agonists. The primary mechanism is the blockade of Gi/o protein activation, which in turn affects multiple downstream effectors.

Regulation of the Adenylyl Cyclase/cAMP Pathway

KOR activation typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. As an antagonist, CJ-15208 would block this inhibition, thereby maintaining or restoring basal cAMP levels in the presence of a KOR agonist. This can be hypothesized to prevent the downstream effects of reduced cAMP, such as the modulation of Protein Kinase A (PKA) activity and subsequent changes in gene transcription via the cAMP response element-binding protein (CREB).

Modulation of Mitogen-Activated Protein Kinase (MAPK) Pathways

The MAPK pathways, including the extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK pathways, are known to be modulated by KOR activation. KOR agonists can lead to the activation of these pathways, which are involved in cellular processes like proliferation, differentiation, and apoptosis.[2] CJ-15208, by antagonizing the KOR, would be expected to prevent the agonist-induced phosphorylation and activation of these MAPK cascades.

Influence on Ion Channel Activity

KORs are known to couple to and modulate the activity of various ion channels, including G protein-coupled inwardly rectifying potassium (GIRK) channels and voltage-gated calcium channels (VGCCs). Agonist binding to KORs typically leads to the opening of GIRK channels and the inhibition of VGCCs, resulting in neuronal hyperpolarization and reduced neurotransmitter release. CJ-15208 would counteract these effects, preventing the agonist-induced changes in ion channel conductance.

Quantitative Data Summary

While specific quantitative data on the downstream signaling of CJ-15208 is not extensively available in the public domain, the following table provides a template for summarizing key parameters that would be investigated to characterize its antagonist activity.

Assay Type	Parameter	Agonist	CJ-15208 Concentration	Observed Effect (Hypothetical)
Receptor Binding	Ki (nM)	[3H]U-69,593	N/A	~30-35
[35S]GTPγS Binding	IC50 (nM)	U-50,488	Varying	Dose-dependent inhibition of agonist-stimulated binding
cAMP Accumulation	IC50 (nM)	U-50,488	Varying	Reversal of agonist-induced inhibition of cAMP
MAPK Activation (pERK)	Fold Change	U-50,488	Varying	Attenuation of agonist-induced ERK phosphorylation
In Vivo Antinociception	ED50 (nmol)	U-50,488	Varying	Blockade of agonist-induced antinociception

Detailed Experimental Protocols

The following are detailed methodologies for key experiments to elucidate the downstream signaling pathways of CJ-15208.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of CJ-15208 for the kappa opioid receptor.

Materials:

• Cell membranes expressing the human KOR

• [3H]U-69,593 (radioligand)

• CJ-15208

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Nonspecific binding control (e.g., 10 µM naloxone)

• Scintillation vials and cocktail

• Glass fiber filters

• Filtration apparatus

Procedure:

• Prepare serial dilutions of CJ-15208.

• In a 96-well plate, add cell membranes, [3H]U-69,593, and either buffer, CJ-15208, or the nonspecific binding control.

• Incubate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Rapidly filter the reaction mixture through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation cocktail.

• Quantify the bound radioactivity using a scintillation counter.

• Calculate the specific binding and determine the Ki value using competitive binding analysis software.

[35S]GTPγS Binding Assay

Objective: To assess the functional antagonist activity of CJ-15208 by measuring its ability to inhibit agonist-stimulated G protein activation.

Materials:

• Cell membranes expressing the human KOR

• [35S]GTPγS

• KOR agonist (e.g., U-50,488)

• CJ-15208

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4)

• GDP

• Nonspecific binding control (unlabeled GTPγS)

Procedure:

• Pre-incubate cell membranes with CJ-15208 or vehicle for a specified time.

• Add the KOR agonist to stimulate G protein activation.

• Add [35S]GTPγS and GDP to the reaction mixture.

• Incubate at 30°C for a defined period (e.g., 60 minutes).

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold buffer.

• Quantify the bound [35S]GTPγS using a scintillation counter.

• Determine the IC50 of CJ-15208 for the inhibition of agonist-stimulated [35S]GTPγS binding.

Western Blot for MAPK Activation

Objective: To determine the effect of CJ-15208 on agonist-induced phosphorylation of MAP kinases (e.g., ERK).

Materials:

• Whole-cell lysates from cells treated with KOR agonist and/or CJ-15208

• SDS-PAGE gels

• Transfer apparatus

• PVDF or nitrocellulose membranes

• Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with CJ-15208 for a specified pre-incubation time.

• Stimulate the cells with a KOR agonist for a short period (e.g., 5-15 minutes).

• Lyse the cells and determine the protein concentration.

• Separate protein lysates by SDS-PAGE and transfer to a membrane.

• Block the membrane to prevent nonspecific antibody binding.

• Incubate the membrane with the primary antibody against the phosphorylated form of the target kinase.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against the total form of the kinase for normalization.

• Quantify the band intensities to determine the change in phosphorylation.

Mandatory Visualizations

The following diagrams illustrate the inferred signaling pathways and a general experimental workflow for characterizing CJ-15208.

Caption: Inferred signaling pathways blocked by CJ-15208.

Caption: Experimental workflow for CJ-15208 characterization.

References

• 1. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization and characterization of an opioid kappa receptor (OPRK1) antagonist - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Pharmacology of CJ-15208: A Kappa Opioid Receptor Ligand with a Complex Profile

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

CJ-15208, a cyclic tetrapeptide natural product, has emerged as a significant pharmacological tool and a promising lead compound for therapeutic development, primarily through its interaction with the dynorphin (B1627789)/kappa opioid receptor (KOR) system. This document provides a comprehensive technical overview of the effects of CJ-15208 and its isomers on the dynorphin system. It details the compound's dualistic agonist and antagonist activities, summarizes key quantitative data from preclinical studies, outlines the experimental protocols used to elucidate its pharmacological profile, and visualizes the underlying signaling pathways and experimental workflows. This guide is intended for researchers, scientists, and drug development professionals investigating novel modulators of the kappa opioid system for conditions such as substance use disorders, depression, and anxiety.

Introduction

The endogenous dynorphin/kappa opioid receptor (KOR) system is a critical modulator of stress, mood, and reward pathways in the central nervous system.[1] Activation of KORs, typically by the endogenous peptide dynorphin, often leads to dysphoria and aversive states, making KOR antagonists a promising therapeutic target for various psychiatric and neurological disorders.[2][3] CJ-15208, a macrocyclic tetrapeptide isolated from the fungus Ctenomyces serratus, was identified as a compound that preferentially binds to KORs.[4][5]

Structurally distinct from endogenous opioid peptides, CJ-15208 (cyclo[Phe-d-Pro-Phe-Trp]) lacks the typical tyrosine pharmacophore common to many opioids.[4] Research has revealed that the stereochemistry of the tryptophan residue is a critical determinant of its pharmacological activity.[6] The natural product contains an L-Trp residue and exhibits a mixed agonist/antagonist profile at the KOR.[6][7] In contrast, its synthetic D-Trp isomer, [D-Trp]CJ-15208, functions primarily as a short-acting KOR antagonist with weak KOR agonist activity.[1][6][8] This unique profile, particularly its ability to be administered orally and cross the blood-brain barrier, makes CJ-15208 and its analogs compelling candidates for drug development, especially for preventing relapse in substance use disorders.[4][9][10]

Quantitative Pharmacology of CJ-15208 and its Analogs

The following tables summarize the key in vivo pharmacological data for CJ-15208 and its D-Trp isomer.

Table 1: In Vivo Agonist (Antinociceptive) Activity

Compound	Assay	Route of Administration	ED₅₀ (95% CI)	Species	Reference
CJ-15208	55°C Warm-Water Tail-Withdrawal	po	3.49 (1.98–5.73) mg/kg	Mouse	[4][11]
CJ-15208 (L-Trp isomer)	55°C Warm-Water Tail-Withdrawal	icv	1.74 (0.62-4.82) nmol	Mouse	[7]
[D-Trp]CJ-15208	55°C Warm-Water Tail-Withdrawal	icv	10 nmol (slight, ≤10% increase in latency)	Mouse	[6]

Table 2: In Vivo Antagonist Activity

Compound	Assay	Route of Administration	Antagonist Dose	Agonist Challenged (Route)	Effect	Species	Reference
CJ-15208	55°C Warm-Water Tail-Withdrawal	po	3 and 10 mg/kg	U50,488 (ip)	Dose-dependent antagonism	Mouse	[4]
CJ-15208	Conditioned Place Preference (Stress-Induced Reinstatement)	po	60 mg/kg	Forced Swim Stress	Prevention of reinstatement	Mouse	[4]
CJ-15208	Conditioned Place Preference (Cocaine-Induced Reinstatement)	po	10 mg/kg	Cocaine	Prevention of reinstatement	Mouse	[4]
[D-Trp]CJ-15208	55°C Warm-Water Tail-Withdrawal	po	30 and 60 mg/kg	U50,488 (icv)	Dose-dependent antagonism	Mouse	[1]
[D-Trp]CJ-15208	Conditioned Place Preference (Stress-Induced Reinstatement)	po	60 mg/kg	Forced Swim Stress	Prevention of reinstatement	Mouse	[1]
[D-Trp]CJ-15208	Conditioned Place Preference (Cocaine-Induced Reinstatement)	po	30 and 60 mg/kg	Cocaine	No effect	Mouse	[1]

Signaling Pathways and Mechanism of Action

The dynorphin/KOR system exerts its effects through G-protein coupled receptor (GPCR) signaling. Upon activation by an agonist, the KOR initiates a cascade of intracellular events. The primary mechanism involves the activation of G-proteins, which in turn modulate the activity of various downstream effectors.

Canonical KOR Signaling

KOR activation typically leads to the inhibition of adenylyl cyclase, reducing cyclic AMP (cAMP) levels, the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels, and the inhibition of voltage-gated calcium channels.[12] These actions collectively decrease neuronal excitability. Emerging evidence also points to the involvement of β-arrestin-2-dependent signaling pathways, which are thought to mediate some of the dysphoric effects of KOR agonists.[13][14]

Figure 1. Simplified KOR G-protein signaling pathway.

Role in Dopamine (B1211576) Regulation

A key aspect of the dynorphin/KOR system's influence on reward and motivation is its regulation of dopamine release. KORs are located on dopaminergic neurons and their terminals, particularly in the ventral tegmental area (VTA) and nucleus accumbens.[2][15] Activation of these KORs inhibits dopamine release, which is believed to contribute to the negative affective states associated with stress and drug withdrawal.[15] KOR antagonists, like [D-Trp]CJ-15208, are hypothesized to block this inhibitory tone, thereby preventing stress-induced reinstatement of drug-seeking behavior.

Figure 2. KOR-mediated inhibition of dopamine release.

Key Experimental Protocols

The pharmacological characterization of CJ-15208 relies on a set of standardized preclinical assays. Below are detailed methodologies for two of the most critical in vivo experiments.

55°C Warm-Water Tail-Withdrawal Assay

This assay is used to assess both the antinociceptive (agonist) and antagonist effects of opioid compounds.

• Animals: Male C57Bl/6J mice are typically used.[6]

• Procedure:

  • Baseline Latency: The distal 2-3 cm of the mouse's tail is immersed in a 55°C water bath, and the time taken to withdraw the tail (tail-withdrawal latency) is recorded. A cut-off time (e.g., 15 seconds) is used to prevent tissue damage.

  • Drug Administration: The test compound (e.g., CJ-15208) is administered via the desired route (e.g., per os [po] or intracerebroventricular [icv]).

  • Agonist Testing: Tail-withdrawal latencies are measured at various time points after drug administration (e.g., 20, 40, 60 minutes) to determine the peak effect.[11] Data are often converted to percent maximum possible effect (%MPE).

  • Antagonist Testing: To assess antagonism, the suspected antagonist (e.g., CJ-15208) is administered at a specific pretreatment time.[4] Subsequently, a known KOR agonist (e.g., U50,488) is administered. Tail-withdrawal latencies are then measured to determine if the test compound blocks the agonist-induced antinociception.[1]

• Data Analysis: ED₅₀ values are calculated from dose-response curves. Statistical significance is determined using ANOVA followed by appropriate post hoc tests (e.g., Tukey's HSD).[1]

Figure 3. Workflow for the warm-water tail-withdrawal assay.

Conditioned Place Preference (CPP) Reinstatement Assay

This behavioral paradigm is used to model relapse to drug-seeking behavior.

• Animals: Male C57Bl/6J mice.[1]

• Apparatus: A two-chambered apparatus with distinct visual and tactile cues in each chamber.

• Procedure:

  • Pre-Conditioning (Baseline): On day 1, mice are allowed to freely explore the apparatus for a set time (e.g., 15-30 minutes) to determine any initial preference for one chamber.

  • Conditioning Phase (e.g., 4-8 days): Mice receive alternating injections of a drug of abuse (e.g., cocaine, 15 mg/kg, ip) and vehicle (e.g., saline) and are confined to one of the chambers for each injection. The drug is consistently paired with the initially non-preferred chamber.

  • Post-Conditioning Test: After the conditioning phase, mice are again allowed to freely explore the apparatus in a drug-free state. A significant increase in time spent in the drug-paired chamber indicates successful conditioning.

  • Extinction Phase: Mice are repeatedly placed in the apparatus without receiving the drug until the preference for the drug-paired chamber is extinguished (i.e., time spent in each chamber is similar to baseline).

  • Reinstatement Test: Once extinction is achieved, reinstatement of drug-seeking is triggered by a priming injection of the drug (e.g., cocaine) or exposure to a stressor (e.g., forced swim for 10 minutes).[1] To test for antagonist effects, CJ-15208 is administered prior to the reinstatement trigger. The time spent in each chamber is then recorded.

• Data Analysis: The primary measure is the difference in time spent in the drug-paired chamber between the post-conditioning/reinstatement test and the pre-conditioning baseline. Data are analyzed using ANOVA.[1]

Conclusion

CJ-15208 and its D-Trp isomer are invaluable tools for probing the function of the dynorphin/KOR system. Their unique mixed agonist/antagonist profiles, oral bioavailability, and ability to penetrate the central nervous system distinguish them from prototypical KOR ligands.[1][4] The D-Trp isomer, in particular, with its short-acting KOR antagonist profile, represents a significant advance and a promising lead for the development of therapeutics to maintain abstinence from substance abuse by mitigating stress-induced relapse.[1][6] Further research into the structure-activity relationships of CJ-15208 analogs may yield compounds with enhanced potency, selectivity, and pharmacokinetic properties, paving the way for novel treatments for a range of central nervous system disorders.[7][16]

References

• 1. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kappa Opioid Receptor Signaling In the Brain: Circuitry and Implications for Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of Kappa Opioid Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The Macrocyclic Peptide Natural Product CJ-15,208 is Orally Active and Prevents Reinstatement of Extinguished Cocaine Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 12. JCI Insight - Kappa opioid receptor signaling protects cartilage tissue against posttraumatic degeneration [insight.jci.org]
• 13. The Kappa Opioid Receptor: A Promising Therapeutic Target for Multiple Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Kappa-opioid receptor signaling and brain reward function - PMC [pmc.ncbi.nlm.nih.gov]
• 16. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PubMed [pubmed.ncbi.nlm.nih.gov]

CJ-15208: A Potential Therapeutic for Addiction and Relapse

A Technical Guide for Researchers and Drug Development Professionals

Introduction

CJ-15208 is a macrocyclic tetrapeptide natural product that has emerged as a promising lead compound in the development of therapeutics for substance use disorders, particularly in preventing relapse.[1][2] Isolated from the fermentation broth of the fungus Ctenomyces serratus, this compound and its stereoisomers have been the subject of significant preclinical research.[2][3] This document provides an in-depth technical overview of the research on CJ-15208, focusing on its role in addiction and relapse, with a particular emphasis on its mechanism of action, experimental validation, and quantitative data from key studies.

Core Mechanism of Action: Kappa Opioid Receptor Antagonism

The primary mechanism through which CJ-15208 and its analogs are believed to exert their effects on addiction-related behaviors is through the antagonism of the kappa opioid receptor (KOR).[4][5] The dynorphin/KOR system is a critical component of the brain's response to stress and is implicated in the negative affective states associated with drug withdrawal, which can be a major driver of relapse.[6] By blocking the KOR, CJ-15208 is hypothesized to mitigate the effects of stress on the brain's reward circuitry, thereby reducing the propensity to seek drugs after a period of abstinence.

Signaling Pathway

Activation of the KOR by its endogenous ligand, dynorphin, typically leads to the inhibition of adenylyl cyclase, a reduction in cyclic AMP (cAMP) levels, and the modulation of various ion channels, ultimately resulting in a decrease in neuronal excitability. As a KOR antagonist, CJ-15208 blocks these downstream effects.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Macrocyclic Peptide Natural Product CJ-15,208 is Orally Active and Prevents Reinstatement of Extinguished Cocaine Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]

CJ-15208: A Kappa Opioid Receptor Antagonist for Cocaine Use Disorder

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Cocaine use disorder (CUD) remains a significant public health challenge with limited effective pharmacological treatments. Relapse, often triggered by stress or re-exposure to the drug, is a major hurdle in achieving long-term abstinence. The endogenous dynorphin (B1627789)/kappa opioid receptor (KOR) system has emerged as a critical mediator of the negative affective states and stress-induced drug-seeking behaviors that contribute to relapse.[1][2] CJ-15208, a macrocyclic tetrapeptide, and its orally bioavailable [D-Trp] isomer, have been identified as potent and selective KOR antagonists with significant promise in preclinical models of CUD.[3][4][5] This technical guide provides a comprehensive overview of CJ-15208, focusing on its mechanism of action, preclinical efficacy, experimental protocols, and the underlying signaling pathways.

Mechanism of Action and Preclinical Efficacy

CJ-15208 and its analogs act as antagonists at the kappa opioid receptor.[5][6] In the context of cocaine addiction, chronic cocaine exposure leads to an upregulation of the dynorphin/KOR system.[3][7][8] Activation of KORs, which are G protein-coupled receptors (GPCRs) linked to inhibitory G proteins (Gαi/o), leads to the inhibition of adenylyl cyclase, reduced cyclic AMP (cAMP) levels, and modulation of downstream signaling cascades.[9][10] This cascade ultimately results in a decrease in dopamine (B1211576) release in reward-related brain regions, contributing to the negative affective state associated with withdrawal and increasing the propensity for relapse.[3][7][11]

By blocking the KOR, CJ-15208 is hypothesized to prevent the effects of stress- and cocaine-induced dynorphin release, thereby mitigating the negative reinforcement signals that drive relapse.[2][12] Preclinical studies have demonstrated that the [D-Trp] isomer of CJ-15208, when administered orally, can effectively prevent both stress- and cocaine-induced reinstatement of cocaine-seeking behavior in animal models.[1][3][13]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies of CJ-15208 and its analogs.

Table 1: In Vitro Receptor Binding Affinities (Ki, nM)

Compound	KOR	MOR	DOR
CJ-15208 (L-Trp isomer)	30-35	>1000	>1000
[D-Trp]CJ-15208	30-35	>1000	>1000

Data compiled from multiple sources.[5][14]

Table 2: In Vivo Efficacy in Preventing Reinstatement of Cocaine-Seeking Behavior

Compound	Reinstatement Trigger	Animal Model	Effective Dose (p.o.)	Reference
[D-Trp]CJ-15208	Stress (Forced Swim)	Mouse CPP	60 mg/kg	[7]
[D-Trp]CJ-15208	Cocaine	Mouse CPP	Not effective	[5][13]
CJ-15208	Stress (Forced Swim) & Cocaine	Mouse CPP	60 mg/kg	[1][3]

CPP: Conditioned Place Preference; p.o.: oral administration

Experimental Protocols

This section details the methodologies for key experiments used to characterize CJ-15208.

Radioligand Binding Assay

• Objective: To determine the binding affinity of CJ-15208 for opioid receptors.

• Methodology:

  • Prepare cell membranes from cells expressing cloned human or rodent opioid receptors (KOR, MOR, DOR).

  • Incubate the membranes with a radiolabeled ligand (e.g., [³H]diprenorphine) and varying concentrations of the test compound (CJ-15208).

  • After incubation, separate bound from free radioligand by rapid filtration.

  • Measure the amount of bound radioactivity using liquid scintillation counting.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.[14]

[³⁵S]GTPγS Binding Assay

• Objective: To determine the functional activity (agonist or antagonist) of CJ-15208 at the KOR.

• Methodology:

  • Use cell membranes expressing the KOR.

  • Incubate membranes with the test compound in the presence of GDP and [³⁵S]GTPγS.

  • Agonist binding activates the G-protein, leading to the exchange of GDP for [³⁵S]GTPγS.

  • Antagonist activity is measured by the ability of the compound to block the stimulation of [³⁵S]GTPγS binding by a known KOR agonist (e.g., U50,488).

  • Measure the amount of bound [³⁵S]GTPγS by scintillation counting.[5]

55°C Warm-Water Tail-Withdrawal Assay

• Objective: To assess the in vivo antinociceptive (agonist) and KOR antagonist activity of CJ-15208.

• Methodology:

  • Administer the test compound (CJ-15208) to mice via the desired route (e.g., intracerebroventricular, oral).

  • At various time points after administration, immerse the distal portion of the mouse's tail in a 55°C water bath.

  • Record the latency for the mouse to withdraw its tail. A cut-off time is used to prevent tissue damage.

  • To assess antagonist activity, administer CJ-15208 prior to a known KOR agonist (e.g., U50,488) and measure the blockade of the agonist-induced antinociception.[5][13][15]

Conditioned Place Preference (CPP) Assay

• Objective: To evaluate the ability of CJ-15208 to prevent stress- or cocaine-induced reinstatement of drug-seeking behavior.

• Methodology:

  • Conditioning Phase: For several days, mice are confined to one of two distinct chambers after receiving an injection of cocaine and to the other chamber after receiving saline.

  • Extinction Phase: The mice are repeatedly placed in the apparatus with access to both chambers without any drug administration until no preference for either chamber is observed.

  • Reinstatement Phase: To induce reinstatement, mice are exposed to a stressor (e.g., forced swim) or a priming dose of cocaine.

  • Testing: The ability of CJ-15208 (administered prior to the reinstatement trigger) to block the preference for the cocaine-paired chamber is measured.[5][7][15]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: KOR signaling pathway in cocaine use disorder and the action of CJ-15208.

Caption: Experimental workflow for the Conditioned Place Preference (CPP) assay.

Conclusion

CJ-15208 represents a promising class of compounds for the treatment of cocaine use disorder. Its mechanism as a KOR antagonist directly targets the stress-induced neuroadaptations that are key drivers of relapse. The preclinical data strongly support its efficacy in preventing the reinstatement of cocaine-seeking behavior. Further research, including clinical trials, is warranted to fully evaluate the therapeutic potential of CJ-15208 and its analogs in human populations. This guide provides a foundational resource for researchers and drug development professionals interested in advancing the study of this novel therapeutic agent.

References

• 1. Kappa opioid receptor/dynorphin system: Genetic and pharmacotherapeutic implications for addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Dynorphin-Kappa Opioid System as a Modulator of Stress-induced and Pro-addictive Behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Kappa-Opioid Receptor Signaling in the Striatum as a Potential Modulator of Dopamine Transmission in Cocaine Dependence [frontiersin.org]
• 4. "SPINAL KAPPA OPIOID RECEPTOR ACTIVITY INHIBITS ADENYLYL CYCLASE-1 DEPE" by Lilian Custodio [uknowledge.uky.edu]
• 5. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kappa-opioid receptors, dynorphin, and cocaine addiction: a positron emission tomography study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kappa-Opioid Receptor Signaling in the Striatum as a Potential Modulator of Dopamine Transmission in Cocaine Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The endogenous opioid system in cocaine addiction: what lessons have opioid peptide and receptor knockout mice taught us? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Kinase Cascades and Ligand-Directed Signaling at the Kappa Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dynorphin/Kappa Opioid Receptor Signaling in Preclinical Models of Alcohol, Drug, and Food Addiction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | The Kappa Opioid Receptor: From Addiction to Depression, and Back [frontiersin.org]
• 13. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]

The Potential of CJ-15208 as a Novel Therapeutic for Opioid Use Disorder: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15208 is a macrocyclic tetrapeptide natural product, cyclo[Phe-d-Pro-Phe-Trp], originally isolated from the fungus Ctenomyces serratus.[1] It has garnered significant interest in addiction research due to its activity at the kappa opioid receptor (KOR), a key target in the neurobiology of stress and reward. The D-tryptophan stereoisomer, [D-Trp]CJ-15208, in particular, has been identified as a selective KOR antagonist with promising preclinical efficacy.[2][3] This technical guide provides a comprehensive overview of the available data on CJ-15208 and its analogs, with a focus on its potential application in the treatment of opioid use disorder (OUD). While much of the research has been conducted in the context of cocaine-seeking behavior, the underlying mechanism of KOR antagonism is highly relevant to the stress-induced relapse that is a major challenge in OUD.[4][5]

Core Mechanism of Action: Kappa Opioid Receptor Antagonism

The primary mechanism of action for CJ-15208 and its active isomers is the antagonism of the kappa opioid receptor.[1] The KOR system, when activated by its endogenous ligand dynorphin, is associated with negative affective states, dysphoria, and the negative reinforcement that drives addiction. By blocking this receptor, KOR antagonists like [D-Trp]CJ-15208 are hypothesized to mitigate stress-induced drug seeking and potentially alleviate withdrawal symptoms.[2][4]

Figure 1: Simplified signaling pathway of KOR antagonism by CJ-15208.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo quantitative data for CJ-15208 and its analogs.

Table 1: In Vitro Opioid Receptor Binding Affinities and Antagonist Potency

Compound	KOR Ki (nM)	MOR Ki (nM)	DOR Ki (nM)	KOR Antagonist IC50 (nM)	Reference(s)
CJ-15208 (L-Trp isomer)	21.2 - 35	260	2600	-	[1][6][7]
[D-Trp]CJ-15208	30 - 46.9	>1000	>1000	66	[2][6]
[D-Trp(formamide)]CJ-15208	100	>1000	>1000	49	[8]
[D-Phe4]CJ-15208	120	>1000	>1000	460	[8]

Ki: Inhibition constant, a measure of binding affinity. IC50: Half maximal inhibitory concentration, a measure of antagonist potency.

Table 2: In Vivo Efficacy in Animal Models

Compound	Assay	Species	Route	ED50 / Effective Dose	Effect	Reference(s)
CJ-15208	Tail-Withdrawal (Antinociception)	Mouse	p.o.	3.49 mg/kg	Opioid agonist activity	[9]
[D-Trp]CJ-15208	U50,488 Antagonism	Mouse	p.o.	3-10 mg/kg	KOR antagonism	[9]
[D-Trp]CJ-15208	Stress-Induced Reinstatement (Cocaine CPP)	Mouse	p.o.	60 mg/kg	Prevention of reinstatement	[3][9]
[D-Trp]CJ-15208	Cocaine-Induced Reinstatement (Cocaine CPP)	Mouse	p.o.	60 mg/kg	Prevention of reinstatement	[9]
[D-Phe4]CJ-15208	Stress-Induced Reinstatement (Cocaine CPP)	Mouse	p.o.	10 mg/kg	Prevention of reinstatement	[8]
Analog 22	Stress-Induced Reinstatement (Morphine CPP)	Mouse	p.o.	30 mg/kg	Prevention of reinstatement	[4][5]

ED50: Half maximal effective dose. p.o.: Per os (oral administration). CPP: Conditioned Place Preference.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. Below are protocols for key experiments.

Radioligand Binding Assays

This assay determines the binding affinity of a compound for a specific receptor.

• Objective: To determine the Ki of CJ-15208 and its analogs for kappa (KOR), mu (MOR), and delta (DOR) opioid receptors.

• Method:

  • Membrane Preparation: Membranes from cells expressing cloned opioid receptors or from whole mouse brain are prepared.[6]

  • Incubation: Membranes are incubated with a specific radioligand (e.g., [3H]U69,593 for KOR) and varying concentrations of the test compound (e.g., CJ-15208).[6]

  • Separation: Bound and free radioligand are separated by rapid filtration.

  • Quantification: Radioactivity of the filter-bound membranes is measured using liquid scintillation counting.

  • Analysis: IC50 values are determined from competition binding curves and converted to Ki values using the Cheng-Prusoff equation.[2]

Warm-Water Tail-Withdrawal Assay

This assay is used to assess both antinociceptive (agonist) effects and antagonist activity against a known agonist.

• Objective: To evaluate the in vivo agonist and antagonist properties of CJ-15208.

• Method:

  • Animal Model: Adult male C57BL/6J mice are typically used.[2][9]

  • Baseline: The baseline latency for a mouse to withdraw its tail from 55°C water is measured. A cut-off time (e.g., 15 seconds) is used to prevent tissue damage.[3]

  • Administration: The test compound is administered via the desired route (e.g., intracerebroventricular (i.c.v.) or oral (p.o.)).[2][3]

  • Agonist Testing: Tail-withdrawal latency is measured at multiple time points after administration to determine antinociception.[2]

  • Antagonist Testing: The test compound is administered prior to a known KOR agonist (e.g., U50,488). The ability of the test compound to block the antinociceptive effect of the KOR agonist is then measured.[3][9]

  • Data Calculation: Results are often expressed as percent maximum possible effect (%MPE).[3]

Figure 2: Experimental workflow for the Warm-Water Tail-Withdrawal Assay.

Conditioned Place Preference (CPP)

The CPP paradigm is a standard preclinical model used to study the rewarding or aversive properties of drugs and to assess relapse-like behavior.

• Objective: To determine if [D-Trp]CJ-15208 can prevent stress- or drug-induced reinstatement of drug-seeking behavior.

• Method:

  • Apparatus: A two-chamber box with distinct visual and tactile cues.

  • Pre-Conditioning (Baseline): The mouse's initial preference for either chamber is determined.

  • Conditioning: Over several days, the mouse receives a drug (e.g., cocaine or morphine) and is confined to one chamber, and receives a vehicle injection and is confined to the other chamber.[4][9]

  • Preference Test: The mouse is allowed to freely explore both chambers, and the time spent in each is recorded to establish a place preference for the drug-paired chamber.

  • Extinction: The preference is extinguished by repeatedly placing the mouse in the apparatus without any drug administration until no significant preference is shown.[3][9]

  • Reinstatement: Mice are pretreated with the test compound (e.g., [D-Trp]CJ-15208) or vehicle, followed by a priming dose of the drug or a stressor (e.g., forced swim).[3][9]

  • Reinstatement Test: The mouse is again allowed to freely explore the chambers to see if the drug-seeking behavior (i.e., preference for the drug-paired chamber) is reinstated.

Figure 3: Logical workflow for the Conditioned Place Preference (CPP) reinstatement model.

Pharmacokinetics and Bioavailability

A significant advantage of CJ-15208 is its demonstrated oral activity, a rare characteristic for a peptide-based compound.[9] Studies have confirmed that orally administered [D-Trp]CJ-15208 is absorbed and crosses the blood-brain barrier to engage with KORs in the central nervous system.[3][9] This was evidenced by its ability to antagonize a centrally administered KOR agonist and its detection in brain homogenates via LC-MS/MS after oral administration.[3] The duration of its KOR antagonist activity in vivo is relatively short, lasting less than 12 hours after subcutaneous and less than 6 hours after oral administration, which may be a favorable profile compared to the weeks-long action of non-peptide KOR antagonists like nor-BNI.[3][7]

Conclusion and Future Directions

CJ-15208, and specifically its D-Trp isomer, represents a compelling lead compound for the development of therapeutics for substance use disorders. Its profile as an orally bioavailable, brain-penetrant, and short-acting KOR antagonist addresses several limitations of existing KOR-targeted molecules.[3] Preclinical data robustly support its efficacy in preventing the reinstatement of cocaine-seeking behavior, and initial studies with analogs show promise in models of opioid-seeking.[4][5][9]

For the advancement of CJ-15208 in OUD research, future studies should focus on:

• Direct evaluation in models of opioid withdrawal: Assessing the ability of CJ-15208 to ameliorate the negative affective signs of naloxone-precipitated or spontaneous opioid withdrawal.

• Efficacy in opioid self-administration and relapse models: Confirming its ability to reduce opioid intake and prevent relapse in more sophisticated behavioral paradigms.

• Pharmacokinetic/Pharmacodynamic (PK/PD) modeling: To establish a clearer relationship between dose, plasma/brain concentration, and therapeutic effect.

• Safety and toxicology: Comprehensive evaluation of its safety profile to support potential clinical development.

The unique properties of the CJ-15208 scaffold make it a valuable tool for dissecting the role of the KOR system in OUD and a promising foundation for a new class of treatments to combat the opioid crisis.

References

• 1. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]

The Role of CJ-15208 in Stress-Induced Reinstatement: A Technical Guide to its Kappa Opioid Receptor Antagonism

An important clarification: Scientific literature identifies CJ-15208 not as a Corticotropin-Releasing Factor (CRF) antagonist, but as a potent and selective antagonist of the kappa opioid receptor (KOR). Its efficacy in preventing stress-induced reinstatement of drug-seeking behavior is mediated through the modulation of the dynorphin (B1627789)/KOR system, which is a key player in the brain's response to stress and its influence on addiction. This technical guide will delve into the core of CJ-15208's mechanism of action through the lens of KOR antagonism.

The dynorphin/KOR system is a critical component of the brain's endogenous opioid system. Unlike the mu-opioid system associated with euphoria and analgesia, activation of the KOR system is often linked to dysphoria, aversion, and the negative affective states that characterize drug withdrawal and stress.[1][2] Stressful experiences trigger the release of the endogenous KOR ligand, dynorphin, in brain regions crucial for reward and motivation, such as the nucleus accumbens and amygdala.[3][4] This stress-induced activation of the KOR system is a key mechanism underlying the potentiation of drug craving and relapse.[1][5]

CJ-15208, a macrocyclic tetrapeptide, and its analogs have emerged as valuable pharmacological tools and potential therapeutic leads for substance use disorders due to their ability to block the effects of dynorphin at the KOR.[6][7] By antagonizing the KOR, CJ-15208 can prevent the dysphoric and pro-addictive effects of stress, thereby reducing the likelihood of relapse to drug-seeking behavior.[8][9]

Quantitative Data on the Efficacy of CJ-15208 and its Analogs

The following tables summarize the quantitative data from preclinical studies investigating the efficacy of CJ-15208 and its analogs in preventing stress-induced reinstatement of drug-seeking behavior.

Table 1: Efficacy of CJ-15208 in Preventing Stress-Induced Reinstatement of Cocaine-Seeking Behavior

Compound	Animal Model	Stressor	Route of Administration	Effective Dose	Outcome	Reference
CJ-15208	Mouse	Forced Swim Stress	Oral (p.o.)	60 mg/kg	Prevented stress-induced reinstatement of cocaine conditioned place preference.	[8]
[D-Trp]CJ-15208	Mouse	Forced Swim Stress	Oral (p.o.)	30 and 60 mg/kg	Prevented stress-induced reinstatement of extinguished cocaine-seeking behavior.	[10]

Table 2: Efficacy of CJ-15208 Analogs in Preventing Stress-Induced Reinstatement of Cocaine-Seeking Behavior

Compound	Animal Model	Stressor	Route of Administration	Effective Dose	Outcome	Reference
[D-Phe4]CJ-15208	Mouse	Forced Swim Stress	Oral (p.o.)	10 and 30 mg/kg	Prevented stress-induced reinstatement of cocaine conditioned place preference.	[11]
[D-Trp(formamide)]CJ-15208	Mouse	Forced Swim Stress	Oral (p.o.)	30 mg/kg	Prevented stress-induced reinstatement of cocaine conditioned place preference.	[11]
Analog 22 ([d-Phe(o-CF3)4]CJ-15208)	Mouse	Forced Swim Stress	Oral (p.o.)	30 mg/kg	Prevented stress-induced reinstatement of extinguished morphine conditioned place preference.	[7]

Experimental Protocols

The conditioned place preference (CPP) paradigm is a widely used preclinical model to study the rewarding effects of drugs and the mechanisms of relapse. The following is a detailed methodology for a stress-induced reinstatement of CPP experiment.[12][13]

Conditioned Place Preference (CPP) Apparatus

A standard three-chamber CPP apparatus is used. Two larger conditioning chambers are distinguished by distinct visual (e.g., wall patterns) and tactile (e.g., floor textures) cues. A smaller, neutral central chamber allows access to both conditioning chambers.

Experimental Phases

• Pre-Conditioning (Baseline Preference):

  • On Day 1, animals are placed in the central chamber and allowed to freely explore all three chambers for a 15-minute session.

  • The time spent in each chamber is recorded to establish any baseline preference. Animals showing a strong unconditioned preference for one of the conditioning chambers are typically excluded.

• Conditioning Phase:

  • This phase typically occurs over several days (e.g., 4-8 days).

  • On drug conditioning days, animals receive an injection of the drug of abuse (e.g., cocaine, 15 mg/kg, i.p.) and are immediately confined to one of the conditioning chambers for a set duration (e.g., 30 minutes).

  • On saline conditioning days, animals receive a saline injection and are confined to the opposite conditioning chamber for the same duration.

  • The drug and saline pairings are counterbalanced across animals.

• Post-Conditioning (Test for Preference):

  • The day after the final conditioning session, a preference test is conducted.

  • Animals are placed in the central chamber and allowed to freely explore all three chambers for 15 minutes, and the time spent in each chamber is recorded.

  • A significant increase in time spent in the drug-paired chamber compared to the pre-conditioning baseline indicates the acquisition of a conditioned place preference.

• Extinction Phase:

  • Following the establishment of CPP, animals undergo daily extinction sessions.

  • During these sessions, animals are placed in the CPP apparatus and allowed to freely explore all chambers for 15 minutes without any drug administration.

  • Extinction sessions continue until there is no significant difference in the time spent between the two conditioning chambers.

• Reinstatement Test:

  • Once the preference is extinguished, the reinstatement test is performed.

  • Animals are pre-treated with the test compound (e.g., CJ-15208) or vehicle.

  • Following pre-treatment, animals are exposed to a stressor (e.g., forced swim stress for 10 minutes).

  • Immediately after the stressor, animals are placed back into the central chamber of the CPP apparatus, and the time spent in each chamber is recorded for 15 minutes.

  • A significant increase in the time spent in the previously drug-paired chamber in the vehicle-treated group indicates stress-induced reinstatement. A lack of this increase in the CJ-15208-treated group demonstrates the compound's ability to block reinstatement.

Visualizations: Signaling Pathways and Experimental Workflows

Stress-Induced KOR Signaling Pathway

CPP Reinstatement Experimental Workflow

References

• 1. The Dynorphin-Kappa Opioid System as a Modulator of Stress-induced and Pro-addictive Behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dynorphin, stress, and depression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Dysphoric Component of Stress Is Encoded by Activation of the Dynorphin κ-Opioid System | Journal of Neuroscience [jneurosci.org]
• 4. Frontiers | Dynorphin/kappa opioid receptor system regulation on amygdaloid circuitry: Implications for neuropsychiatric disorders [frontiersin.org]
• 5. Stress-induced reinstatement of cocaine seeking is mediated by the kappa opioid system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimization of the Macrocyclic Tetrapeptide [D-Trp]CJ-15,208 to Prevent Stress-Induced Relapse of Cocaine-Seeking Behavior [mdpi.com]
• 12. Reinstatement of Drug-seeking in Mice Using the Conditioned Place Preference Paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Reinstatement of Drug-seeking in Mice Using the Conditioned Place Preference Paradigm [jove.com]

CJ-15208: A Technical Guide to its Mechanism of Action and Effects on the Amygdala

For Researchers, Scientists, and Drug Development Professionals

Abstract

CJ-15208 is a macrocyclic tetrapeptide of fungal origin that has been identified as a potent and selective antagonist of the kappa opioid receptor (KOR). Its ability to be orally active and cross the blood-brain barrier makes it a compound of significant interest for therapeutic development, particularly in the context of stress-related disorders, addiction, and mood disorders. The amygdala, a key brain region in processing fear, anxiety, and emotional responses, has a high expression of KORs. This document provides a comprehensive technical overview of CJ-15208, focusing on its interaction with the KOR system and its subsequent effects on the amygdala. This guide includes quantitative data on its binding affinities, detailed experimental protocols for its characterization, and visualizations of the relevant signaling pathways and experimental workflows.

Introduction

The dynorphin/kappa opioid receptor (KOR) system is a critical mediator of the brain's response to stress and is implicated in the pathophysiology of various neuropsychiatric disorders.[1] Activation of KORs, which are G-protein coupled receptors, is associated with dysphoria, anxiety, and the negative affective states that can drive substance abuse relapse.[1][2] Consequently, KOR antagonists are being actively investigated as potential therapeutics. CJ-15208, originally isolated from the fungus Ctenomyces serratus, has emerged as a promising lead compound due to its selective KOR antagonism. This guide synthesizes the current knowledge on CJ-15208, with a specific focus on its implications for amygdalar function.

Quantitative Data: Opioid Receptor Binding Affinity

The binding affinity of CJ-15208 and its isomers for the kappa (κ), mu (μ), and delta (δ) opioid receptors has been determined through competitive radioligand binding assays. The data are summarized in the tables below.

Table 1: Binding Affinity (Kᵢ in nM) of CJ-15208 Isomers for Opioid Receptors

Compound	κ Opioid Receptor (Kᵢ ± SEM)	μ Opioid Receptor (Kᵢ ± SEM)	δ Opioid Receptor (Kᵢ ± SEM)
CJ-15208 (L-Trp isomer)	21.2 ± 5.6	1850 ± 600	>10000
[D-Trp]CJ-15208	46.9 ± 16.1	510 ± 140	>10000

Data sourced from radioligand binding assays using mouse brain membranes.[3]

Table 2: Inhibitory Concentration (IC₅₀ in nM) of CJ-15208 for Opioid Receptors

Compound	κ Opioid Receptor (IC₅₀)	μ Opioid Receptor (IC₅₀)	δ Opioid Receptor (IC₅₀)
CJ-15208	47	260	2600

Data from Saito et al. (2002), reporting the initial characterization of the natural product.

Signaling Pathways in the Amygdala

CJ-15208, as a KOR antagonist, is expected to modulate the intracellular signaling cascades typically initiated by the binding of endogenous KOR agonists like dynorphin. In the amygdala, KOR activation has been shown to disinhibit corticotropin-releasing factor (CRF) neurons, leading to pain-like and anxiety-like behaviors.[4] The following diagram illustrates the canonical KOR signaling pathway and the inhibitory effect of CJ-15208.

KOR signaling pathway and the antagonistic action of CJ-15208.

Experimental Protocols

The characterization of CJ-15208 and its effects involves a variety of in vitro and in vivo experimental procedures. Below are detailed methodologies for two key assays.

Radioligand Binding Assay

This protocol is used to determine the binding affinity (Kᵢ) of CJ-15208 for opioid receptors.

Objective: To quantify the affinity of CJ-15208 for kappa, mu, and delta opioid receptors through competitive displacement of a radiolabeled ligand.

Materials:

• Receptor Source: Membranes from Chinese Hamster Ovary (CHO) cells stably expressing the target opioid receptor (κ, μ, or δ).

• Radioligands: [³H]U-69,593 (for KOR), [³H]DAMGO (for MOR), [³H]DPDPE (for DOR).

• Test Compound: CJ-15208.

• Non-specific Binding Control: Naloxone (10 µM) or another suitable unlabeled ligand in excess.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Filtration: GF/B glass fiber filters, pre-soaked in 0.5% polyethyleneimine (PEI).

• Instrumentation: Scintillation counter, 96-well plates, vacuum filtration manifold.

Procedure:

• Membrane Preparation: Thaw the cell membranes on ice and resuspend in assay buffer to a final protein concentration of 10-20 µ g/well .

• Assay Plate Setup: In a 96-well plate, add in triplicate:

  • Total Binding: 50 µL assay buffer, 50 µL radioligand, 100 µL membrane suspension.

  • Non-specific Binding: 50 µL non-specific binding control, 50 µL radioligand, 100 µL membrane suspension.

  • Competitive Binding: 50 µL of varying concentrations of CJ-15208, 50 µL radioligand, 100 µL membrane suspension.

• Incubation: Incubate the plate at 25°C for 60-90 minutes with gentle agitation.

• Filtration: Rapidly filter the contents of each well through the pre-soaked GF/B filters using a vacuum manifold.

• Washing: Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the CJ-15208 concentration.

  • Determine the IC₅₀ value (the concentration of CJ-15208 that inhibits 50% of specific radioligand binding) using non-linear regression analysis.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

References

• 1. Frontiers | Dynorphin/kappa opioid receptor system regulation on amygdaloid circuitry: Implications for neuropsychiatric disorders [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kappa opioid receptor activation in the amygdala disinhibits CRF neurons to generate pain-like behaviors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of CJ-15208

For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15208 is a potent and selective kappa opioid receptor (KOR) antagonist originally isolated from the fungus Ctenomyces serratus ATCC15502.[1][2] As a cyclic tetrapeptide with the structure cyclo[L-Phe-D-Pro-L-Phe-L-Trp], it has garnered significant interest as a lead compound for the development of therapeutics for a variety of central nervous system disorders, including depression, anxiety, and substance abuse disorders.[3][4] The L-Tryptophan isomer's optical rotation is consistent with that of the natural product.[3][5] Both the L-Trp and D-Trp isomers exhibit nanomolar affinity for the KOR.[3][5][6] This document provides a detailed protocol for the chemical synthesis of CJ-15208, encompassing solid-phase synthesis of the linear precursor and its subsequent solution-phase cyclization.

Quantitative Data Summary

The following table summarizes the in vitro binding affinity and functional activity of CJ-15208.

Receptor	Binding Affinity (IC₅₀)	Functional Activity (ED₅₀)
Kappa (κ) Opioid Receptor	47 nM[1][2]	1.3 µM (antagonist activity)[1][2]
Mu (µ) Opioid Receptor	260 nM[1][2]	-
Delta (δ) Opioid Receptor	2,600 nM[1][2]	-

Experimental Protocols

Part 1: Solid-Phase Synthesis of the Linear Tetrapeptide Precursor (Trp-Phe-D-Pro-Phe)

This protocol details the manual synthesis of the linear peptide precursor on 2-chlorotrityl chloride resin using Fmoc (9-fluorenylmethyloxycarbonyl) protecting group chemistry.[4][7][8][9]

Materials:

• 2-chlorotrityl chloride resin

• Fmoc-L-Phe-OH

• Fmoc-D-Pro-OH

• Fmoc-L-Trp(Boc)-OH

• N,N-Diisopropylethylamine (DIEA)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Piperidine (B6355638)

• 2-(1H-7-Azabenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HATU)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

Procedure:

• Resin Swelling and First Amino Acid Loading:

  • Swell the 2-chlorotrityl chloride resin in DCM for 30 minutes.

  • Dissolve Fmoc-L-Phe-OH (2 equivalents) and DIEA (4 equivalents) in a minimal amount of DMF.

  • Add the amino acid solution to the swollen resin and shake for 2 hours.

  • Wash the resin with DCM (3x), DMF (3x), and DCM (3x).

• Fmoc Deprotection:

  • Add a 20% solution of piperidine in DMF to the resin.

  • Shake for 5 minutes, then drain.

  • Add a fresh 20% piperidine in DMF solution and shake for 15 minutes.

  • Wash the resin with DMF (5x) and DCM (3x).

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the next Fmoc-protected amino acid (Fmoc-D-Pro-OH, 3 equivalents) with HATU (2.9 equivalents) and DIEA (6 equivalents) in DMF for 5 minutes.

  • Add the activated amino acid solution to the resin.

  • Shake for 2 hours.

  • Wash the resin with DMF (3x) and DCM (3x).

• Repeat Deprotection and Coupling:

  • Repeat steps 2 and 3 for the remaining amino acids in the sequence: Fmoc-L-Phe-OH and finally Fmoc-L-Trp(Boc)-OH.

• Cleavage of the Linear Peptide from Resin:

  • Wash the fully assembled peptide-resin with DCM (3x) and dry under vacuum.

  • Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5).

  • Add the cleavage cocktail to the resin and shake for 2 hours.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude linear peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet under vacuum.

Part 2: Solution-Phase Cyclization of the Linear Precursor

This protocol describes the head-to-tail cyclization of the linear tetrapeptide in solution.[4][7]

Materials:

• Crude linear peptide (Trp-Phe-D-Pro-Phe)

• N,N-Dimethylformamide (DMF)

• N,N-Diisopropylethylamine (DIEA)

• 2-(1H-7-Azabenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HATU)

• Syringe pump

Procedure:

• Prepare Cyclization Reaction Mixture:

  • In a large volume of DMF (to achieve a final peptide concentration of approximately 0.6 mM), add HATU (1.5 equivalents) and DIEA (8 equivalents).[7]

• Slow Addition of Linear Peptide:

  • Dissolve the crude linear peptide in DMF (e.g., 300 mg in 20 mL).[7]

  • Using a syringe pump, add the linear peptide solution dropwise to the cyclization reaction mixture at a slow rate (e.g., 1.2 mL/hour) over several hours (e.g., 6 hours).[7]

• Reaction Completion:

  • After the addition is complete, stir the reaction mixture at room temperature for 12 hours, followed by heating to 30°C for 24 hours.[7]

• Work-up:

  • Remove the DMF under reduced pressure.

  • Redissolve the residue in a suitable organic solvent like ethyl acetate (B1210297).

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude cyclic peptide.

Part 3: Purification of CJ-15208

The crude cyclic peptide is purified by flash column chromatography.[8]

Materials:

• Crude CJ-15208

• Silica (B1680970) gel

• Hexanes

• Ethyl acetate

Procedure:

• Column Preparation:

  • Pack a silica gel column with a slurry of silica in hexanes.

• Sample Loading:

  • Dissolve the crude CJ-15208 in a minimal amount of DCM or the initial mobile phase and load it onto the column.

• Elution:

  • Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 30% ethyl acetate and gradually increasing to 100%).[8]

• Fraction Collection and Analysis:

  • Collect fractions and analyze them by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify the fractions containing the pure product.

• Product Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure to yield pure CJ-15208 as a white solid.[8]

Visualizations

Kappa Opioid Receptor Signaling Pathway

Caption: Simplified signaling pathway of the kappa opioid receptor (KOR).

CJ-15208 Synthesis Workflow

Caption: Overall workflow for the synthesis of CJ-15208.

References

• 1. Kappa-opioid receptor signaling and brain reward function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kappa Opioid Receptor Signaling In the Brain: Circuitry and Implications for Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. JCI Insight - Kappa opioid receptor signaling protects cartilage tissue against posttraumatic degeneration [insight.jci.org]
• 6. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Tryptophan Substitution in CJ-15,208 (cyclo[Phe-D-Pro-Phe-Trp]) Introduces δ-Opioid Receptor Antagonism, Preventing Antinociceptive Tolerance and Stress-Induced Reinstatement of Extinguished Cocaine-Conditioned Place Preference [mdpi.com]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for the Solid-Phase Synthesis of CJ-15,208 Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15,208 is a cyclic tetrapeptide natural product that has been identified as a potent and selective kappa opioid receptor (KOR) antagonist.[1][2] KOR antagonists are of significant interest for their potential therapeutic applications in treating a variety of central nervous system disorders, including depression, anxiety, and substance abuse disorders. The unique cyclic structure of CJ-15,208, composed of phenylalanine, proline, and tryptophan residues, provides a valuable scaffold for the design and synthesis of novel analogs with improved pharmacological properties.[1][3]

This document provides detailed application notes and experimental protocols for the solid-phase synthesis of CJ-15,208 analogs. The methodology described herein employs a standard Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy for the assembly of the linear peptide precursor, followed by a solution-phase cyclization to yield the final macrocyclic product. This approach allows for the efficient and modular synthesis of a wide range of CJ-15,208 analogs for structure-activity relationship (SAR) studies and drug discovery efforts.

Data Presentation

The following tables summarize key quantitative data for CJ-15,208 and a selection of its analogs, providing a comparative overview of their synthesis yields and biological activities.

Table 1: Synthesis Yields of Selected CJ-15,208 Analogs

Compound	Linear Precursor Sequence	Cyclization Yield (%)	Overall Yield (%)	Reference
CJ-15,208	H-Phe-D-Pro-Phe-L-Trp-OH	75	-	[4]
[D-Trp]-CJ-15,208	H-Phe-D-Pro-Phe-D-Trp-OH	-	-	[1]
[Ala¹]-CJ-15,208	H-Ala-D-Pro-Phe-L-Trp-OH	-	-	[5]
[Ala³]-CJ-15,208	H-Phe-D-Pro-Ala-L-Trp-OH	-	-	[5]
[Ala⁴]-CJ-15,208	H-Phe-D-Pro-Phe-L-Ala-OH	-	-	[5]

Table 2: Biological Activity of Selected CJ-15,208 Analogs

Compound	KOR Binding Affinity (Ki, nM)	MOR Binding Affinity (Ki, nM)	DOR Binding Affinity (Ki, nM)	in vivo Antinociception (ED₅₀, nmol)	Reference
CJ-15,208 (L-Trp isomer)	21.2 ± 5.6	-	-	3.49 mg/kg (p.o.)	[1][4]
[D-Trp]-CJ-15,208	46.9 ± 16.1	-	-	-	[1]
[Ala¹]-CJ-15,208	-	-	-	1.49	[5]
[Ala³]-CJ-15,208	-	-	-	2.43	[5]
[Ala⁴]-CJ-15,208	-	-	-	0.10	[5]

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of CJ-15,208 analogs.

Protocol 1: Solid-Phase Synthesis of the Linear Peptide Precursor

This protocol details the manual synthesis of the linear tetrapeptide precursor using Fmoc-SPPS on 2-chlorotrityl chloride resin.

Materials:

• 2-Chlorotrityl chloride resin (100-200 mesh, ~1.0 mmol/g loading)

• Fmoc-protected amino acids (Fmoc-Phe-OH, Fmoc-D-Pro-OH, Fmoc-L-Trp(Boc)-OH, or other desired analogs)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine (B6355638), 20% in DMF

• Coupling reagent: 2-(1H-7-Azabenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HATU)

• Cleavage cocktail: Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / Water (95:2.5:2.5)

• Solid-phase synthesis vessel

• Shaker

Procedure:

• Resin Swelling and First Amino Acid Loading:

  • Place the 2-chlorotrityl chloride resin in a solid-phase synthesis vessel.

  • Wash the resin with DCM (3 x 10 mL/g resin).

  • Swell the resin in DCM for 30 minutes.

  • Dissolve the first Fmoc-protected amino acid (e.g., Fmoc-L-Trp(Boc)-OH for the natural CJ-15,208 sequence) (2 equivalents relative to resin loading) and DIPEA (4 equivalents) in DCM.

  • Add the amino acid solution to the swollen resin and shake for 2 hours.

  • Wash the resin with DCM (3x) and DMF (3x).

• Fmoc Deprotection:

  • Add 20% piperidine in DMF to the resin.

  • Shake for 5 minutes, then drain.

  • Add fresh 20% piperidine in DMF and shake for 15 minutes.

  • Drain and wash the resin thoroughly with DMF (5x) and DCM (3x).

• Amino Acid Coupling:

  • In a separate vial, dissolve the next Fmoc-protected amino acid (3 equivalents), HATU (2.9 equivalents), and DIPEA (6 equivalents) in DMF.

  • Pre-activate for 5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Shake for 2 hours.

  • Wash the resin with DMF (3x) and DCM (3x).

• Repeat Deprotection and Coupling Cycles:

  • Repeat steps 2 and 3 for each subsequent amino acid in the desired sequence (e.g., Fmoc-Phe-OH, Fmoc-D-Pro-OH, Fmoc-Phe-OH).

• Cleavage of the Linear Peptide from Resin:

  • After the final amino acid coupling and Fmoc deprotection, wash the resin with DCM (5x) and dry under vacuum.

  • Add the cleavage cocktail to the resin.

  • Gently shake for 2 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Concentrate the filtrate under reduced pressure.

  • Precipitate the crude linear peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and dry the peptide under vacuum.

Protocol 2: Solution-Phase Cyclization

This protocol describes the head-to-tail cyclization of the linear peptide precursor in solution.

Materials:

• Crude linear peptide precursor

• N,N-Dimethylformamide (DMF), anhydrous

• N,N-Diisopropylethylamine (DIPEA)

• 2-(1H-7-Azabenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HATU)

• Syringe pump

Procedure:

• Preparation of Solutions:

  • Prepare a solution of the crude linear peptide in DMF (e.g., 0.5 mmol of peptide in 20 mL of DMF).

  • In a separate flask, prepare a dilute solution of HATU (1.5 equivalents) and DIPEA (8 equivalents) in a large volume of DMF (e.g., 800 mL) to maintain high dilution conditions.[4]

• Slow Addition for Cyclization:

  • Using a syringe pump, add the linear peptide solution dropwise to the stirring HATU/DIPEA solution over a period of 6-12 hours.[1][4] This slow addition favors intramolecular cyclization over intermolecular polymerization.

• Reaction Monitoring and Work-up:

  • After the addition is complete, allow the reaction to stir at room temperature for an additional 12-24 hours.[4]

  • Monitor the reaction progress by LC-MS.

  • Once the reaction is complete, remove the DMF under reduced pressure.

  • Dissolve the residue in a suitable solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude cyclic peptide.

Protocol 3: Purification and Characterization

This protocol outlines the purification of the crude cyclic peptide by flash chromatography and its characterization.

Materials:

• Crude cyclic peptide

• Silica (B1680970) gel for flash chromatography

• Solvents for chromatography (e.g., dichloromethane/methanol or ethyl acetate/hexanes gradient)

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Mass Spectrometer (MS)

Procedure:

• Purification by Flash Chromatography:

  • Purify the crude cyclic peptide by flash chromatography on silica gel using an appropriate solvent system to isolate the desired product.[4]

• Purity and Identity Confirmation:

  • Assess the purity of the final product by analytical HPLC.

  • Confirm the identity of the cyclic peptide by mass spectrometry to verify the correct molecular weight.

Mandatory Visualization

Kappa Opioid Receptor Signaling Pathway

Caption: Kappa Opioid Receptor (KOR) Signaling Pathway.

Solid-Phase Synthesis and Cyclization Workflow

Caption: Solid-Phase Synthesis and Cyclization Workflow.

References

• 1. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tryptophan Substitution in CJ-15,208 (cyclo[Phe-D-Pro-Phe-Trp]) Introduces δ-Opioid Receptor Antagonism, Preventing Antinociceptive Tolerance and Stress-Induced Reinstatement of Extinguished Cocaine-Conditioned Place Preference [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Oral Administration of CJ-15208

For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15208 is a macrocyclic tetrapeptide that has been identified as a potent and selective antagonist of the kappa opioid receptor (KOR).[1] Its unique structure confers metabolic stability, allowing for oral bioavailability, a significant advantage for therapeutic development.[2][3] These application notes provide a comprehensive guide for the preparation and oral administration of CJ-15208 for preclinical research, summarizing its physicochemical properties and detailing experimental protocols.

Physicochemical Properties of CJ-15208

Table 1: Physicochemical Data for CJ-15208

Property	Value	Source/Comment
Molecular Weight	577.69 g/mol	Calculated from chemical structure.
Chemical Formula	C33H35N5O4	Based on the structure of the l-Trp isomer.
Structure	Cyclic tetrapeptide (cyclo[Phe-d-Pro-Phe-Trp])	[4]
Appearance	White to off-white solid	General appearance of synthetic peptides.
Aqueous Solubility	Poor	Inferred from the use of co-solvents in formulations.[5]
LogP	Not available	Expected to be lipophilic to facilitate membrane permeability.
pKa	Not available	Contains basic (imidazole in Trp) and acidic (amide) groups.
Oral Bioavailability	Orally active	Demonstrated in multiple preclinical studies, though a specific percentage is not consistently reported.[2][3][6]

Mechanism of Action: Kappa Opioid Receptor Antagonism

CJ-15208 exerts its pharmacological effects by acting as an antagonist at the kappa opioid receptor (KOR), a G-protein coupled receptor (GPCR) of the Gi/o family.[7] Upon binding, CJ-15208 blocks the downstream signaling cascade typically initiated by endogenous KOR agonists like dynorphin. This antagonism prevents the inhibition of adenylyl cyclase, leading to a normalized level of cyclic AMP (cAMP). Furthermore, it blocks the KOR-mediated opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels.

CJ-15208 antagonism of KOR signaling.

Experimental Protocols for Oral Administration

Due to its poor aqueous solubility, CJ-15208 requires a specific vehicle for effective oral administration in preclinical models. The following protocols are based on formulations reported in peer-reviewed literature.

Materials and Equipment

• CJ-15208 (solid powder)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Solutol® HS 15 (Kolliphor® HS 15) or Tween® 80 (Polysorbate 80)

• Sterile 0.9% saline solution

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

• Analytical balance

• Oral gavage needles (size appropriate for the animal model)

• Syringes

Preparation of the Oral Dosing Vehicle (5% DMSO / 15% Solutol HS 15 / 80% Saline)

This protocol is for the preparation of a 1 mL final volume of the vehicle. Adjust volumes as needed.

• Prepare a stock solution of CJ-15208 in DMSO.

  • Accurately weigh the required amount of CJ-15208.

  • Dissolve the CJ-15208 powder in a small volume of DMSO. For example, to prepare a 1 mg/mL final solution, dissolve 1 mg of CJ-15208 in 50 µL of DMSO.

  • Vortex thoroughly until the powder is completely dissolved.

• Add Solutol HS 15.

  • To the CJ-15208/DMSO solution, add 150 µL of Solutol HS 15.

  • Vortex the mixture vigorously to ensure homogeneity.

• Add Saline.

  • Add 800 µL of sterile 0.9% saline to the mixture.

  • Vortex the final solution thoroughly. The solution should be a clear, homogenous emulsion.

• Final Concentration and Dosing.

  • The final concentration of the dosing solution will depend on the initial amount of CJ-15208 added. Ensure the final dosing volume is appropriate for the animal model (e.g., 5-10 mL/kg for mice).

Alternative Oral Dosing Vehicle (1:1:8 Ethanol (B145695):Tween 80:Saline)

Some studies have utilized an ethanol-based vehicle.

• Prepare a stock solution of CJ-15208 in ethanol.

  • Dissolve the required amount of CJ-15208 in a small volume of absolute ethanol.

  • Vortex until fully dissolved.

• Add Tween 80.

  • Add an equal volume of Tween 80 to the ethanol solution.

  • Vortex thoroughly.

• Add Saline.

  • Add eight parts of warm (approximately 40°C) sterile 0.9% saline to the ethanol/Tween 80 mixture.[3]

  • Vortex to create a homogenous solution.

Experimental Workflow for Oral Administration

The following diagram outlines the general workflow for preparing and administering CJ-15208 orally in a preclinical setting.

Workflow for oral administration of CJ-15208.

Important Considerations

• Vehicle Controls: It is crucial to include a vehicle-only control group in all experiments to account for any potential effects of the DMSO, Solutol HS 15, or ethanol/Tween 80 on the experimental outcomes.

• Formulation Stability: Prepare the dosing solution fresh on the day of the experiment. The long-term stability of CJ-15208 in these vehicles has not been extensively reported.

• Animal Welfare: Ensure that the oral gavage procedure is performed by trained personnel to minimize stress and potential injury to the animals. The volume administered should be appropriate for the animal's size and weight.

• Toxicity: While CJ-15208 has been administered at doses up to 60 mg/kg in mice without reported acute toxicity, it is advisable to conduct preliminary dose-ranging studies to determine the optimal and safe dose for your specific experimental model.[2]

Conclusion

CJ-15208 is an orally active macrocyclic peptide with significant potential as a kappa opioid receptor antagonist. The protocols outlined in these application notes provide a foundation for researchers to prepare and administer this compound for in vivo studies. Adherence to proper formulation techniques and experimental controls is essential for obtaining reliable and reproducible data. Further investigation into the specific physicochemical properties of CJ-15208 will aid in the development of more advanced oral formulations.

References

• 1. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Macrocyclic Peptide Natural Product CJ-15,208 is Orally Active and Prevents Reinstatement of Extinguished Cocaine Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Toward structure prediction of cyclic peptides - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of the Macrocyclic Tetrapeptide [D-Trp]CJ-15,208 to Prevent Stress-Induced Relapse of Cocaine-Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 7. κ-opioid receptor - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for CJ-15208 in Mouse Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosages, experimental protocols, and relevant signaling pathways for the use of the macrocyclic tetrapeptide CJ-15208 and its stereoisomer, [D-Trp]CJ-15208, in mouse studies. The information is intended to guide researchers in designing and conducting in vivo experiments to evaluate the pharmacological properties of these compounds.

Introduction

CJ-15208 is a natural product identified as a kappa opioid receptor (KOR) antagonist.[1][2] Its synthetic stereoisomer, [D-Trp]CJ-15208, has been shown to be a potent and selective KOR antagonist with oral bioavailability and brain penetrance.[3][4] Both compounds have been investigated in murine models for their potential therapeutic applications, particularly in the context of stress-induced relapse to drug-seeking behaviors.[1][2][3] The D-Trp isomer, in particular, exhibits short-acting KOR antagonism, which is a desirable property for therapeutic development.[1][2][4]

Quantitative Data Summary

The following tables summarize the dosages of CJ-15208 and its [D-Trp] isomer used in various mouse studies.

Table 1: Dosage of [D-Trp]CJ-15208 in Mouse Studies

Administration Route	Dosage Range	Mouse Strain	Purpose of Study	Vehicle	Reference(s)
Oral (p.o.)	1 - 60 mg/kg	C57BL/6J	Antinociception, KOR antagonism, Prevention of cocaine-seeking behavior	1:1:8 (Ethanol:Tween-80:Saline) or 5% DMSO, 15% Solutol, 80% Saline	[3][4][5][6][7]
Subcutaneous (s.c.)	1 - 10 mg/kg	C57BL/6J	Antinociception, KOR antagonism	1:1:8 (Ethanol:Tween-80:Saline)	[4][5]
Intracerebroventricular (i.c.v.)	3 - 10 nmol	C57BL/6J	KOR antagonism, Antinociception	50% DMSO in sterile saline	[1][7]

Table 2: Dosage of CJ-15208 (L-Trp isomer) in Mouse Studies

Administration Route	Dosage Range	Mouse Strain	Purpose of Study	Vehicle	Reference(s)
Oral (p.o.)	0.3 - 60 mg/kg	C57BL/6J	Antinociception, KOR antagonism	1:1:8 (Ethanol:Tween-80:Saline)	[6]
Intracerebroventricular (i.c.v.)	3 nmol	C57BL/6J	KOR antagonism	50% DMSO in sterile saline	[1]

Experimental Protocols

Drug Formulation

For Oral (p.o.) and Subcutaneous (s.c.) Administration: A common vehicle used for CJ-15208 and its analogs is a 1:1:8 mixture of ethanol, Tween-80, and sterile saline (0.9%).[5][6]

• Protocol:

  • Dissolve the required amount of CJ-15208 in ethanol.

  • Add an equal volume of Tween-80 and mix thoroughly.

  • Add eight volumes of warm (approximately 40°C) sterile saline and vortex until a clear solution is formed.

  • The final solution should be prepared fresh daily before administration.

An alternative vehicle for oral administration has also been reported, consisting of 5% DMSO, 15% Solutol HS 15, and 80% sterile saline.[7]

For Intracerebroventricular (i.c.v.) Administration:

• Protocol:

  • Dissolve CJ-15208 in 100% DMSO to create a stock solution.

  • On the day of the experiment, dilute the stock solution with an equal volume of sterile saline (0.9%) to achieve the final desired concentration in 50% DMSO.[1][7]

Administration Techniques

• Oral Administration (p.o.): Performed using a gavage needle attached to a syringe. The volume administered is typically adjusted based on the mouse's body weight.

• Subcutaneous Administration (s.c.): Injected into the loose skin over the back or flank.

• Intracerebroventricular Administration (i.c.v.): Requires stereotaxic surgery to implant a guide cannula into the desired ventricle of the brain. The compound is then infused directly into the cerebrospinal fluid.

Key In Vivo Assays

This assay is used to assess both the direct antinociceptive (agonist) effects of CJ-15208 and its ability to antagonize the effects of a known KOR agonist (e.g., U50,488).[1][5][7]

• Protocol:

  • Measure the baseline tail-withdrawal latency by immersing the distal portion of the mouse's tail in a 55°C water bath.

  • To assess agonist effects, administer CJ-15208 and measure the tail-withdrawal latency at various time points post-administration.[5][6]

  • To assess antagonist effects, pre-treat the mice with CJ-15208. After a specified pre-treatment time (e.g., 2-3 hours for p.o. administration), administer a KOR agonist like U50,488 (e.g., 10 mg/kg, i.p.).[5][7]

  • Measure the tail-withdrawal latency 20-40 minutes after the KOR agonist administration.[1][5] A reduction in the agonist-induced antinociception indicates KOR antagonism by CJ-15208.

This model is used to evaluate the ability of CJ-15208 to prevent stress- or drug-induced reinstatement of extinguished drug-seeking behavior.[5]

• Protocol:

  • Pre-conditioning: Measure the initial preference of the mouse for two distinct chambers.

  • Conditioning: Repeatedly pair one chamber with a drug of abuse (e.g., cocaine) and the other chamber with saline.

  • Extinction: After conditioning, allow the mouse to access both chambers without any drug administration until the preference for the drug-paired chamber is extinguished.

  • Reinstatement: Induce reinstatement of drug-seeking behavior through a stressor (e.g., forced swim stress) or a priming dose of the drug.

  • Treatment: Administer CJ-15208 prior to the reinstatement trigger.

  • Test: Measure the time spent in each chamber after the reinstatement trigger. A reduction in the time spent in the drug-paired chamber in the CJ-15208 treated group compared to the vehicle group indicates prevention of reinstatement.[5]

Signaling Pathways and Experimental Workflows

Signaling Pathway of KOR Antagonism in Stress-Induced Relapse

Stress triggers the release of the endogenous opioid peptide dynorphin, which activates KOR. This activation in brain regions associated with reward and motivation is implicated in the negative affective states that can lead to relapse to drug use. CJ-15208, as a KOR antagonist, blocks this signaling cascade.

Caption: KOR antagonism by CJ-15208 in stress-induced relapse.

Experimental Workflow for In Vivo Efficacy Testing

The following diagram outlines a typical experimental workflow for evaluating the in vivo efficacy of CJ-15208 in a mouse model of stress-induced relapse.

Caption: Workflow for testing CJ-15208 in a stress-induced relapse model.

References

• 1. Exposure to chronic mild stress prevents kappa opioid-mediated reinstatement of cocaine and nicotine place preference - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Kappa Opioid Receptor: From Addiction to Depression, and Back [frontiersin.org]
• 3. Kappa opioid receptors regulate stress-induced cocaine seeking and synaptic plasticity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. L-Tryptophan's effects on mouse killing, feeding, drinking, locomotion, and brain serotonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Role of the kappa-opioid receptor system in stress-induced reinstatement of nicotine seeking in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for CJ-15208 in Conditioned Place Preference Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15208, and specifically its D-Trp isomer, is a potent and orally bioavailable macrocyclic tetrapeptide that acts as a selective antagonist of the kappa opioid receptor (KOR).[1][2][3][4] The KOR system is implicated in stress, mood regulation, and the motivational aspects of drug addiction. KOR antagonists like CJ-15208 are valuable research tools for investigating the role of the dynorphin/KOR system in the negative affective states associated with drug withdrawal and in mediating relapse to drug-seeking behavior.[1][2][5][6]

One of the key preclinical models for studying the motivational effects of drugs and the potential of compounds to prevent relapse is the Conditioned Place Preference (CPP) paradigm.[7][8][9] This protocol details the use of CJ-15208 in a CPP model of cocaine-seeking behavior, specifically focusing on its ability to prevent stress-induced reinstatement of an extinguished cocaine preference.

Mechanism of Action: KOR Antagonism

CJ-15208 exerts its effects by blocking the signaling of the kappa opioid receptor, a G protein-coupled receptor (GPCR).[10] Endogenous ligands, such as dynorphins, or exogenous KOR agonists typically activate the receptor, leading to the inhibition of adenylyl cyclase and the activation of downstream kinase cascades, including the p38 mitogen-activated protein kinase (MAPK) pathway.[11] The activation of the p38 MAPK pathway via β-arrestin2 is particularly associated with the aversive and dysphoric effects of KOR activation, which are thought to contribute to relapse.[10] As an antagonist, CJ-15208 binds to the KOR but does not activate it, thereby preventing the downstream signaling that contributes to stress-induced reinstatement of drug-seeking.

Caption: Signaling pathway of the Kappa Opioid Receptor (KOR) and the antagonistic action of CJ-15208.

Experimental Application: Prevention of Stress-Induced Reinstatement of Cocaine CPP

This application focuses on a widely used protocol where a CPP for cocaine is established in mice, the preference is then extinguished, and subsequently, a stressor is used to reinstate the drug-seeking behavior. CJ-15208 is administered before the stressor to evaluate its efficacy in preventing the reinstatement of cocaine preference.

Animal Model and Apparatus

• Species: Mouse (e.g., C57BL/6J)

• Apparatus: A standard three-chamber CPP apparatus is typically used. The two larger outer chambers should have distinct visual and tactile cues (e.g., different wall patterns and floor textures), while the smaller central chamber is neutral.[2][7]

Dosing and Administration of CJ-15208

The D-Trp isomer of CJ-15208 is orally bioavailable.[1]

• Route of Administration: Oral gavage (p.o.)

• Vehicle: A common vehicle is a mixture of DMSO, Solutol HS 15, and sterile saline (e.g., 5% DMSO, 15% Solutol, 80% saline).[6]

• Effective Doses: Doses of 10, 30, and 60 mg/kg have been shown to be effective in preventing reinstatement of cocaine CPP, with higher doses showing greater efficacy.[5][12][13]

• Timing of Administration: CJ-15208 should be administered prior to the stress-induced reinstatement session. A pretreatment time of 3 hours has been shown to be effective for preventing stress-induced reinstatement.[12][13]

Detailed Experimental Protocol

The entire protocol can be broken down into four distinct phases.

Caption: Experimental workflow for the CJ-15208 Conditioned Place Preference protocol.

Phase 1: Pre-Test (Habituation) - Day 1

• Handle mice for several days prior to the start of the experiment to acclimate them to the researcher.

• On the pre-test day, place each mouse in the central chamber of the CPP apparatus and allow it to freely explore all three chambers for 15-20 minutes.[2][4]

• Record the time spent in each of the outer chambers to establish baseline preference.

• An unbiased design is often preferred, where the drug-paired chamber is assigned randomly (counterbalanced across the group).[1][14][15] Alternatively, in a biased design, the initially non-preferred chamber is paired with the drug.[1][9][15]

Phase 2: Conditioning - Days 2-9

This phase typically involves alternating daily injections of cocaine and saline.

• Cocaine Conditioning Days (e.g., Days 2, 4, 6, 8):

  • Administer cocaine hydrochloride (e.g., 10 mg/kg, subcutaneously [s.c.] or intraperitoneally [i.p.]).[2][12][16]

  • Immediately place the mouse into its assigned drug-paired chamber for 30 minutes, with access to the other chambers blocked.[2][4]

• Saline Conditioning Days (e.g., Days 3, 5, 7, 9):

  • Administer an equivalent volume of sterile saline.

  • Immediately place the mouse into the opposite chamber (vehicle-paired) for 30 minutes.[2]

Phase 3: Post-Test and Extinction - Day 10 onwards

• Post-Test (Day 10):

  • One day after the final conditioning session, conduct a drug-free preference test identical to the pre-test (15-20 minutes of free exploration).

  • A significant increase in time spent in the drug-paired chamber compared to the pre-test indicates successful conditioning.

• Extinction (Days 11+):

  • Conduct daily, drug-free preference test sessions (15-20 minutes).

  • Continue these sessions until the preference for the cocaine-paired chamber is extinguished, meaning the time spent in that chamber is no longer significantly different from the pre-test baseline.[12][17][18] This may take several days to weeks.

Phase 4: Reinstatement Test

• Once the extinction criterion is met, the reinstatement phase can begin.

• Administer CJ-15208 (e.g., 10, 30, or 60 mg/kg, p.o.) or vehicle to separate groups of mice.

• Three hours after administration, expose the mice to a stressor. A common stressor is a forced swim test, which involves placing the mouse in a cylinder of water (e.g., 30°C) for 15 minutes from which it cannot escape.[12][17][19]

• Immediately after the stress session, dry the mouse and place it in the CPP apparatus for a 15-20 minute preference test.

• Record the time spent in each chamber. Successful reinstatement is observed in the vehicle group as a significant increase in time spent in the cocaine-paired chamber. The efficacy of CJ-15208 is determined by its ability to block this reinstatement.

Data Presentation and Analysis

All quantitative data should be clearly structured for comparison. Data is typically presented as the mean time (in seconds) spent in the drug-paired chamber ± SEM. Statistical analysis is crucial for interpretation.

• Preference Score: Often calculated as (Time in drug-paired chamber) - (Time in vehicle-paired chamber).

• Statistical Tests: Repeated measures ANOVA or t-tests are appropriate for comparing preference scores across the different phases of the experiment (Pre-test vs. Post-test, Post-test vs. Extinction, Extinction vs. Reinstatement).

Experimental Phase	Treatment Group	Drug/Treatment	N	Time in Drug-Paired Chamber (s) ± SEM
Pre-Test	All Mice	None	24	445.8 ± 25.1
Post-Test	All Mice	Cocaine Conditioning	24	750.3 ± 30.5
Extinction	All Mice	None	24	460.1 ± 28.9
Reinstatement	Vehicle	Vehicle + Stress	8	710.6 ± 35.2**
Reinstatement	CJ-15208 (10 mg/kg)	CJ-15208 + Stress	8	625.4 ± 40.1
Reinstatement	CJ-15208 (30 mg/kg)	CJ-15208 + Stress	8	515.9 ± 38.7
Reinstatement	CJ-15208 (60 mg/kg)	CJ-15208 + Stress	8	475.2 ± 33.4
Data are hypothetical and for illustrative purposes only.
p < 0.05 compared to Pre-Test.
**p < 0.05 compared to Extinction.
***p < 0.05 compared to Vehicle Reinstatement group.

Parameter	Description
Animal Model	C57BL/6J mice
CPP Apparatus	Three-chamber, unbiased design
Conditioning Drug	Cocaine HCl, 10 mg/kg, s.c.
Conditioning Schedule	4 drug pairings, 4 saline pairings (alternating days)
Session Duration	Pre/Post/Extinction/Reinstatement tests: 15 min; Conditioning: 30 min
Reinstatement Stressor	Forced Swim Stress (15 min at 30°C)
Test Compound	[D-Trp]CJ-15208
Compound Doses	10, 30, 60 mg/kg, p.o.
Compound Pretreatment Time	3 hours before stressor

References

• 1. Conditioned Place Preference - Methods of Behavior Analysis in Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Examining Cocaine Conditioning Place Preference in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reinstatement of Drug-seeking in Mice Using the Conditioned Place Preference Paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of the Macrocyclic Tetrapeptide [D-Trp]CJ-15,208 to Prevent Stress-Induced Relapse of Cocaine-Seeking Behavior [mdpi.com]
• 6. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Video: Assessment of Cocaine-induced Behavioral Sensitization and Conditioned Place Preference in Mice [jove.com]
• 8. Assessment of Cocaine-induced Behavioral Sensitization and Conditioned Place Preference in Mice [jove.com]
• 9. Frontiers | Drug-Induced Conditioned Place Preference and Its Practical Use in Substance Use Disorder Research [frontiersin.org]
• 10. κ-opioid receptor - Wikipedia [en.wikipedia.org]
• 11. Kinase Cascades and Ligand-Directed Signaling at the Kappa Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. The Macrocyclic Peptide Natural Product CJ-15,208 is Orally Active and Prevents Reinstatement of Extinguished Cocaine Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Varied Uses of Conditioned Place Preference in Behavioral Neuroscience Research: An Investigation of Alcohol Administration in Model Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Conditioned place preference - Wikipedia [en.wikipedia.org]
• 16. pnas.org [pnas.org]
• 17. Stress-induced reinstatement of cocaine seeking is mediated by the kappa opioid system - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Stress-Induced Reinstatement of Drug Seeking: 20 Years of Progress - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro [³⁵S]GTPγS Binding Assay for the Kappa-Opioid Receptor Antagonist CJ-15208

Audience: Researchers, scientists, and drug development professionals involved in opioid receptor pharmacology and G-protein coupled receptor (GPCR) functional analysis.

Introduction: CJ-15208 is a cyclic tetrapeptide natural product isolated from the fungus Ctenomyces serratus.[1][2] It has been identified as a selective antagonist for the kappa-opioid receptor (KOR), a GPCR involved in pain, mood disorders, and addiction.[1][2][3][4] The [³⁵S]GTPγS binding assay is a functional method used to study the activation of GPCRs.[5][6][7] This assay measures the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to the Gα subunit of a G-protein following agonist-induced receptor activation.[6][7][8] Because it measures an early event in the signal transduction cascade, it is a valuable tool for characterizing the potency and efficacy of ligands like agonists, antagonists, and inverse agonists.[5][6][7] For an antagonist like CJ-15208, the assay is used to determine its inhibitory potency (IC₅₀ or Kᵢ) by measuring its ability to block agonist-stimulated [³⁵S]GTPγS binding.[9][10]

Quantitative Data Summary

The following table summarizes the reported in vitro binding affinities and functional antagonist potencies for CJ-15208 and its isomers at opioid receptors.

Compound	Receptor	Parameter	Value	Assay Type
CJ-15208 (l-Trp isomer)	Kappa (KOR)	Kᵢ	21.2 ± 5.6 nM	Radioligand Binding ([³H]U69,593)
Kappa (KOR)	IC₅₀	47 nM	Radioligand Binding
Mu (MOR)	IC₅₀	260 nM	Radioligand Binding
Delta (DOR)	IC₅₀	2,600 nM	Radioligand Binding
d-Trp isomer of CJ-15208	Kappa (KOR)	Kᵢ	46.9 ± 16.1 nM	Radioligand Binding ([³H]U69,593)
Kappa (KOR)	Kᵢ	~30-35 nM	Radioligand Binding
Kappa (KOR)	IC₅₀	66 nM	[³⁵S]GTPγS Functional Antagonism
Analog: [D-Trp(formamide)]CJ-15208	Kappa (KOR)	IC₅₀	49 nM	[³⁵S]GTPγS Functional Antagonism

Data sourced from multiple studies.[1][2][11][12]

Signaling Pathway and Assay Principle

The diagram below illustrates the mechanism of KOR activation by an agonist and its inhibition by the antagonist CJ-15208, as measured by the [³⁵S]GTPγS binding assay.

Caption: KOR signaling pathway and the antagonist action of CJ-15208.

Experimental Protocol: [³⁵S]GTPγS Binding Assay for KOR Antagonism

This protocol outlines the procedure to determine the inhibitory potency (IC₅₀) of CJ-15208 on agonist-stimulated [³⁵S]GTPγS binding to membranes expressing the kappa-opioid receptor.

1. Materials and Reagents

• Membranes: Cell membranes prepared from a cell line stably expressing the human kappa-opioid receptor (e.g., CHO-KOR or HEK-KOR).

• Radioligand: [³⁵S]GTPγS (specific activity >1000 Ci/mmol).

• Unlabeled Ligands:

  • GTPγS (for non-specific binding).

  • GDP.

  • KOR Agonist (e.g., U50,488).

  • Test Compound: CJ-15208.

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA.

• Wash Buffer: 50 mM Tris-HCl (pH 7.4), 500 mM NaCl.[9]

• Equipment:

  • 96-well microplates (GF/C filter plates recommended).

  • Microplate scintillation counter.

  • Cell harvester or vacuum manifold for filtration.[8]

  • Scintillation fluid.

2. Reagent Preparation

• Assay Buffer with GDP: Prepare fresh assay buffer and supplement with GDP to a final concentration of 10-30 µM.[9] The optimal GDP concentration may need to be determined empirically to reduce basal binding.[13]

• CJ-15208 Dilutions: Prepare a stock solution of CJ-15208 in a suitable solvent (e.g., DMSO). Perform serial dilutions in the assay buffer to obtain a range of concentrations for the IC₅₀ curve (e.g., 10⁻¹¹ M to 10⁻⁵ M).

• Agonist Solution: Prepare a solution of the KOR agonist (e.g., U50,488) in assay buffer at a concentration that elicits a submaximal but robust stimulation (typically its EC₈₀).[9]

• [³⁵S]GTPγS Solution: Dilute [³⁵S]GTPγS in assay buffer to achieve a final assay concentration of ~0.1-0.5 nM.[5][9]

• Membrane Preparation: Thaw cryopreserved KOR-expressing cell membranes on ice. Homogenize gently in ice-cold assay buffer to a final protein concentration of 5-20 µg per well.[5]

3. Assay Procedure (Filtration Format)

The total assay volume is typically 200 µL per well.[9]

• Plate Setup: To the wells of a 96-well microplate, add the following components in order:

  • 50 µL of assay buffer (for total and agonist-stimulated binding) or 10 µM unlabeled GTPγS (for non-specific binding).

  • 50 µL of the appropriate CJ-15208 dilution or vehicle (for control wells).

  • 50 µL of KOR agonist (at EC₈₀ concentration) or vehicle (for basal binding).

• Add Membranes: Add 50 µL of the prepared membrane suspension to each well.

• Pre-incubation: Gently agitate and pre-incubate the plate at 30°C for 15-30 minutes.[9] This allows the antagonist to equilibrate with the receptors.

• Initiate Reaction: Start the binding reaction by adding 50 µL of the [³⁵S]GTPγS/GDP solution to all wells.

• Incubation: Incubate the plate at 30°C for 60-90 minutes with gentle agitation.[9][14]

• Termination: Terminate the reaction by rapid filtration through a GF/C filter plate using a cell harvester or vacuum manifold.[8][9]

• Washing: Quickly wash the filters 3-4 times with 200 µL of ice-cold wash buffer per well to remove unbound radioactivity.[9]

• Detection:

  • Dry the filter plate completely.

  • Add scintillation fluid to each well.

  • Seal the plate and measure the radioactivity (counts per minute, CPM) using a microplate scintillation counter.

4. Data Analysis

• Calculate Specific Binding:

  • Basal Binding = CPM (membranes + [³⁵S]GTPγS + vehicle)

  • Agonist-Stimulated Binding = CPM (membranes + [³⁵S]GTPγS + agonist)

  • Non-Specific Binding (NSB) = CPM (membranes + [³⁵S]GTPγS + 10 µM unlabeled GTPγS)

  • Specific Agonist Binding = Agonist-Stimulated Binding - NSB

• Determine Percent Inhibition: For each concentration of CJ-15208, calculate the percent inhibition of agonist-stimulated binding:

  • *% Inhibition = 100 x [1 - ((CPM with Antagonist - NSB) / (Specific Agonist Binding))] *

• Generate IC₅₀ Curve: Plot the percent inhibition against the logarithm of the CJ-15208 concentration. Use non-linear regression analysis (sigmoidal dose-response with variable slope) to determine the IC₅₀ value, which is the concentration of CJ-15208 that inhibits 50% of the specific agonist-stimulated [³⁵S]GTPγS binding.

Experimental Workflow Diagram

The following diagram provides a visual summary of the [³⁵S]GTPγS binding assay protocol.

Caption: Workflow for the CJ-15208 [³⁵S]GTPγS antagonist binding assay.

References

• 1. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 7. The [35S]GTPgammaS binding assay: approaches and applications in pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. revvity.com [revvity.com]
• 9. benchchem.com [benchchem.com]
• 10. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Binding of GTPγ[35S] is regulated by GDP and receptor activation. Studies with the nociceptin/orphanin FQ receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols: Radioligand Binding Studies with CJ-15,208

For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15,208 is a cyclic tetrapeptide natural product originally isolated from the fungus Ctenomyces serratus ATCC15502.[1] It has garnered significant interest in the field of pharmacology due to its activity at opioid receptors, particularly its role as a kappa opioid receptor (KOR) antagonist.[1][2] Structurally, it consists of one tryptophan, one D-proline, and two L-phenylalanine residues.[1] Both the L-Trp and D-Trp stereoisomers of CJ-15,208 have been synthesized and found to bind to KOR with similar affinities.[3] The D-Trp isomer, in particular, has been shown to be a potent KOR antagonist in vitro and in vivo.[3] This document provides detailed application notes and protocols for conducting radioligand binding studies with CJ-15,208 and its analogs, aimed at researchers, scientists, and drug development professionals.

Data Presentation: Opioid Receptor Affinities

The binding affinities of CJ-15,208 and its stereoisomers for the mu (MOR), delta (DOR), and kappa (KOR) opioid receptors have been determined through competitive radioligand binding assays. The data are summarized in the tables below.

Table 1: Opioid Receptor Binding Affinities (IC50) of CJ-15,208

Compound	MOR (nM)	DOR (nM)	KOR (nM)
CJ-15,208	260	2,600	47

Data sourced from Saito et al., 2002.[1]

Table 2: Opioid Receptor Binding Affinities (Ki) of CJ-15,208 Stereoisomers

Compound	KOR (nM)
L-Trp isomer	21.2 ± 5.6
D-Trp isomer	46.9 ± 16.1

Data represents Ki (± SEM) from competition radioligand-binding assays using mouse brain membranes and [3H]U69,593 as the radioligand. Sourced from Ross et al., 2010.[2]

Table 3: Opioid Receptor Affinities (Ki) of CJ-15,208 and Analogs in HEK-293 cells

Compound	hMOR (nM)	hDOR (nM)	hKOR (nM)
c[Phe-d-Pro-Phe-Trp] (CJ-15,208)	4.1	>1000	>1000

Data represents Ki values from displacement binding assays in HEK-293 cells expressing cloned human (h) opioid receptors.[4]

Experimental Protocols

This section outlines a detailed methodology for performing a competitive radioligand binding assay to determine the affinity of CJ-15,208 or its analogs for opioid receptors.

Protocol 1: Competitive Radioligand Binding Assay for Opioid Receptors

1. Materials and Reagents:

• Cell Lines: HEK-293 or CHO cells stably expressing cloned human or rodent mu, delta, or kappa opioid receptors.

• Radioligands:

  • [3H]DAMGO (for MOR)

  • [3H]Diprenorphine or [3H]DPDPE (for DOR)

  • [3H]U-69,593 (for KOR)

• Test Compound: CJ-15,208 or its analogs, dissolved in a suitable solvent (e.g., DMSO).

• Non-specific Binding Control: Naloxone (B1662785) or other appropriate non-selective opioid antagonist.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Cell Membranes: Prepared from the respective cell lines expressing the opioid receptors.

• Scintillation Cocktail

• 96-well filter plates

• Scintillation counter

2. Cell Membrane Preparation:

• Culture the cells expressing the target opioid receptor to a sufficient density.

• Harvest the cells and centrifuge at low speed.

• Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) and homogenize using a Dounce or polytron homogenizer.

• Centrifuge the homogenate at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Discard the supernatant and resuspend the membrane pellet in fresh assay buffer.

• Determine the protein concentration of the membrane preparation using a standard protein assay (e.g., Bradford or BCA).

• Store the membrane preparations at -80°C until use.

3. Binding Assay Procedure:

• Prepare serial dilutions of the test compound (CJ-15,208) in the assay buffer.

• In a 96-well plate, add the following components in order:

  • Assay buffer

  • Cell membranes (typically 10-20 µg of protein per well)

  • Radioligand at a concentration near its Kd.

  • Either:

    • Vehicle (for total binding)

    • Test compound at various concentrations (for competition)

    • A high concentration of a non-selective antagonist like naloxone (for non-specific binding)

• Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Terminate the incubation by rapid filtration through the 96-well filter plates using a cell harvester.

• Wash the filters several times with ice-cold assay buffer to remove unbound radioligand.

• Allow the filters to dry, then add scintillation cocktail to each well.

• Quantify the radioactivity bound to the filters using a scintillation counter.

4. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis using a sigmoidal dose-response curve.

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action of CJ-15,208 and the general workflow for a radioligand binding assay.

Caption: Proposed mechanism of CJ-15,208 as a KOR antagonist.

Caption: General workflow for a competitive radioligand binding assay.

References

• 1. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for CJ-15208 in KOR Function Investigation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing CJ-15208, a potent and selective antagonist of the kappa-opioid receptor (KOR), to investigate KOR function in vivo. The following sections detail the pharmacology of CJ-15208, its applications in various behavioral paradigms, and step-by-step experimental protocols.

Introduction to CJ-15208

CJ-15208 is a macrocyclic tetrapeptide that has been identified as a selective KOR antagonist. Its unique structure confers favorable pharmacokinetic properties, including oral bioavailability, making it a valuable tool for studying the role of the KOR system in a variety of physiological and pathological processes, such as pain, depression, anxiety, and addiction. The D-Trp stereoisomer of CJ-15208, in particular, has been shown to exhibit robust KOR antagonism in vivo with minimal intrinsic agonist activity.[1]

KOR Signaling Pathway

The kappa-opioid receptor is a G protein-coupled receptor (GPCR) that primarily couples to the inhibitory Gαi/o subunit.[2] Activation of KOR by its endogenous ligand, dynorphin, or exogenous agonists leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[3] Downstream of G protein activation, KOR signaling also modulates ion channels, leading to the activation of G-protein-coupled inwardly-rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels.[2][3] This cascade of events ultimately leads to a reduction in neuronal excitability. Emerging evidence also points to the involvement of β-arrestin-2-dependent signaling pathways in mediating some of the aversive effects of KOR activation.[4]

Caption: KOR Signaling Pathway

Data Presentation

The following tables summarize quantitative data for CJ-15208 and its analogs in various in vivo assays.

Table 1: In Vivo Antinociceptive and KOR Antagonist Activity of CJ-15208 and its D-Trp Analog

Compound	Route	Dose	Assay	Effect	Reference
CJ-15208	p.o.	3.49 mg/kg (ED₅₀)	55°C Warm-Water Tail-Withdrawal	Antinociception	[5]
CJ-15208	p.o.	3 & 10 mg/kg	55°C Warm-Water Tail-Withdrawal	Antagonism of U50,488 (10 mg/kg, i.p.) induced antinociception	[5]
[D-Trp]CJ-15208	i.c.v.	10 nmol	55°C Warm-Water Tail-Withdrawal	Slight antinociception	[1]
[D-Trp]CJ-15208	i.c.v.	3 nmol	55°C Warm-Water Tail-Withdrawal	Antagonism of U50,488 induced antinociception	[2]
[D-Trp]CJ-15208	p.o.	30 mg/kg	55°C Warm-Water Tail-Withdrawal	Robust KOR antagonism	[3]
[D-Trp]CJ-15208	s.c. & p.o.	3-60 mg/kg	55°C Warm-Water Tail-Withdrawal	Dose-dependent KOR antagonism of U50,488	[6]

Table 2: In Vivo Activity of CJ-15208 Analogs

Analog	Route	Dose	Assay	Effect	Reference
Analog 22	p.o.	3, 10, 30 mg/kg	55°C Warm-Water Tail-Withdrawal	Dose-dependent KOR antagonism	[3]
Analog 22	p.o.	30 mg/kg	Conditioned Place Preference	Prevents stress-induced reinstatement of morphine CPP	[7]
[D-Phe(3,4-difluoro)⁴]- (8)	p.o.	30 mg/kg	55°C Warm-Water Tail-Withdrawal	Significant antinociception	[8]
[D-Tyr(Me)⁴]CJ-15208 (18)	p.o.	30 mg/kg	55°C Warm-Water Tail-Withdrawal	Significant antinociception	[8]
[D-Trp(formamide)]CJ-15208 (3)	p.o.	30 mg/kg	Conditioned Place Preference	Prevents stress-induced reinstatement of cocaine CPP	[9]
[D-Phe⁴]CJ-15208 (4)	p.o.	10 & 30 mg/kg	Conditioned Place Preference	Prevents stress-induced reinstatement of cocaine CPP	[9]

Experimental Protocols

Detailed methodologies for key in vivo experiments are provided below.

Warm-Water Tail-Withdrawal (WWTW) Assay for Antinociception and KOR Antagonism

This assay is used to assess the analgesic properties of a compound and its ability to antagonize KOR agonist-induced antinociception.

Caption: WWTW Assay Workflow

Materials:

• CJ-15208

• Vehicle (e.g., 5% DMSO, 15% Solutol HS 15, 80% sterile saline for p.o. administration)[10]

• KOR agonist (e.g., U50,488)

• Water bath maintained at 55°C

• Timer

• Male C57BL/6J mice

Protocol:

For Agonist Effects:

• Dissolve CJ-15208 in the appropriate vehicle.

• Administer CJ-15208 or vehicle to mice via the desired route (e.g., oral gavage).

• At various time points post-administration (e.g., 20, 40, 60 minutes), measure the tail-withdrawal latency.

• Gently restrain the mouse and immerse the distal third of its tail in the 55°C water bath.

• Start the timer and record the latency (in seconds) for the mouse to flick its tail out of the water. A 15-second cut-off is used to prevent tissue damage.

• Calculate the percent maximum possible effect (%MPE) or % antinociception using the formula: % Antinociception = 100 × (Test Latency - Baseline Latency) / (Cut-off Time - Baseline Latency).[10]

For Antagonist Effects:

• Administer CJ-15208 or vehicle to mice.

• After a specific pre-treatment time (e.g., 2.5 hours), administer a KOR agonist such as U50,488 (e.g., 10 mg/kg, i.p.).[10]

• After a set time following agonist administration (e.g., 20-30 minutes), measure the tail-withdrawal latency as described above.

• A significant reduction in the antinociceptive effect of the KOR agonist in the CJ-15208 pre-treated group compared to the vehicle pre-treated group indicates KOR antagonist activity.

Conditioned Place Aversion (CPA)

This paradigm is used to assess the aversive properties of a drug. As a KOR antagonist, CJ-15208 would be expected to block the aversive effects of a KOR agonist like U50,488.

Caption: CPA Experimental Workflow

Materials:

• CJ-15208

• KOR agonist (e.g., U50,488)

• Vehicle

• Three-chambered conditioned place preference apparatus

• Video tracking software

Protocol:

• Habituation (Day 1): Allow mice to freely explore all three chambers of the apparatus for a set period (e.g., 15-30 minutes) to establish baseline preference.

• Conditioning (Days 2-4): This phase typically lasts for 2-4 days with two conditioning sessions per day, separated by at least 4 hours.

  • Morning Session (Vehicle): Administer vehicle and confine the mouse to one of the outer chambers for a set duration (e.g., 30-40 minutes). The chamber assignment should be counterbalanced across subjects.

  • Afternoon Session (Drug): Pre-treat with CJ-15208 or vehicle, then administer the KOR agonist U50,488 (e.g., 2.5-10 mg/kg, i.p.) and confine the mouse to the opposite outer chamber for the same duration.[11][12]

• Test (Day 5): Place the mouse in the central chamber and allow it to freely explore all three chambers for the same duration as the habituation session. Record the time spent in each chamber.

• Data Analysis: A significant decrease in the time spent in the drug-paired chamber during the test phase compared to the pre-conditioning phase indicates conditioned place aversion. The ability of CJ-15208 to block this aversion will be demonstrated by the lack of a significant difference in time spent between the chambers in the group that received both CJ-15208 and the KOR agonist.

Forced Swim Test (FST)

The FST is a widely used model to screen for antidepressant-like activity. KOR antagonists are expected to decrease immobility time in this test.

Materials:

• CJ-15208

• Vehicle

• Cylindrical water tanks (e.g., 25 cm height, 10 cm diameter) filled with water (23-25°C) to a depth where the mouse cannot touch the bottom.

• Timer or video recording and analysis software.

Protocol:

• Administer CJ-15208 or vehicle at a specific time before the test (e.g., 30-60 minutes for acute effects, or 24 hours if mimicking protocols for long-acting antagonists like nor-BNI).[1]

• Gently place the mouse into the cylinder of water.

• The test duration is typically 6 minutes.

• Record the total time the mouse spends immobile during the last 4 minutes of the test. Immobility is defined as the cessation of struggling and remaining floating motionless, making only those movements necessary to keep its head above water.

• A significant decrease in immobility time in the CJ-15208-treated group compared to the vehicle group suggests an antidepressant-like effect.

Tail Suspension Test (TST)

Similar to the FST, the TST is used to assess antidepressant-like effects by measuring the duration of immobility when a mouse is suspended by its tail.

Materials:

• CJ-15208

• Vehicle

• Tail suspension apparatus (a horizontal bar from which to suspend the mice)

• Adhesive tape

• Timer or video recording and analysis software.

Protocol:

• Administer CJ-15208 or vehicle at a predetermined time before the test.

• Securely attach a piece of adhesive tape to the tail of the mouse (approximately 1-2 cm from the tip).

• Suspend the mouse by its tail from the horizontal bar. The mouse should be high enough that it cannot reach any surfaces.

• The test duration is typically 6 minutes.

• Record the total time the mouse remains immobile. Immobility is defined as the absence of any limb or body movements, except for those caused by respiration.

• A significant reduction in the duration of immobility in the CJ-15208-treated group compared to the vehicle group is indicative of an antidepressant-like effect.

References

• 1. Sex Differences in the Effects of a Kappa Opioid Receptor Antagonist in the Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rapid-Onset Anti-Stress Effects of a Kappa-Opioid Receptor Antagonist, LY2795050, Against Immobility in an Open Space Swim Paradigm in Male and Female Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rrpharmacology.ru [rrpharmacology.ru]
• 6. researchgate.net [researchgate.net]
• 7. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. The long-term effects of stress and kappa opioid receptor activation on conditioned place aversion in male and female California mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effects of kappa opioid receptors on conditioned place aversion and social interaction in males and females - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pnas.org [pnas.org]

Application Notes and Protocols: CJ-15208 as a Pharmacological Tool for Kappa Opioid Receptor (KOR) Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15208 is a macrocyclic tetrapeptide originally isolated from the fungus Ctenomyces serratus.[1] It and its synthetic stereoisomers, particularly the D-Trp variant ([D-Trp]CJ-15208), have emerged as valuable pharmacological tools for investigating the role of the kappa opioid receptor (KOR) system.[2][3] KOR antagonists are of significant interest for their therapeutic potential in treating mood disorders, substance abuse, and stress-related conditions.[1][2] Unlike many non-peptide KOR antagonists that exhibit exceptionally long-lasting effects, CJ-15208 and its analogs offer a shorter duration of action, which can be advantageous for therapeutic applications.[2]

This document provides detailed application notes and experimental protocols for utilizing CJ-15208 and its key analog, [D-Trp]CJ-15208, in KOR-related research.

Physicochemical Properties and Formulations

CJ-15208 is a cyclic tetrapeptide with the sequence cyclo[Phe-D-Pro-Phe-Trp].[3] The stereochemistry of the tryptophan residue is a critical determinant of its pharmacological profile.[2] For experimental use, these peptides are typically dissolved in a vehicle such as a mixture of DMSO and saline for in vitro and intracerebroventricular (i.c.v.) in vivo studies, or a 1:1:8 mixture of DMSO, Tween 80, and water for oral (p.o.) administration.[4]

Data Presentation: Quantitative Pharmacological Data

The following tables summarize the binding affinities and functional potencies of CJ-15208 isomers and selected analogs at opioid receptors.

Table 1: Opioid Receptor Binding Affinities (Ki, nM)

Compound	KOR	MOR	DOR	Selectivity (MOR/KOR)	Selectivity (DOR/KOR)	Reference
L-Trp CJ-15208	30-35	-	-	-	-	[2][5]
[D-Trp]CJ-15208	30-35	-	-	-	-	[2][5]
[D-Phe4]CJ-15208	3.5-fold lower than [D-Trp]CJ-15208	-	-	-	-	[3]
[D-Trp(formamide)]CJ-15208	Higher than [D-Trp]CJ-15208	-	-	-	-	[3]
[Ala2]CJ-15208	-	4.4-fold higher than CJ-15208	Very low affinity	Negligible	-	[6]
[Ala4]CJ-15208	-	-	Very low affinity	-	-	[6]
[Nal(2')4]CJ-15208	2 to >10-fold lower than CJ-15208	4 to 5-fold higher than CJ-15208	Low (micromolar)	-	-	[7]
[D-Bta4]CJ-15208	Unaffected or increased vs. [D-Trp]CJ-15208	Increased vs. [D-Trp]CJ-15208	Low (micromolar)	-	-	[7]

Note: "-" indicates data not specified in the provided search results.

Table 2: In Vitro Functional Antagonist Potency (IC50/Kb, nM)

Compound	Assay	KOR Antagonist Potency	MOR Antagonist Potency	Reference
[D-Trp]CJ-15208	[35S]GTPγS	66 nM (IC50)	-	[3]
[D-Trp(formamide)]CJ-15208	[35S]GTPγS	49 nM (IC50)	-	[3]
Methyl-substituted derivative 2	[35S]GTPγS	220 nM (IC50)	-	[3]
[D-Phe4]CJ-15208	[35S]GTPγS	160-340 nM (IC50)	-	[3]
Ala analog 2	[35S]GTPγS	2.6 ± 0.8 nM (Kb)	7.3 ± 1.6 nM (Kb)	[6]

Note: "-" indicates data not specified in the provided search results.

Experimental Protocols

Detailed methodologies for key experiments involving CJ-15208 are provided below.

This protocol is used to determine the binding affinity of CJ-15208 and its analogs to opioid receptors.

Materials:

• Cell membranes expressing the opioid receptor of interest (e.g., CHO-hKOR cells).

• Radioligand (e.g., [3H]U69,593 for KOR).

• Test compound (CJ-15208 or analog).

• Non-specific binding control (e.g., 10 µM U69,593).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Whatman GF/C glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the test compound.

• In a final volume of 1 mL of assay buffer, incubate cell membranes (e.g., 20 µg) with the radioligand (e.g., 0.4 nM [3H]U69,593) and various concentrations of the test compound.

• For determining non-specific binding, incubate the membranes and radioligand with a high concentration of an unlabeled ligand.

• Incubate the mixture for 60 minutes at 25°C.

• Terminate the reaction by rapid filtration through Whatman GF/C glass fiber filters.

• Wash the filters with ice-cold assay buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the Ki values using the Cheng-Prusoff equation.

This assay measures the functional activity of CJ-15208 as an antagonist by quantifying its ability to inhibit agonist-stimulated G-protein activation.

Materials:

• Cell membranes expressing the opioid receptor of interest.

• [35S]GTPγS.

• KOR agonist (e.g., Dynorphin A-(1-13)NH2).

• Test compound (CJ-15208 or analog).

• Assay buffer containing GDP.

Procedure:

• Pre-incubate cell membranes with the test compound (CJ-15208 or analog) at various concentrations.

• Add the KOR agonist to stimulate the receptor.

• Add [35S]GTPγS to the reaction mixture.

• Incubate to allow for [35S]GTPγS binding to activated G-proteins.

• Terminate the reaction and separate bound from free [35S]GTPγS by filtration.

• Quantify the amount of bound [35S]GTPγS using a scintillation counter.

• Determine the IC50 or Kb value for the antagonist by analyzing the concentration-dependent inhibition of agonist-stimulated [35S]GTPγS binding.

This assay assesses the antinociceptive effects and KOR antagonist activity of CJ-15208 in vivo.

Animals:

• C57BL/6J mice.

Procedure for Assessing Antinociception:

• Administer the test compound (e.g., CJ-15208 analog) via the desired route (i.c.v., p.o., or s.c.).

• At various time points post-administration, immerse the distal third of the mouse's tail in a 55°C water bath.

• Measure the latency to tail withdrawal. A cut-off time (e.g., 15 seconds) should be used to prevent tissue damage.

• Calculate the percent maximum possible effect (%MPE) or % antinociception.

Procedure for Assessing KOR Antagonism:

• Pre-treat mice with the test compound (e.g., [D-Trp]CJ-15208) at a specific time before agonist challenge (e.g., 2.5 hours).[8]

• Administer a KOR agonist (e.g., U50,488, 10 mg/kg, i.p.).

• 20 minutes after agonist administration, perform the warm-water tail-withdrawal test as described above.[4]

• A significant reduction in the antinociceptive effect of the KOR agonist indicates KOR antagonism by the test compound.

This model is used to evaluate the ability of CJ-15208 to prevent stress- or drug-induced reinstatement of drug-seeking behavior.

Animals:

• Mice.

Procedure:

• Conditioning Phase: For several days, pair a distinct environment (chamber) with the drug of abuse (e.g., cocaine) and another distinct environment with saline.

• Extinction Phase: For several subsequent days, allow the mice to access both chambers without any drug administration until no preference for either chamber is observed.

• Reinstatement Phase:

  • Stress-Induced Reinstatement: Expose the mice to a stressor (e.g., forced swim stress).

  • Drug-Induced Reinstatement: Administer a priming dose of the drug.

• Testing: Pre-treat the mice with the test compound (e.g., [D-Trp]CJ-15208, 30 or 60 mg/kg, p.o.) before the reinstatement trigger.[4]

• Measure the time spent in the previously drug-paired chamber. A reduction in time spent in the drug-paired chamber in the presence of the test compound indicates its efficacy in preventing reinstatement.

Visualizations

References

• 1. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Intracerebroventricular (ICV) Injection of CJ-15,208

For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15,208 is a cyclic tetrapeptide that has been identified as a potent and selective kappa opioid receptor (KOR) antagonist.[1][2][3][4] Its structure consists of one tryptophan, one D-proline, and two L-phenylalanine residues.[2] The L-Trp isomer of CJ-15,208 is consistent with the natural product.[3] Intracerebroventricular (ICV) administration of CJ-15,208 allows for the direct investigation of its effects on the central nervous system (CNS), bypassing the blood-brain barrier.[5][6] These application notes provide detailed protocols for the ICV injection of CJ-15,208 in rodent models and summarize its effects on opioid-mediated behaviors.

Mechanism of Action

CJ-15,208 and its D-Trp isomer exhibit high affinity and selectivity for the kappa opioid receptor (KOR).[1][7] In vitro studies have demonstrated its ability to antagonize the effects of KOR agonists.[1][2] The primary mechanism of action of CJ-15,208 is the blockade of KOR signaling pathways in the brain. Activation of KOR by endogenous ligands, such as dynorphin, or exogenous agonists leads to a variety of cellular responses, including the inhibition of adenylyl cyclase, modulation of ion channels, and activation of mitogen-activated protein kinase (MAPK) pathways. By antagonizing KOR, CJ-15,208 can prevent or reverse these effects, making it a valuable tool for studying the role of the KOR system in various physiological and pathological processes, including stress, addiction, and mood disorders.[1][8]

Data Presentation

In Vitro Receptor Binding Affinity

Compound	Receptor	K i (nM)
L-Trp CJ-15,208	Kappa (κ)	30-35
D-Trp CJ-15,208	Kappa (κ)	30-35
L-Trp CJ-15,208	Mu (μ)	~260
L-Trp CJ-15,208	Delta (δ)	~2600

Data compiled from multiple sources.[1][2]

In Vivo Antagonist Activity of ICV Administered [D-Trp]CJ-15,208

Pretreatment Dose (nmol, i.c.v.)	Challenge	Effect	Duration of Action
1 and 3	U50,488 (KOR agonist)	Robust KOR antagonism	< 18 hours

This data highlights the short-acting nature of the antagonism.[1][9]

Experimental Protocols

Intracerebroventricular (ICV) Cannula Implantation

Aseptic surgical techniques are critical for this procedure to prevent infection and ensure animal welfare.[6]

Materials:

• Stereotaxic apparatus

• Anesthesia system (e.g., isoflurane)

• Surgical drill

• Guide cannula (e.g., 26-gauge)

• Dummy cannula

• Dental cement

• Suturing material

• Analgesics and antibiotics

Procedure:

• Anesthetize the animal (e.g., mouse or rat) using an appropriate anesthetic agent and secure it in the stereotaxic frame.

• Make a midline incision on the scalp to expose the skull.

• Identify the bregma and lambda landmarks.

• Using the stereotaxic coordinates for the lateral ventricle (e.g., for mice: +0.5mm caudal and +1.0mm lateral to bregma; -2.0mm ventral from the skull surface), drill a small hole through the skull.[10]

• Slowly lower the guide cannula to the target depth.

• Secure the cannula to the skull using dental cement.

• Insert a dummy cannula to keep the guide cannula patent.

• Suture the scalp incision around the implant.

• Administer post-operative analgesics and allow the animal to recover for at least one week before any experimental procedures.

Intracerebroventricular (ICV) Injection of CJ-15,208

Materials:

• CJ-15,208 (L-Trp or D-Trp isomer)

• Vehicle (e.g., 50% DMSO in sterile saline)[1]

• Injection cannula (e.g., 33-gauge) connected to a Hamilton syringe via tubing

• Infusion pump

Procedure:

• Gently restrain the animal and remove the dummy cannula from the guide cannula.

• Prepare the desired concentration of CJ-15,208 in the vehicle. A common dose for in vivo antagonist activity is 3 nmol.[1]

• Draw the CJ-15,208 solution into the Hamilton syringe, ensuring there are no air bubbles.

• Insert the injection cannula into the guide cannula, ensuring it extends slightly beyond the tip of the guide cannula.

• Infuse the solution at a slow rate (e.g., 0.5 µL/min) for a total volume of typically 5 µL for mice.[1]

• Leave the injection cannula in place for a short period (e.g., 1 minute) to allow for diffusion and prevent backflow.

• Slowly withdraw the injection cannula and replace the dummy cannula.

• Return the animal to its home cage and monitor for any adverse reactions.

Assessment of KOR Antagonism: 55°C Warm-Water Tail-Withdrawal Assay

This assay is used to measure the antinociceptive effects of opioid agonists and the ability of antagonists to block these effects.[1][7]

Procedure:

• Administer CJ-15,208 or vehicle via ICV injection as described above.

• At a specified time point post-injection (e.g., 80 minutes to allow for peak antagonist effect), administer a KOR agonist such as U50,488 (e.g., 10 mg/kg, i.p.).[1]

• After a set time following agonist administration (e.g., 40 minutes), measure the tail-withdrawal latency by immersing the distal portion of the animal's tail in a 55°C water bath.[1]

• Record the time it takes for the animal to withdraw its tail. A cut-off time (e.g., 15 seconds) should be established to prevent tissue damage.[7]

• Compare the tail-withdrawal latencies between groups pretreated with vehicle and CJ-15,208 to determine the antagonist effect. A significant reduction in the agonist-induced increase in tail-withdrawal latency indicates KOR antagonism.[1]

Visualizations

Signaling Pathway

Caption: Kappa Opioid Receptor (KOR) Signaling Pathway and the antagonistic action of CJ-15208.

Experimental Workflow

References

• 1. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Intracerebroventricular injection - Wikipedia [en.wikipedia.org]
• 6. m.youtube.com [m.youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Central Agonism of GPR120 Acutely Inhibits Food Intake and Food Reward and Chronically Suppresses Anxiety-Like Behavior in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Behavioral Assays Using CJ-15208

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the macrocyclic tetrapeptide CJ-15208 in various behavioral assays. The protocols detailed below are based on published research and are intended to guide researchers in setting up and conducting experiments to evaluate the pharmacological effects of this compound.

Introduction

CJ-15208, a natural product isolated from the fungus Ctenomyces serratus, is a selective kappa opioid receptor (KOR) antagonist.[1][2] It has demonstrated the ability to cross the blood-brain barrier and is orally active.[1][3][4][5] Pharmacologically, CJ-15208 and its isomers exhibit a unique profile, including KOR antagonist activity, and in some cases, mixed KOR/mu-opioid receptor (MOR) agonist activity.[1][6] This profile makes it a compound of interest for investigating its potential therapeutic effects, particularly in the context of pain and substance use disorders.[1][4]

The following sections detail the behavioral assays in which CJ-15208 has been characterized, including quantitative data, experimental protocols, and visual diagrams of the workflows and proposed mechanisms.

Data Presentation: Summary of Quantitative Data

The following tables summarize the quantitative data from key behavioral assays involving CJ-15208 and its related isomers.

Table 1: Antinociceptive and KOR Antagonist Activity of CJ-15208 (L-Trp isomer)

Assay	Administration Route	Effect	Metric	Value (mg/kg or nmol)	Species	Reference
55°C Warm-Water Tail-Withdrawal	Oral (p.o.)	Antinociception	ED₅₀	3.49 (1.98–5.73)	Mice	[1][4]
55°C Warm-Water Tail-Withdrawal	Intracerebroventricular (i.c.v.)	Antinociception	ED₅₀	3.71 (0.90–6.54) nmol	Mice	[6]
55°C Warm-Water Tail-Withdrawal	Oral (p.o.)	KOR Antagonism (vs. U50,488 i.p.)	Significant Dose	3 and 10	Mice	[1]
55°C Warm-Water Tail-Withdrawal	Oral (p.o.)	KOR Antagonism (vs. U50,488 i.c.v.)	Significant Dose	30 and 60	Mice	[1]

Table 2: Effects of CJ-15208 on Cocaine-Seeking Behavior

Assay	Administration Route	Effect	Metric	Value (mg/kg)	Species	Reference
Conditioned Place Preference (CPP)	Oral (p.o.)	Prevention of Stress-Induced Reinstatement	Effective Dose	60	Mice	[7][8]
Conditioned Place Preference (CPP)	Oral (p.o.)	Prevention of Cocaine-Induced Reinstatement	Effective Dose	Not explicitly stated, but prevented	Mice	[1]

Table 3: Activity of CJ-15208 Isomers and Analogs

Compound	Assay	Administration Route	Effect	Metric	Value (nmol or mg/kg)	Species	Reference
[D-Trp]CJ-15208	55°C Warm-Water Tail-Withdrawal	i.c.v.	KOR Antagonism	Significant Dose	3 nmol	Mice	[6]
[D-Trp]CJ-15208	KOR Agonist-Mediated Diuresis	p.o.	KOR Antagonism	Effective Dose	3 mg/kg	Mice	[8]
[D-Phe4]CJ-15208	CPP (Stress-Induced Reinstatement)	p.o.	Prevention	Effective Dose	10 and 30 mg/kg	Mice	[7]
[D-Trp(formamide)]CJ-15208	CPP (Stress-Induced Reinstatement)	p.o.	Prevention	Effective Dose	30 mg/kg	Mice	[7]
[Nal(2′)⁴]CJ-15208	CPP (Stress-Induced Reinstatement)	i.c.v.	Prevention	Effective Dose	10, 30, 100 nmol	Mice	[9]

Experimental Protocols

55°C Warm-Water Tail-Withdrawal Assay

This assay is used to assess both the antinociceptive (agonist) and KOR antagonist effects of CJ-15208.[1][6]

Principle: The latency for a mouse to withdraw its tail from warm water is a measure of its pain sensitivity. An increase in latency indicates an antinociceptive effect. To test for antagonist activity, the ability of CJ-15208 to block the antinociceptive effect of a known KOR agonist (e.g., U50,488) is measured.[6]

Materials:

• C57Bl/6J mice[6]

• Heated water bath maintained at 55°C[6]

• Stopwatch

• CJ-15208 and its analogs

• KOR agonist (e.g., U50,488)

• Vehicle (e.g., 50% DMSO in sterile saline for i.c.v.; 10% DMSO/10% Solutol/80% saline for p.o.)[6][7]

Procedure:

• Acclimation: Allow mice to acclimate to the testing room for at least 30 minutes before the experiment.

• Baseline Latency: Gently restrain the mouse and immerse the distal third of its tail into the 55°C water bath. Start the stopwatch immediately. Stop the timer as soon as the mouse flicks or withdraws its tail. This is the baseline latency. A cut-off time (e.g., 15 seconds) should be established to prevent tissue damage.[6]

• Drug Administration:

  • Agonist Activity: Administer CJ-15208 via the desired route (e.g., p.o. or i.c.v.).[1][6]

  • Antagonist Activity: Administer CJ-15208 prior to the administration of a KOR agonist like U50,488. The pretreatment time will vary depending on the route of administration of CJ-15208 (e.g., 3 hours for p.o.).[1][8]

• Post-Treatment Latency: At specified time points after drug administration, measure the tail-withdrawal latency again as described in step 2.

• Data Analysis: Calculate the percent antinociception using the formula: % Antinociception = 100 × (Test Latency - Baseline Latency) / (Cut-off Time - Baseline Latency).[6]

Rotarod Assay

This assay is used to assess whether CJ-15208 produces any motor impairments, which could confound the results of other behavioral tests.[1][4]

Principle: The ability of a mouse to remain on a rotating rod is a measure of its motor coordination and balance. A decrease in the latency to fall from the rod suggests motor impairment.

Materials:

• Rotarod apparatus

• Mice

• CJ-15208

• Vehicle

Procedure:

• Training: Acclimate mice to the rotarod by placing them on the stationary rod for a period, followed by sessions at a low, constant speed.

• Baseline Measurement: Place the mouse on the rotarod, which is set to accelerate (e.g., from 4 to 40 rpm over 5 minutes). Record the latency to fall off the rod.

• Drug Administration: Administer CJ-15208 or vehicle.

• Post-Treatment Measurement: At various time points after administration, repeat the rotarod test and record the latency to fall.

• Data Analysis: Compare the latency to fall between the CJ-15208-treated and vehicle-treated groups. CJ-15208 has been shown not to decrease the latency to fall, indicating it does not cause hypolocomotor effects.[1][4]

Conditioned Place Preference (CPP) Assay

This assay is used to evaluate the ability of CJ-15208 to block the reinstatement of drug-seeking behavior.[1][7]

Principle: CPP is a model of drug reward and relapse. Animals learn to associate a specific environment with the rewarding effects of a drug (e.g., cocaine). After this association is extinguished, re-exposure to the drug or a stressor can reinstate the preference for the drug-paired environment. CJ-15208 is tested for its ability to prevent this reinstatement.[1][7]

Materials:

• CPP apparatus (a box with at least two distinct chambers)

• Mice

• Cocaine

• CJ-15208

• Vehicle

• Stressor (e.g., forced swim)

Procedure:

• Pre-Conditioning (Baseline Preference): On day 1, place the mouse in the CPP apparatus with free access to all chambers for a set time (e.g., 15 minutes) and record the time spent in each chamber to determine any initial preference.

• Conditioning Phase (typically several days):

  • On drug-conditioning days, administer cocaine and confine the mouse to one of the chambers.

  • On vehicle-conditioning days, administer vehicle and confine the mouse to the other chamber. The order is counterbalanced across animals.

• Post-Conditioning Test (Preference Test): After the conditioning phase, place the mouse in the apparatus with free access to all chambers and record the time spent in each. A significant increase in time spent in the drug-paired chamber indicates successful conditioning.

• Extinction Phase: Repeatedly place the mouse in the apparatus without any drug administration until the preference for the drug-paired chamber is no longer significant.[8]

• Reinstatement Test:

  • Stress-Induced: Pre-treat the mice with CJ-15208 or vehicle. Expose them to a stressor (e.g., forced swim). Then, place them back in the CPP apparatus and measure chamber preference.[7][8]

  • Drug-Induced: Pre-treat the mice with CJ-15208 or vehicle. Administer a priming dose of cocaine. Then, place them in the CPP apparatus and measure chamber preference.[1]

• Data Analysis: Compare the time spent in the cocaine-paired chamber during the reinstatement test between the CJ-15208-treated and vehicle-treated groups. A lack of preference for the cocaine-paired chamber in the CJ-15208 group indicates that it blocked reinstatement.

Mandatory Visualizations

Signaling Pathway

Caption: Proposed mechanism of CJ-15208 in preventing stress-induced relapse.

Experimental Workflow: 55°C Warm-Water Tail-Withdrawal Assay

Caption: Workflow for the warm-water tail-withdrawal antinociception assay.

Experimental Workflow: Conditioned Place Preference (CPP) for Reinstatement

Caption: Workflow for the conditioned place preference reinstatement assay.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Macrocyclic Peptide Natural Product CJ-15,208 is Orally Active and Prevents Reinstatement of Extinguished Cocaine Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Measuring the Preclinical Efficacy of CJ-15208: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

CJ-15208 is a macrocyclic peptide natural product that has garnered significant interest for its activity as a kappa opioid receptor (KOR) antagonist.[1][2][3] Unlike many non-peptide KOR antagonists which exhibit prolonged activity, CJ-15208 and its analogs offer the potential for shorter-acting, dose-dependent antagonism.[1][4] This characteristic makes them promising candidates for therapeutic development, particularly in the context of treating psychostimulant abuse by preventing relapse.[1] Preclinical evaluation of CJ-15208's efficacy is crucial for its advancement as a potential therapeutic agent. These application notes provide detailed protocols for key in vivo and in vitro assays to characterize the pharmacological profile of CJ-15208 and its analogs.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of CJ-15208 and its D-Trp isomer, [D-Trp]CJ-15208.

Table 1: In Vitro Opioid Receptor Binding Affinity and Efficacy

Compound	Receptor	Binding Affinity (Ki, nM)	Efficacy ([³⁵S]GTPγS Assay)
CJ-15208 (L-Trp isomer)	Kappa (KOR)	30-35	Antagonist
Mu (MOR)	260	Mixed Agonist/Antagonist
Delta (DOR)	2600	Low Affinity
[D-Trp]CJ-15208	Kappa (KOR)	30-35	Potent Antagonist
Mu (MOR)	-	Minimal Agonist Activity
Delta (DOR)	-	Low Affinity

Data compiled from multiple sources.[1][2][4][5]

Table 2: In Vivo Efficacy of CJ-15208 in Animal Models

Assay	Compound	Administration Route	Dose	Outcome
55°C Warm-Water Tail-Withdrawal (Antinociception)	CJ-15208	Oral (p.o.)	3.49 mg/kg (ED₅₀)	Antinociceptive activity, peaking at 40 min.[6][7]
KOR Agonist (U50,488) Antagonism	CJ-15208	Oral (p.o.)	3 and 10 mg/kg	Dose-dependent antagonism of U50,488-induced antinociception.[6]
KOR Agonist (U50,488) Antagonism (Central)	CJ-15208	Oral (p.o.)	30 and 60 mg/kg	Antagonized centrally administered U50,488, indicating blood-brain barrier penetration.[6]
Cocaine-Induced Reinstatement of CPP	CJ-15208	-	-	Prevents cocaine-induced reinstatement of cocaine seeking behavior.[6][7]
Stress-Induced Reinstatement of CPP	[D-Trp]CJ-15208	Oral (p.o.)	30 and 60 mg/kg	Prevented stress-induced reinstatement of extinguished cocaine CPP.[1][8]
KOR Agonist (U50,488)-Induced Diuresis	[D-Trp]CJ-15208	Oral (p.o.)	3 mg/kg	Returned urine output to baseline values.[8]

CPP: Conditioned Place Preference

Experimental Protocols

In Vitro Assays

1. Radioligand Binding Assay for Opioid Receptor Affinity

This protocol determines the binding affinity (Ki) of CJ-15208 for kappa (KOR), mu (MOR), and delta (DOR) opioid receptors.

Methodology:

• Membrane Preparation: Use Chinese Hamster Ovary (CHO) cell membranes expressing the human KOR, MOR, or DOR.[1]

• Radioligand: Utilize a high-affinity radioligand for each receptor (e.g., [³H]U69,593 for KOR, [³H]DAMGO for MOR, [³H]DPDPE for DOR).

• Assay Buffer: Prepare an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Incubation: Incubate approximately 10 µg of cell membrane protein with the radioligand and varying concentrations of CJ-15208 in the assay buffer.[1]

• Incubation Conditions: Incubate for 90 minutes at 22°C.[1]

• Termination: Terminate the assay by rapid filtration under vacuum through glass fiber filters.[1]

• Washing: Wash the filters with ice-cold buffer to remove unbound radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Calculate the IC₅₀ value (concentration of CJ-15208 that inhibits 50% of specific radioligand binding) and convert it to the Ki value using the Cheng-Prusoff equation.

2. [³⁵S]GTPγS Binding Assay for Functional Activity

This assay determines the functional activity (agonist or antagonist) of CJ-15208 at the opioid receptors.

Methodology:

• Membrane Preparation: Use cell membranes from CHO cells expressing the opioid receptor of interest.

• Assay Buffer: Prepare a buffer containing GDP, MgCl₂, NaCl, and [³⁵S]GTPγS.

• Incubation: Incubate the membranes with varying concentrations of CJ-15208 in the presence or absence of a known opioid agonist.

• Incubation Conditions: Incubate at 30°C for 60 minutes.

• Termination and Filtration: Terminate the reaction by rapid filtration.

• Scintillation Counting: Measure the amount of [³⁵S]GTPγS bound to the membranes.

• Data Analysis:

  • Agonist activity is indicated by an increase in [³⁵S]GTPγS binding.

  • Antagonist activity is determined by the ability of CJ-15208 to inhibit the agonist-stimulated [³⁵S]GTPγS binding.

In Vivo Assays

1. 55°C Warm-Water Tail-Withdrawal Assay for Antinociception

This assay assesses the analgesic (antinociceptive) effects of CJ-15208.

Methodology:

• Animals: Use male C57BL/6J mice.[6]

• Compound Administration: Dissolve CJ-15208 in a vehicle of ethanol, Tween 80, and saline (1:1:8).[6] Administer the compound orally (p.o.).

• Acclimation: Acclimate the mice to the testing room and restraining devices.

• Baseline Latency: Measure the baseline tail-withdrawal latency by immersing the distal portion of the tail in a 55°C water bath. A cut-off time (e.g., 15 seconds) is used to prevent tissue damage.

• Testing: After compound administration, measure the tail-withdrawal latency at various time points (e.g., 20, 40, 60 minutes).[6][7]

• Data Analysis: Convert the latency to percent maximum possible effect (%MPE) or % antinociception.

2. Conditioned Place Preference (CPP) for Relapse Behavior

This model evaluates the ability of CJ-15208 to prevent stress- or drug-induced reinstatement of cocaine-seeking behavior.

Methodology:

• Apparatus: Use a three-chamber CPP apparatus with distinct visual and tactile cues in the two conditioning chambers.

• Pre-conditioning (Baseline): Allow mice to freely explore the apparatus and record the time spent in each chamber to determine initial preference.

• Conditioning:

  • On conditioning days, administer cocaine and confine the mouse to one of the conditioning chambers.

  • On alternate days, administer saline and confine the mouse to the other chamber. This phase typically lasts for several days.

• Post-conditioning (Preference Test): After conditioning, allow the mice to freely explore the apparatus and measure the time spent in the cocaine-paired chamber. A significant increase in time indicates successful conditioning.

• Extinction: Repeatedly place the mice in the apparatus without any drug administration until the preference for the cocaine-paired chamber is extinguished.

• Reinstatement:

  • Stress-induced: Expose the mice to a stressor (e.g., forced swim).[8]

  • Drug-induced: Administer a priming dose of cocaine.[6]

• Treatment: Administer CJ-15208 or its analogs prior to the reinstatement trigger.

• Reinstatement Test: Place the mice back in the CPP apparatus and measure the time spent in the cocaine-paired chamber.

• Data Analysis: A significant reduction in the time spent in the cocaine-paired chamber in the CJ-15208 treated group compared to the vehicle group indicates prevention of reinstatement.

Visualizations

Caption: CJ-15208 acts as a KOR antagonist, blocking agonist-induced signaling.

Caption: Workflow for assessing CJ-15208's effect on cocaine-seeking behavior.

References

• 1. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The Macrocyclic Peptide Natural Product CJ-15,208 is Orally Active and Prevents Reinstatement of Extinguished Cocaine Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: CJ-15208 Solubility and Vehicle Preparation

For researchers, scientists, and drug development professionals utilizing the κ-opioid receptor antagonist CJ-15208, proper handling and preparation are crucial for experimental success. This guide provides detailed information on the solubility of CJ-15208 and standardized protocols for vehicle preparation, presented in a clear question-and-answer format to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of CJ-15208?

A1: CJ-15208 is a macrocyclic tetrapeptide and is considered a hydrophobic compound.[1][2][3] As such, it has poor solubility in aqueous solutions like water or phosphate-buffered saline (PBS) alone. Organic solvents are typically required for initial dissolution.

Q2: Which organic solvents are recommended for dissolving CJ-15208?

A2: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for dissolving hydrophobic peptides like CJ-15208 to create a stock solution.[4] For some in vivo preparations, ethanol (B145695) is used as a primary solvent in combination with other reagents.[5]

Q3: How do I prepare a stock solution of CJ-15208?

A3: To prepare a stock solution, dissolve CJ-15208 in 100% DMSO. It is advisable to start with a small amount of solvent and vortex or sonicate briefly to aid dissolution. Once fully dissolved, this stock solution can be stored at -20°C or -80°C for future use. For in vivo studies, a fresh preparation is often recommended.[5]

Q4: My CJ-15208 precipitated when I diluted my DMSO stock solution in an aqueous buffer. What should I do?

A4: Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue with hydrophobic compounds. To mitigate this, dilute the stock solution slowly while vortexing the aqueous buffer. If precipitation still occurs, gentle warming (to approximately 37°C) and sonication may help redissolve the compound. It is also important to ensure the final concentration of the compound in the aqueous buffer does not exceed its solubility limit.

Q5: What are the recommended vehicle compositions for in vivo studies?

A5: Several vehicle formulations have been successfully used for the in vivo administration of CJ-15208 and its analogs. The choice of vehicle depends on the route of administration. Common formulations are detailed in the tables below.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
CJ-15208 powder is difficult to weigh.	The compound may be hygroscopic or have electrostatic properties.	It is recommended to dissolve the entire contents of the vial directly in an appropriate solvent to create a stock solution of a known concentration.
Compound precipitates out of solution during storage.	The storage solvent may not be optimal, or the concentration may be too high. The solution may have absorbed moisture, reducing solubility.	Store stock solutions in an anhydrous solvent like DMSO at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Ensure vials are tightly sealed.
Inconsistent experimental results.	Improper dissolution or precipitation of the compound leading to inaccurate dosing. Degradation of the compound.	Always ensure the compound is fully dissolved before administration. Prepare fresh solutions for each experiment, especially for aqueous dilutions. Visually inspect for any precipitation before use.
Vehicle control shows unexpected effects.	The vehicle itself may have biological effects, especially at higher concentrations of organic solvents or surfactants.	Run a vehicle-only control group in all experiments. Keep the concentration of solvents like DMSO and ethanol as low as possible in the final formulation. For in vitro cell-based assays, the final DMSO concentration should typically be below 0.5%.

Quantitative Data on Vehicle Preparations

The following tables summarize vehicle compositions used in published studies for different routes of administration.

Table 1: In Vivo Vehicle for Oral (p.o.) and Subcutaneous (s.c.) Administration

Component	Proportion	Notes
Ethanol	1 part	Used for initial dissolution.
Tween 80	1 part	A surfactant to aid in creating a stable emulsion.
Sterile Saline (0.9%)	8 parts	The aqueous phase. Should be warmed to ~40°C before adding to the ethanol/Tween 80 mixture.[5]

Table 2: In Vivo Vehicle for Oral (p.o.) Administration of Analogs

Component	Proportion	Notes
DMSO	10%	Initial solvent.
Solutol HS 15	10%	A non-ionic solubilizer and emulsifier.
Saline	80%	The aqueous phase.

Table 3: In Vivo Vehicle for Intracerebroventricular (i.c.v.) Administration

Component	Proportion	Notes
DMSO	50%	Used to dissolve the peptide.
Sterile Saline	50%	Diluent.[1]

Experimental Protocols

Protocol 1: Preparation of 1:1:8 Vehicle for Oral or Subcutaneous Administration [5]

• Weigh the required amount of CJ-15208.

• Dissolve the CJ-15208 in the calculated volume of ethanol.

• Add an equal volume of Tween 80 to the ethanol solution and mix thoroughly.

• Warm the sterile saline (8 parts) to approximately 40°C.

• Slowly add the warm saline to the ethanol/Tween 80 mixture while vortexing to form a stable emulsion.

• Administer the freshly prepared vehicle to the animals.

Protocol 2: Preparation of 10% DMSO/10% Solutol/80% Saline Vehicle for Oral Administration

• Dissolve CJ-15208 in DMSO to create a concentrated stock.

• In a separate tube, mix the required volume of the DMSO stock with Solutol HS 15.

• Add the saline to the DMSO/Solutol mixture gradually while mixing to achieve the final desired concentration.

Protocol 3: Preparation of 50% DMSO Vehicle for Intracerebroventricular Administration [1]

• Dissolve CJ-15208 in 100% DMSO to make a stock solution (e.g., 2x the final desired concentration).

• Dilute the DMSO stock solution 1:1 with sterile saline to achieve the final desired concentration in 50% DMSO.

Visualized Workflow

Workflow for CJ-15208 Solution Preparation.

References

• 1. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. selleckchem.com [selleckchem.com]

Technical Support Center: CJ-15208 Experiments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the kappa-opioid receptor (KOR) antagonist, CJ-15208, and its analogs.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimentation with CJ-15208.

Issue: Low Yield or Failure in Peptide Cyclization

• Question: We are experiencing very low yields during the final cyclization step of our CJ-15208 synthesis. What could be the cause?

• Answer: The sequence of the linear peptide precursor significantly influences the success of the cyclization reaction. Not all linear sequences will yield the desired cyclic tetrapeptide in high yield, and some may result in little to no product. It is recommended to explore different linear sequences for cyclization. Molecular modeling of the linear precursors can also help in selecting a sequence that is pre-organized for cyclization, potentially improving yields.[1]

Issue: Inconsistent or Unexpected In Vivo Results

• Question: Our in vivo experiments with CJ-15208 are showing inconsistent results, sometimes appearing to have agonist effects. Why might this be happening?

• Answer: The stereochemistry of the Tryptophan (Trp) residue in CJ-15208 is critical for its activity. The natural product contains an L-Trp, which has been shown to be a mixed agonist/antagonist in vivo. In contrast, the unnatural D-Trp isomer primarily exhibits kappa-opioid receptor antagonism. For experiments focused on KOR antagonism, it is crucial to use the D-Trp isomer of CJ-15208 to avoid confounding agonist effects.[2]

Issue: Poor Solubility of CJ-15208 or its Analogs

• Question: We are having difficulty dissolving CJ-15208 for our in vivo studies. What is the recommended vehicle?

• Answer: While some studies report that [D-Trp]CJ-15,208 does not present solubility issues at certain oral doses[3], a commonly used and effective vehicle for administration in mice consists of a 1:1:8 ratio of ethanol, Tween 80, and warm (40 °C) sterile saline (0.9%).[4] The compound should be dissolved daily before administration.

Issue: Difficulty in Replicating Antagonism of Centrally Administered KOR Agonists

• Question: We are trying to demonstrate that orally administered CJ-15208 can antagonize a centrally administered KOR agonist, but our results are not significant. What experimental parameters are important?

• Answer: Several factors can influence the outcome of this type of experiment. Ensure that you are using an appropriate dose of CJ-15208 and the KOR agonist. The timing of administration is also critical. For example, a pretreatment time of 2.5 hours with [D-Trp]CJ-15,208 analogs has been shown to be effective in preventing U50,488-induced antinociception.[5] It is also important to confirm that the CJ-15208 being used is the correct isomer (D-Trp) for antagonist activity.

Frequently Asked Questions (FAQs)

• What is the primary mechanism of action for CJ-15208? CJ-15208 is a macrocyclic peptide that acts as a kappa-opioid receptor (KOR) antagonist.[1][4] It has been shown to antagonize the effects of KOR agonists both in vitro and in vivo.[1][2]

• Which isomer of CJ-15208 should I use for my experiments? The choice of isomer depends on the desired effect. The L-Trp isomer, which is consistent with the natural product, has demonstrated mixed agonist/antagonist activity in vivo. The D-Trp isomer, on the other hand, exhibits more selective KOR antagonist activity and is recommended for studies investigating the therapeutic potential of KOR antagonism, such as in preventing the reinstatement of drug-seeking behavior.[2]

• What are some common in vivo assays used to evaluate the activity of CJ-15208? Commonly used in vivo assays include the 55 °C warm-water tail-withdrawal (WWTW) assay to assess antinociception and KOR antagonism[3][5], and the conditioned place preference (CPP) assay to evaluate the prevention of cocaine- or stress-induced reinstatement of extinguished drug-seeking behavior.[4][6]

• Does orally administered CJ-15208 cross the blood-brain barrier? Yes, studies have shown that orally administered CJ-15208 can antagonize a centrally administered KOR selective agonist, providing strong evidence that it crosses the blood-brain barrier to reach KORs in the central nervous system.[4]

Quantitative Data Summary

Compound/Analog	Assay	IC50 (nM ± SEM)	Notes	Reference
CJ-15,208 (natural product)	KOR Binding	47	Preferentially binds to KOR.	[1]
[D-Trp]CJ-15,208 Analog 3	KOR Antagonism (cAMP)	10 ± 2.8	Antagonism of a 10 nM concentration of U50,488.	[5]
[D-Trp]CJ-15,208 Analog 6	KOR Antagonism (cAMP)	65 ± 2.8% inhibition at 10 µM	[5]
[D-Trp]CJ-15,208 Analog 9	KOR Antagonism (cAMP)	14 ± 1.5	Antagonism of a 10 nM concentration of U50,488.	[5]
[D-Trp]CJ-15,208 Analog 14	KOR Antagonism (cAMP)	Not determined	[5]

Experimental Protocols

Warm-Water Tail-Withdrawal (WWTW) Assay for KOR Antagonism

• Animal Model: Adult male C57BL/6J mice are typically used.[2]

• Baseline Measurement: Determine the baseline tail-withdrawal latency by immersing the distal third of the mouse's tail in a 55 °C water bath. A cut-off time (e.g., 20 seconds) is used to prevent tissue damage.

• Compound Administration: Administer the [D-Trp]CJ-15,208 analog, typically via oral (p.o.) or intracerebroventricular (i.c.v.) injection.[3]

• Pretreatment Period: Allow for a pretreatment period (e.g., 2.5 hours after p.o. administration) for the antagonist to take effect.[5]

• KOR Agonist Administration: Administer a KOR selective agonist, such as U50,488 (e.g., 10 mg/kg, i.p.).[3]

• Post-Agonist Measurement: At a specified time after agonist administration (e.g., 30 minutes), re-measure the tail-withdrawal latency.

• Data Analysis: Antagonism is demonstrated by a reduction in the antinociceptive effect of the KOR agonist in the presence of the CJ-15,208 analog. Data is often expressed as percent antinociception.

Visualizations

Caption: CJ-15208 blocks KOR activation, preventing relapse.

References

• 1. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Optimization of the Macrocyclic Tetrapeptide [D-Trp]CJ-15,208 to Prevent Stress-Induced Relapse of Cocaine-Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing CJ-15208 Dosage for Behavioral Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing CJ-15208 and its analogs in behavioral studies. The information is tailored for scientists and drug development professionals to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for CJ-15208 in behavioral studies?

A1: CJ-15208, particularly its [D-Trp] isomer, functions as a selective kappa opioid receptor (KOR) antagonist.[1] In behavioral paradigms, it is often used to investigate the role of the KOR system in stress, addiction, and mood disorders.[2] By blocking the KOR, [D-Trp]CJ-15208 can prevent the effects of endogenous KOR agonists like dynorphin, which are often released under stressful conditions.[2][3]

Q2: What is a typical effective oral dosage range for [D-Trp]CJ-15208 in mice?

A2: For studies investigating the prevention of stress-induced reinstatement of cocaine-seeking behavior in mice, oral (p.o.) doses of 30 mg/kg and 60 mg/kg have been shown to be effective.[4] Some analogs of [D-Trp]CJ-15208 have demonstrated efficacy at lower doses, such as 10 mg/kg and 30 mg/kg.[5][6] It is crucial to perform a dose-response study to determine the optimal dose for your specific animal model and behavioral paradigm.

Q3: How should I prepare CJ-15208 for oral administration?

A3: A common vehicle for oral administration of CJ-15208 and its analogs is a mixture of ethanol (B145695), Tween 80, and saline.[7] For example, a 1:1:8 ratio of ethanol:Tween 80:saline has been used.[7] It is recommended to dissolve the compound in ethanol and Tween 80 first, and then add warm saline.[7] Solutions should be prepared fresh daily.[8]

Q4: What is the expected duration of action for [D-Trp]CJ-15208?

A4: [D-Trp]CJ-15208 is considered a short-acting KOR antagonist.[9] Significant KOR antagonism has been observed to last for at least 2.5 hours but less than 6 hours after a single oral dose of an analog.[5] The duration of action can be dose-dependent.[7]

Q5: Can CJ-15208 be administered via other routes?

A5: Yes, intracerebroventricular (i.c.v.) administration has been used in several studies to directly assess its effects on the central nervous system.[9] For i.c.v. injections, CJ-15208 has been dissolved in a vehicle of 50% DMSO and 50% saline.[1][8]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
No observable antagonist effect of CJ-15208	Inadequate dosage.	Perform a dose-response study with a wider range of doses (e.g., logarithmic scale: 10, 30, 100 mg/kg) to identify an effective dose.
Poor bioavailability or rapid metabolism.	While [D-Trp]CJ-15208 is orally bioavailable, its analogs can have varying metabolic stability.[1] Consider a different route of administration (e.g., intraperitoneal, subcutaneous) or evaluate the pharmacokinetic profile of your specific analog.
Issues with compound integrity.	Ensure the compound has been stored correctly and prepare fresh solutions for each experiment. Avoid multiple freeze-thaw cycles of stock solutions.[10]
Unexpected behavioral side effects (e.g., sedation, motor impairment)	Off-target effects at higher doses.	Reduce the dose of CJ-15208. Conduct control experiments, such as locomotor activity tests (e.g., open field, rotarod), to assess for non-specific motor effects at your chosen dose.[7]
Vehicle-induced effects.	Always include a vehicle-only control group to ensure the observed effects are due to the compound and not the administration vehicle.
High variability in behavioral data	Environmental factors.	Maintain consistent environmental conditions (e.g., lighting, noise levels, time of day for testing).[11] Handle animals consistently to minimize stress.[12]
Animal-related factors.	Consider the strain, sex, and age of the animals, as these can influence behavioral responses.[13] House animals consistently (e.g., group vs. single housing) as this can impact behavior.[9]
Difficulty replicating published findings	Differences in experimental protocols.	Ensure your experimental protocol, including apparatus, timing of injections, and behavioral scoring, closely matches the cited literature. Even small variations can lead to different outcomes.[14]
Animal supplier differences.	Animals from different vendors can exhibit different behavioral phenotypes. If possible, use animals from the same source as the original study.

Quantitative Data Summary

Table 1: Effective Oral Dosages of [D-Trp]CJ-15208 and Analogs in Mice

Compound	Behavioral Assay	Effective Oral Dose (mg/kg)	Reference
[D-Trp]CJ-15208	Prevention of stress-induced reinstatement of cocaine CPP	30, 60	[4]
[D-Phe4]CJ-15,208 (analog)	Prevention of stress-induced reinstatement of cocaine CPP	10, 30	[5][6]
[D-Trp(formamide)]CJ-15,208 (analog)	Prevention of stress-induced reinstatement of cocaine CPP	30	[5][6]
CJ-15208	Antagonism of peripherally administered U50,488	3, 10	[7]
CJ-15208	Antagonism of centrally administered U50,488	30, 60	[7]

Experimental Protocols

Conditioned Place Preference (CPP) for Assessing Prevention of Reinstatement

This protocol is adapted from studies investigating the effect of [D-Trp]CJ-15208 on stress-induced reinstatement of cocaine-seeking behavior.[4][5]

1. Apparatus: A standard three-chamber CPP apparatus is used. The two outer chambers should have distinct visual and tactile cues (e.g., different wall colors and floor textures), while the center chamber is neutral.

2. Phases of the Experiment:

• Pre-Conditioning (Baseline Preference): On Day 1, allow each mouse to freely explore all three chambers for a set period (e.g., 15-30 minutes). Record the time spent in each chamber to establish baseline preference. Animals showing a strong unconditioned preference for one chamber may be excluded.

• Conditioning: This phase typically lasts for 4-8 days.

  • On drug-pairing days, administer cocaine (e.g., 10 mg/kg, s.c.) and immediately confine the mouse to one of the outer chambers for a set duration (e.g., 30 minutes).

  • On vehicle-pairing days, administer saline and confine the mouse to the opposite outer chamber for the same duration. The order of cocaine and saline pairings should be counterbalanced across animals.

• Post-Conditioning (Preference Test): The day after the last conditioning session, place the mouse in the central chamber and allow it to freely explore all three chambers for 15-30 minutes. Record the time spent in each chamber. A significant increase in time spent in the drug-paired chamber compared to baseline indicates successful conditioning.

• Extinction: For several consecutive days, place the mice in the CPP apparatus and allow them to explore all chambers without any drug administration. This is done until the preference for the drug-paired chamber is no longer statistically significant.

• Reinstatement Test:

  • Administer the stressor (e.g., forced swim stress).

  • To test the effect of CJ-15208, administer the desired oral dose of the compound (e.g., 30 or 60 mg/kg) a specific time before the stressor (e.g., 90 minutes).[5]

  • After the stressor, place the mouse back in the central chamber of the CPP apparatus and record the time spent in each chamber. A significant increase in time spent in the drug-paired chamber in the control group indicates reinstatement. A lack of this increase in the CJ-15208-treated group suggests the compound blocked reinstatement.

Warm-Water Tail-Withdrawal Assay for Antinociception

This assay is used to assess the analgesic or antagonist effects of compounds on thermal pain perception.[1][15]

1. Apparatus: A water bath maintained at a constant temperature (e.g., 52°C or 55°C) and a stopwatch.[16]

2. Procedure:

• Baseline Latency: Gently restrain the mouse and immerse the distal third of its tail into the warm water. Start the stopwatch immediately. Stop the watch as soon as the mouse flicks or withdraws its tail. This is the baseline tail-withdrawal latency. A cut-off time (e.g., 10-15 seconds) should be established to prevent tissue damage.[16]

• Drug Administration: Administer CJ-15208 or a control substance via the desired route (e.g., p.o., i.c.v.).

• Post-Drug Latency: At various time points after drug administration (e.g., 30, 60, 90, 120 minutes), repeat the tail-withdrawal test to determine the post-drug latency.[17]

• Data Analysis: An increase in tail-withdrawal latency compared to baseline indicates an antinociceptive (analgesic) effect. To test for antagonist activity, a KOR agonist (e.g., U50,488) is administered after CJ-15208 pretreatment. A reduction in the agonist-induced increase in latency indicates KOR antagonism.

Visualizations

Caption: KOR signaling pathway and the antagonistic action of CJ-15208.

Caption: Workflow for a Conditioned Place Preference (CPP) experiment.

References

• 1. Optimization of the Macrocyclic Tetrapeptide [D-Trp]CJ-15,208 to Prevent Stress-Induced Relapse of Cocaine-Seeking Behavior [mdpi.com]
• 2. Kappa Opioid Receptor Antagonists as Potential Therapeutics for Stress-Related Disorders | Annual Reviews [annualreviews.org]
• 3. Kinase Cascades and Ligand-Directed Signaling at the Kappa Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of the Macrocyclic Tetrapeptide [D-Trp]CJ-15,208 to Prevent Stress-Induced Relapse of Cocaine-Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of the Macrocyclic Tetrapeptide [D-Trp]CJ-15,208 to Prevent Stress-Induced Relapse of Cocaine-Seeking Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Kappa Receptors – Opioid Peptides [sites.tufts.edu]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Development of a Bioavailable μ Opioid Receptor (MOPr) Agonist, δ Opioid Receptor (DOPr) Antagonist Peptide That Evokes Antinociception without Development of Acute Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Hot Water Tail Immersion Test [protocols.io]
• 17. Mechanistic assessment of the analgesic, anti-inflammatory and antipyretic actions of Dalbergia saxatilis in animal models - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: CJ-15208 Metabolic Stability in Mouse Liver Microsomes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for assessing the metabolic stability of the macrocyclic peptide CJ-15208 in mouse liver microsomes.

Executive Summary

Data Presentation

Researchers can use the following table to summarize quantitative data obtained from their experiments.

Compound	Concentration (µM)	Microsomal Protein (mg/mL)	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)
CJ-15208	User Input	User Input	User Input	User Input
Control (e.g., Testosterone)	User Input	User Input	User Input	User Input

Experimental Protocols

A detailed methodology for a typical in vitro metabolic stability assay using mouse liver microsomes is provided below.

Objective: To determine the in vitro metabolic stability (half-life and intrinsic clearance) of CJ-15208 in mouse liver microsomes.

Materials:

• CJ-15208

• Pooled mouse liver microsomes (MLMs)

• Phosphate (B84403) buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Control compound with known metabolic stability (e.g., testosterone, midazolam)

• Acetonitrile (B52724) (ice-cold) or other suitable quenching solvent

• Internal standard (for LC-MS/MS analysis)

• 96-well plates

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of CJ-15208 in a suitable solvent (e.g., DMSO). The final concentration of the organic solvent in the incubation mixture should be kept low (typically ≤1%) to avoid inhibiting enzyme activity.

  • Thaw the mouse liver microsomes on ice immediately before use. Dilute the microsomes to the desired concentration (e.g., 0.5 mg/mL) with cold phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, pre-warm the diluted microsome suspension and CJ-15208 (at the desired final concentration, e.g., 1 µM) at 37°C for approximately 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Incubate the plate at 37°C with gentle shaking.

  • At predetermined time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding a sufficient volume of ice-cold acetonitrile (typically 2-3 volumes) containing an internal standard. The 0-minute time point is crucial and is prepared by adding the stop solution before the NADPH regenerating system.

• Sample Processing:

  • After quenching the reaction, centrifuge the plate to pellet the precipitated proteins (e.g., 4000 rpm for 20 minutes at 4°C).

  • Transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples by a validated LC-MS/MS method to determine the concentration of CJ-15208 remaining at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of CJ-15208 remaining versus time.

  • Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg) = (0.693 / t½) / (microsomal protein concentration in mg/mL)

Visualizations

Experimental Workflow Diagram

Caption: Workflow for determining the metabolic stability of CJ-15208 in mouse liver microsomes.

Troubleshooting Logic Diagram

Caption: A logical guide for troubleshooting common issues in microsomal stability assays.

Troubleshooting Guide

Q1: I am observing very rapid degradation of CJ-15208, and the half-life is too short to measure accurately. What should I do?

A1: Rapid degradation can be due to several factors. Consider the following troubleshooting steps:

• Reduce Microsomal Protein Concentration: High concentrations of metabolic enzymes will lead to faster compound turnover. Try reducing the microsomal protein concentration (e.g., to 0.25 mg/mL or lower) to slow down the reaction rate.[2]

• Shorten Incubation Times: If the compound is rapidly metabolized, use shorter incubation time points (e.g., 0, 1, 2, 5, and 10 minutes).

• Confirm NADPH-Dependence: To confirm that the degradation is due to CYP-mediated metabolism, run a control experiment without the NADPH regenerating system. If the compound is stable in the absence of NADPH, it confirms the involvement of Phase I enzymes.[2]

• Check for Non-Enzymatic Degradation: The compound might be chemically unstable in the assay buffer at 37°C. To test this, run a control incubation with heat-inactivated microsomes or in the buffer alone.[2]

Q2: My results for CJ-15208 metabolic stability are inconsistent between experiments. What could be causing this variability?

A2: Inconsistent results can stem from various sources. Here are some common causes and solutions:

• Microsome Handling: Ensure that the frozen mouse liver microsomes are thawed quickly at 37°C and immediately placed on ice. Avoid repeated freeze-thaw cycles. Use a consistent lot of microsomes for a series of related experiments to minimize lot-to-lot variability.[2]

• Pipetting Accuracy: Inaccurate pipetting of the compound, microsomes, or cofactors can lead to significant errors. Calibrate your pipettes regularly and consider using reverse pipetting for viscous solutions like the microsome suspension.

• Precise Timing: The timing of starting and stopping the reactions is critical, especially for compounds with moderate to high turnover. Use a multichannel pipette to add the stop solution to ensure all reactions in a row are terminated at the correct time point. Staggering the start of incubations can also help ensure accurate timing for each well.[2]

• Sub-optimal Cofactor Concentration: Ensure the NADPH regenerating system is freshly prepared and used at the recommended concentration (typically around 1 mM).

Q3: The amount of CJ-15208 does not seem to decrease over the course of the incubation. What could be the reason?

A3: A lack of degradation could indicate several possibilities:

• Low Intrinsic Clearance: CJ-15208, particularly L-amino acid-containing analogs, may be inherently stable to metabolism by mouse liver microsomal enzymes.[1]

• Inactive Microsomes: The metabolic activity of the microsomes may be compromised. Always include a positive control compound with a known metabolic rate (e.g., testosterone, midazolam) to verify the activity of your microsome batch.

• Missing Cofactors: Ensure that the NADPH regenerating system was added to the reaction mixture. Without NADPH, most CYP450 enzymes will not be active.

• Analytical Issues: There might be an issue with the LC-MS/MS method. Check for signal saturation or matrix effects that could interfere with accurate quantification.

Frequently Asked Questions (FAQs)

Q1: Why is it important to study the metabolic stability of CJ-15208 in mouse liver microsomes?

A1: Studying the metabolic stability of CJ-15208 in mouse liver microsomes is a critical early step in drug discovery.[3] It helps to predict the in vivo hepatic clearance of the compound, which is a key determinant of its oral bioavailability and dosing regimen.[4] Since mouse models are often used for in vivo efficacy and safety studies, understanding the compound's metabolic fate in this species is essential for translating preclinical findings.

Q2: What are the primary metabolic pathways for macrocyclic peptides like CJ-15208 in liver microsomes?

A2: Macrocyclic peptides are generally stable against proteolytic degradation in blood but are susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes present in liver microsomes.[1] This is considered Phase I metabolism.

Q3: What do the terms half-life (t½) and intrinsic clearance (CLint) signify?

A3:

• Half-life (t½): This is the time it takes for the concentration of the compound to be reduced by half. A shorter half-life indicates faster metabolism.

• Intrinsic Clearance (CLint): This is a measure of the intrinsic ability of the liver enzymes to metabolize a drug, independent of other physiological factors like blood flow. It is expressed as the volume of liver microsomal matrix cleared of the drug per unit time per unit of microsomal protein (e.g., µL/min/mg protein). A higher CLint value corresponds to a faster rate of metabolism.

Q4: Can I use liver S9 fraction or hepatocytes instead of microsomes?

A4: Yes, these are alternative in vitro systems.

• Liver S9 Fraction: Contains both microsomal and cytosolic enzymes, allowing for the study of both Phase I (e.g., oxidation) and some Phase II (e.g., conjugation) metabolic reactions.

• Hepatocytes (liver cells): Provide a more comprehensive picture of liver metabolism as they contain the full complement of metabolic enzymes and cofactors, as well as transporters. They are often used for compounds that show low turnover in microsomes or to investigate the role of transporters and Phase II metabolism.[3]

Q5: How can I improve the metabolic stability of CJ-15208?

A5: Improving metabolic stability often involves medicinal chemistry efforts to modify the peptide's structure. For CJ-15208 and its analogs, it has been shown that the stereochemistry of the amino acids plays a crucial role. Replacing rapidly metabolized D-amino acids with more stable L-amino acids could be a viable strategy.[1] Other strategies for peptides include N-methylation of the amide bonds or introducing other modifications to block sites of metabolism.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

potential off-target effects of CJ-15208

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with CJ-15208. The information below is designed to help address specific issues that may be encountered during experimentation, with a focus on understanding the compound's selectivity and potential for effects not mediated by the kappa opioid receptor (KOR).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of CJ-15208?

CJ-15208 is a cyclic tetrapeptide that functions as a selective kappa opioid receptor (KOR) antagonist.[1] It was originally isolated from the fungus Ctenomyces serratus.[1] In preclinical studies, it has been shown to block the effects of KOR agonists both in vitro and in vivo.[1][2] The D-Trp isomer of CJ-15208, in particular, exhibits short-acting KOR antagonism and is being investigated for its potential in treating substance use disorders.[2][3][4]

Q2: What is the opioid receptor selectivity profile of CJ-15208?

CJ-15208 demonstrates selectivity for the kappa opioid receptor over the mu and delta opioid receptors. The table below summarizes the binding affinities (IC50 values) reported in the literature.

Receptor	IC50 (nM)
Kappa Opioid Receptor (KOR)	47
Mu Opioid Receptor (MOR)	260
Delta Opioid Receptor (DOR)	2,600
Data from Saito et al., 2002[1]

Q3: I am observing some agonist activity in my experiments. Is this an off-target effect?

While the D-Trp isomer of CJ-15208 is primarily a KOR antagonist, the L-Trp isomer has been shown to exhibit mixed agonist/antagonist properties, producing antinociceptive effects in vivo.[2] It is crucial to confirm the specific isomer you are using. The natural product is the L-Trp isomer.[2] If you are using the L-Trp isomer, some level of agonist activity is expected. If you are using the D-Trp isomer, significant agonist activity would be unexpected and may warrant further investigation into your experimental conditions.

Q4: Can CJ-15208 cross the blood-brain barrier?

Yes, studies have shown that orally administered CJ-15208 can antagonize the effects of a centrally administered KOR agonist.[3][5][6] This provides strong evidence that CJ-15208 crosses the blood-brain barrier to exert its effects on the central nervous system.[3][5][6]

Q5: Are there any known non-opioid receptor off-target effects?

The currently available literature primarily focuses on the opioid receptor pharmacology of CJ-15208 and its analogs. While comprehensive off-target screening data against a broad panel of other receptors and enzymes is not extensively published, one study noted that the antinociceptive effects of some related cyclic tetrapeptides are blocked by the non-selective opioid antagonist naloxone, suggesting the observed in vivo activity is mediated through opioid receptors.[7] Further investigation into potential non-opioid receptor interactions is an active area of research.

Troubleshooting Guide

Issue: Unexpected or inconsistent results in vivo.

• Possible Cause 1: Isomer Confusion. The L-Trp and D-Trp isomers of CJ-15208 have distinct pharmacological profiles. The L-Trp isomer has mixed agonist/antagonist activity, while the D-Trp isomer is primarily an antagonist.[2]

  • Solution: Verify the stereochemistry of the tryptophan residue in the CJ-15208 you are using.

• Possible Cause 2: Dosing and Administration Route. The pharmacokinetics and resulting in vivo activity can vary significantly with the dose and route of administration (e.g., oral vs. intracerebroventricular).

  • Solution: Refer to the detailed experimental protocols below for established dosing and administration routes. Ensure accurate vehicle preparation and administration.

• Possible Cause 3: Confounding Agonist Effects. For isomers with agonist activity, the timing of administration relative to a KOR agonist challenge is critical.

  • Solution: To study the antagonist effects, pre-treatment with CJ-15208 for a sufficient duration (e.g., 2-3 hours) is recommended to allow its own agonist effects to subside before administering a KOR agonist.[3]

Issue: Lack of KOR antagonist activity in our assay.

• Possible Cause 1: Inadequate Dose. The dose of CJ-15208 may be insufficient to competitively antagonize the KOR agonist used in your specific assay.

  • Solution: Perform a dose-response curve for CJ-15208 in your assay to determine the optimal concentration for KOR antagonism.

• Possible Cause 2: Assay System Specificity. The observed effects may be dependent on the specific KOR agonist and experimental model being used.

  • Solution: Use a well-characterized KOR agonist, such as U50,488, as a positive control for KOR-mediated effects.[3]

Key Experimental Protocols

1. In Vivo KOR Antagonism (Warm-Water Tail-Withdrawal Assay)

• Objective: To assess the ability of CJ-15208 to antagonize the antinociceptive effects of a KOR agonist in mice.

• Methodology:

  • Administer CJ-15208 via the desired route (e.g., orally or subcutaneously).

  • After a pre-treatment period (e.g., 2-3 hours), administer a KOR agonist such as U50,488 (e.g., 10 mg/kg, i.p.).

  • At a set time after agonist administration (e.g., 20 minutes), measure the tail-withdrawal latency in a 55°C water bath.

  • A 15-second cut-off is typically used to prevent tissue damage.[2]

  • Antinociception is calculated as: % Antinociception = [(test latency - baseline latency) / (cut-off time - baseline latency)] x 100.

• Expected Outcome: Effective KOR antagonism will result in a reduction of the antinociceptive effect of the KOR agonist, bringing the tail-withdrawal latency closer to baseline.[3]

2. In Vitro KOR Antagonism (Electrically-Stimulated Rabbit Vas Deferens Assay)

• Objective: To measure the functional KOR antagonist activity of CJ-15208.

• Methodology:

  • Isolate rabbit vas deferens tissue and mount it in an organ bath.

  • Induce twitch responses through electrical stimulation.

  • Apply a KOR agonist (e.g., asimadoline) to suppress the twitch response.

  • Add increasing concentrations of CJ-15208 to the bath.

  • Measure the recovery of the twitch response.

• Expected Outcome: As a KOR antagonist, CJ-15208 is expected to reverse the suppression of the twitch response caused by the KOR agonist in a dose-dependent manner.[1]

Visualizations

Caption: KOR antagonism signaling pathway.

Caption: Workflow for in vivo KOR antagonism assay.

Caption: Troubleshooting unexpected experimental results.

References

• 1. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Macrocyclic Peptide Natural Product CJ-15,208 is Orally Active and Prevents Reinstatement of Extinguished Cocaine Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]

Interpreting Unexpected Results with CJ-15208: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results when working with the kappa-opioid receptor (KOR) ligand, CJ-15208, and its analogs.

Frequently Asked Questions (FAQs)

Q1: We observe agonist activity in our in vivo model with CJ-15208, but our in vitro GTPγS assay shows no agonist activity. Is this expected?

A1: Yes, this is a documented phenomenon for CJ-15208 and its analogs. Studies have shown that while these compounds may not exhibit agonist activity in in vitro GTPγS assays, they can display significant antinociceptive (agonist) activity in vivo.[1] This discrepancy suggests that the mechanism of action in vivo may be more complex and not fully recapitulated by the GTPγS assay alone. The parent peptide, CJ-15208, and its analogs have all demonstrated in vivo antinociceptive activity that is blockable by the nonselective opioid antagonist naloxone, confirming opioid receptor involvement.[1]

Q2: Our results with the L-Trp isomer of CJ-15208 are showing a mixed agonist and antagonist profile. Is this a known characteristic?

A2: Yes, the L-Trp isomer of CJ-15208 has been reported to unexpectedly demonstrate mixed opioid agonist/antagonist activity in vivo.[2] The stereochemistry of the tryptophan residue is a critical determinant of the compound's pharmacological profile.[3] In contrast, the D-Trp isomer typically exhibits a more straightforward antagonist profile.[2] When working with CJ-15208, it is crucial to know which isomer is being used.

Q3: We are seeing effects that don't seem to be mediated by the kappa-opioid receptor. Are off-target effects known for CJ-15208 or its analogs?

A3: While CJ-15208 is reported to preferentially bind to the kappa-opioid receptor (KOR), some unexpected activities have been noted that may suggest off-target effects or interactions with other receptors. For instance, certain analogs of CJ-15208 have surprisingly been found to antagonize the delta-opioid receptor (DOR) selective agonist SNC-80, despite having low affinity for DOR.[1] Additionally, for other opioid peptides, non-opioid mechanisms such as the inhibition of norepinephrine (B1679862) uptake have been suggested to contribute to their antinociceptive effects.[1] Therefore, it is plausible that CJ-15208 could have additional mechanisms of action.

Q4: We are not observing any effect of CJ-15208 in our cell-based assay. What are some general troubleshooting steps we can take?

A4: A lack of an observable effect in a cell-based assay can be due to several factors. Here are some general troubleshooting considerations:

• Compound Integrity: Verify the purity, concentration, and stability of your CJ-15208 stock.

• Cell Health: Ensure your cells are healthy, within an appropriate passage number, and free from contamination like mycoplasma.[4][5]

• Target Expression: Confirm that your cell line expresses the kappa-opioid receptor at a sufficient level.

• Assay Conditions: Optimize assay parameters such as cell seeding density, incubation times, and reagent concentrations.[5][6]

• Plate Selection: Use appropriate microplates for your assay type (e.g., black plates for fluorescence assays to reduce background).[6][7]

Troubleshooting Guide for Unexpected In Vivo vs. In Vitro Results

When encountering conflicting results between in vivo and in vitro assays with CJ-15208, consider the following:

Observation	Potential Cause	Recommended Action
In vivo agonism, in vitro antagonism/no effect	Metabolites of CJ-15208 may be active agonists.	Perform metabolite profiling to identify and test active metabolites.
Different receptor conformations or signaling pathways in vivo.	Utilize alternative in vitro assays that measure different signaling endpoints (e.g., β-arrestin recruitment).
Contribution of non-opioid mechanisms.	Investigate other potential targets or pathways that may be modulated by CJ-15208.
Unexpected DOR antagonism	Off-target effects of the specific analog.	Screen the compound against a panel of other receptors to determine its selectivity profile.
High variability in results	Issues with experimental technique or assay setup.	Review and optimize protocols for consistency. Ensure proper controls are included.[7]

Experimental Protocols

In Vitro GTPγS Binding Assay

This protocol is a generalized procedure for assessing G-protein activation by a ligand like CJ-15208.

• Membrane Preparation: Prepare cell membranes from a cell line recombinantly expressing the human kappa-opioid receptor.

• Assay Buffer: Prepare an assay buffer containing 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, and 1 mM EDTA, pH 7.4.

• Reaction Mixture: In a 96-well plate, add cell membranes, varying concentrations of CJ-15208 or a known agonist/antagonist, and GDP.

• Initiation: Initiate the reaction by adding [35S]GTPγS.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Termination: Terminate the reaction by rapid filtration through glass fiber filters.

• Detection: Wash the filters and measure the bound radioactivity using a scintillation counter.

In Vivo Warm-Water Tail-Withdrawal Assay

This protocol assesses the antinociceptive effects of CJ-15208 in mice.

• Acclimation: Acclimate C57BL/6J mice to the testing room and handling procedures.

• Baseline Latency: Measure the baseline tail-withdrawal latency by immersing the distal portion of the tail in a 55°C water bath. A cut-off time of 15 seconds is used to prevent tissue damage.[3]

• Compound Administration: Administer CJ-15208 via the desired route (e.g., intracerebroventricularly, orally).[2][3]

• Post-Treatment Latency: Measure the tail-withdrawal latency at various time points after compound administration.

• Data Analysis: Calculate the percent antinociception using the formula: % Antinociception = [(post-treatment latency - baseline latency) / (cut-off time - baseline latency)] x 100.[3]

Visualizing Experimental Workflows and Signaling

Caption: Troubleshooting workflow for discrepant in vitro vs. in vivo results.

Caption: Potential signaling pathways for CJ-15208's unexpected effects.

References

• 1. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.com]
• 5. azurebiosystems.com [azurebiosystems.com]
• 6. m.youtube.com [m.youtube.com]
• 7. bitesizebio.com [bitesizebio.com]

Technical Support Center: CJ-15208 In Vivo Applications

This technical support center provides researchers, scientists, and drug development professionals with essential information for conducting in vivo experiments with the kappa opioid receptor (KOR) ligand, CJ-15208, and its analog, [D-Trp]CJ-15208.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the primary in vivo effect of CJ-15208 and its D-Trp analog?

A1: CJ-15208 and its D-Trp stereoisomer, [D-Trp]CJ-15208, are primarily characterized as short-acting kappa opioid receptor (KOR) antagonists.[1][2][3] They also exhibit some limited, short-duration KOR agonist activity, which manifests as antinociception.[1][3]

Q2: What is the duration of KOR antagonist action for [D-Trp]CJ-15208 after different routes of administration?

A2: The duration of KOR antagonism is dependent on the route of administration. Following subcutaneous (s.c.) administration in mice, the antagonist effects last for less than 12 hours.[1][3] After oral (p.o.) administration, the duration of antagonism is shorter, lasting less than 6 hours.[1][3]

Q3: My compound doesn't seem to be showing any effect. What could be the issue?

A3: Several factors could contribute to a lack of observed effect:

• Vehicle Formulation: CJ-15208 and its analogs are hydrophobic. A common vehicle is a mixture of ethanol, Tween 80, and saline (e.g., 1:1:8 ratio).[4] Ensure the compound is fully dissolved.

• Route of Administration and Dose: Oral bioavailability may be lower than subcutaneous or intracerebroventricular (i.c.v.) administration. You may need to adjust the dose accordingly. Refer to the data tables below for effective dose ranges.

• Timing of Measurement: The agonist and antagonist effects of CJ-15208 are transient. Ensure your behavioral or physiological measurements are timed to coincide with the peak effect of the compound. For example, peak antinociception after oral administration is observed around 40 minutes.[4]

• Metabolism: These macrocyclic peptides can be metabolized by liver microsomal P450 enzymes.[5] The metabolic stability can vary between species and even between different analogs.[5][6]

Q4: I am observing some agonist (antinociceptive) effects when I am trying to study the antagonist properties. How can I avoid this?

A4: To study the antagonist effects without the confounding influence of the initial, weak agonist activity, it is recommended to pretreat the animals with CJ-15208 and then wait for the agonist effect to dissipate before administering a KOR agonist (like U50,488). A pretreatment time of 2 to 3 hours is often used for this purpose.[1][4]

Q5: Can CJ-15208 cross the blood-brain barrier?

A5: Yes, studies have shown that orally administered [D-Trp]CJ-15208 can cross the blood-brain barrier and antagonize centrally located KORs.[1][4][7] This was demonstrated by its ability to block the effects of a centrally administered KOR agonist.[1][4]

Quantitative Data Summary

The following tables summarize the in vivo duration of action and effective doses for CJ-15208 and its D-Trp isomer from various studies.

Table 1: Duration of KOR Antagonist Action of [D-Trp]CJ-15208 in Mice

Administration Route	Dose	Assay	Duration of Antagonism	Reference
Subcutaneous (s.c.)	10 mg/kg	Warm-Water Tail-Withdrawal	< 12 hours	[1][3]
Oral (p.o.)	10 mg/kg	Warm-Water Tail-Withdrawal	< 6 hours	[1][3]
Intracerebroventricular (i.c.v.)	3 nmol	Warm-Water Tail-Withdrawal	Antagonized U50,488-induced antinociception for at least 24h, but less than 48h	[2]

Table 2: Agonist (Antinociceptive) Effects of CJ-15208 and its Isomers in Mice

Compound	Administration Route	Dose	Peak Effect	Duration of Action	Reference
[D-Trp]CJ-15208	Oral (p.o.)	60 mg/kg	-	Significant antinociception lasted no more than 70 minutes	[1]
CJ-15208	Oral (p.o.)	3.49 mg/kg (ED₅₀)	40 minutes	Antinociception reduced by 120 minutes	[4]
L-Trp Isomer	Intracerebroventricular (i.c.v.)	3.71 nmol (ED₅₀)	-	Up to 100 minutes	[2]
D-Trp Isomer	Intracerebroventricular (i.c.v.)	10 nmol	-	Up to 50 minutes (slight effect)	[2]

Key Experimental Protocols

Below are detailed methodologies for common in vivo assays used to characterize the activity of CJ-15208.

Warm-Water Tail-Withdrawal Assay

This assay is used to assess both the antinociceptive (agonist) and KOR antagonist effects of CJ-15208.

• Animals: Adult male C57BL/6J mice are commonly used.[4]

• Procedure for Agonist Effect:

  • Determine baseline tail-withdrawal latencies by immersing the distal portion of the mouse's tail in 55°C water.

  • Administer CJ-15208 or its analog via the desired route (e.g., p.o., s.c., i.c.v.).

  • Measure tail-withdrawal latencies at various time points after administration.

  • A cut-off time (e.g., 15 seconds) is used to prevent tissue damage.[4]

  • Calculate percent antinociception using the formula: % Antinociception = 100 * (Test Latency - Control Latency) / (Cut-off Time - Control Latency).[1]

• Procedure for Antagonist Effect:

  • Pretreat mice with CJ-15208 or its analog.

  • After a specified time (e.g., 2-3 hours) to allow for the dissipation of any agonist effects, administer a KOR agonist such as U50,488 (e.g., 10 mg/kg, i.p.).[1][4]

  • Measure tail-withdrawal latencies at the time of peak effect for the KOR agonist (e.g., 20-40 minutes after U50,488 administration).[1][2][4]

  • A reduction in the antinociceptive effect of U50,488 indicates KOR antagonism by CJ-15208.

Conditioned Place Preference (CPP) for Reinstatement of Cocaine-Seeking Behavior

This model is used to evaluate the potential of CJ-15208 to prevent relapse to drug-seeking behavior.

• Animals: Adult male C57BL/6J mice.

• Phases of the Experiment:

  • Pre-conditioning: Measure the initial preference of the mice for one of two distinct compartments.

  • Conditioning: Repeatedly pair one compartment with cocaine administration and the other with saline.

  • Extinction: After conditioning, allow the mice to explore both compartments without any drug administration until the preference for the cocaine-paired compartment is extinguished.

  • Reinstatement and Treatment:

    • To test for prevention of stress-induced reinstatement, pretreat the mice with CJ-15208 (e.g., 30 or 60 mg/kg, p.o.) daily for two days and then expose them to a stressor like a forced swim.[1]

    • To test for prevention of drug-induced reinstatement, pretreat with CJ-15208 and then administer a priming dose of cocaine.

  • Post-reinstatement Test: Measure the time spent in each compartment to see if the preference for the cocaine-paired compartment is reinstated. A lack of reinstatement in the CJ-15208 treated group suggests a therapeutic effect.

Visualizations

Signaling Pathway

Caption: KOR Antagonism by CJ-15208.

Experimental Workflow

Caption: In Vivo Evaluation of CJ-15208.

References

• 1. κ-opioid receptor - Wikipedia [en.wikipedia.org]
• 2. Molecular mechanisms of inverse agonism via κ-opioid receptor-G protein complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinase Cascades and Ligand-Directed Signaling at the Kappa Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kappa Opioid Receptor Signaling In the Brain: Circuitry and Implications for Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | A Review of the Therapeutic Potential of Recently Developed G Protein-Biased Kappa Agonists [frontiersin.org]
• 6. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activation of kappa opioid receptor suppresses post-traumatic osteoarthritis via sequestering STAT3 on the plasma membrane - PMC [pmc.ncbi.nlm.nih.gov]

minimizing variability in CJ-15208 experiments

Welcome to the technical support center for CJ-15208 and its analogs. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing variability and troubleshooting common issues encountered during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is CJ-15208 and what is its primary mechanism of action?

A1: CJ-15208 is a macrocyclic tetrapeptide that acts as a kappa opioid receptor (KOR) antagonist.[1] Its stereoisomers, particularly the D-Trp isomer, have been shown to be of significant interest.[2] KORs are G protein-coupled receptors (GPCRs) that, when activated, typically lead to the inhibition of adenylyl cyclase and modulation of ion channels, resulting in a decrease in neuronal excitability.[3][4] As an antagonist, CJ-15208 blocks the effects of endogenous KOR agonists like dynorphin.

Q2: What are the common experimental applications of CJ-15208?

A2: CJ-15208 and its analogs are primarily used in preclinical research to investigate the role of the KOR system in various neurological and psychiatric conditions. A major application is in the study of addiction and relapse, where KOR antagonists have been shown to prevent the reinstatement of drug-seeking behavior for substances like cocaine and morphine in animal models.[5][6] It is also used to study pain, depression, and anxiety.[3]

Q3: What are the key differences between the L-Trp and D-Trp isomers of CJ-15208?

A3: The stereochemistry of the tryptophan (Trp) residue in CJ-15208 significantly influences its pharmacological profile. The D-Trp isomer of CJ-15208 primarily exhibits kappa opioid receptor antagonism.[2] In contrast, the L-Trp isomer has shown mixed agonist/antagonist activity in vivo. It is crucial to use the correct isomer for your intended experimental outcome.

Q4: What should I know about the stability and solubility of CJ-15208?

Troubleshooting Guides

In Vitro Experiments

Guide 1: Inconsistent Results in Radioligand Binding Assays

Potential Cause	Troubleshooting Steps
Receptor Preparation Quality	Ensure membrane preparations are fresh and have been stored properly at -80°C. Repeated freeze-thaw cycles can degrade receptor integrity. Use protease inhibitors during preparation.
Radioligand Degradation	Use a fresh aliquot of radioligand and ensure it is within its shelf life. Store radioligands according to the manufacturer's recommendations to prevent degradation.[10]
Incorrect Assay Buffer Conditions	Verify the pH and ionic strength of your binding buffer. These factors are critical for maintaining receptor conformation and optimal ligand binding.[11]
High Non-Specific Binding	Reduce non-specific binding by pre-soaking filter mats in a solution like 0.33% polyethyleneimine (PEI).[11] Ensure rapid and efficient washing of filters with ice-cold buffer.[11]
Pipetting Errors	Use calibrated pipettes and proper pipetting techniques to minimize variability between wells.

Guide 2: Low Signal or High Variability in GTPγS Binding Assays

Potential Cause	Troubleshooting Steps
Low Receptor Expression	Use a cell line with a high expression of the kappa opioid receptor. The signal in a GTPγS binding assay is dependent on the receptor density in the membrane preparation.[12]
Suboptimal GDP Concentration	The concentration of GDP is critical. Too high a concentration can inhibit GTPγS binding, while too low a concentration can lead to high basal signaling. Titrate the GDP concentration to find the optimal window.[13]
Incorrect Mg²⁺ Concentration	Mg²⁺ ions are essential for G protein activation. Optimize the Mg²⁺ concentration in your assay buffer.[13]
Assay Window for Gs/Gq-coupled Receptors	The GTPγS assay is most robust for Gi/o-coupled receptors like KOR. Assays for Gs- and Gq-coupled receptors often have a lower signal-to-noise ratio.[13]
Variable Agonist/Antagonist Incubation Times	Ensure consistent incubation times for all experimental conditions. For antagonists like CJ-15208, a pre-incubation period before adding the agonist is often necessary to allow the antagonist to reach equilibrium with the receptor.[11]

In Vivo Experiments

Guide 3: High Variability in the 55°C Warm-Water Tail-Withdrawal Assay

Potential Cause	Troubleshooting Steps
Inconsistent Water Temperature	The latency of tail withdrawal is highly sensitive to water temperature.[9][14] Use a precisely controlled water bath and verify the temperature regularly. Even a 1°C change can significantly affect latency.[14]
Variable Water Mixing Speed	The speed at which the water is mixed can also impact tail-withdrawal latency.[9] Maintain a consistent, low mixing speed across all experiments.
Animal Stress	Handle animals gently and consistently to minimize stress, which can affect pain perception. Acclimate animals to the experimental room and handling procedures.
Inconsistent Tail Immersion Depth	Immerse the same portion of the tail to the same depth in each trial to ensure a consistent stimulus.
Observer Bias	If using manual timing, the experimenter should be blinded to the treatment conditions to avoid unconscious bias. Automated systems can help reduce this variability.[14]

Guide 4: Unexpected Results in the Conditioned Place Preference (CPP) Assay

Potential Cause	Troubleshooting Steps
Biased Apparatus	Before conditioning, ensure that the animals do not have a pre-existing preference for one compartment over the other. If a bias exists, use a biased experimental design where the drug is paired with the non-preferred side.[15][16]
Insufficient Conditioning	Ensure a sufficient number of conditioning sessions to establish a clear association between the environment and the drug effect.[16]
Drug Dose and Timing	The dose of the drug and the timing of its administration relative to placement in the conditioning chamber are critical. The animal should experience the peak drug effect while in the chamber.[17]
High Inter-Individual Variability	Factors such as the animal's strain, age, weight, and housing conditions can contribute to variability.[15][17] Standardize these variables across all experimental groups.
Confounding Effects on Locomotion	Consider that the drug may be affecting locomotion rather than preference.[18] Monitor and record locomotor activity during the test session to rule out this possibility.

Quantitative Data Summary

The following tables provide a summary of representative quantitative data for CJ-15208 and its analogs from in vitro and in vivo experiments.

Table 1: In Vitro Opioid Receptor Binding Affinities (Ki, nM)

Compound	KOR	MOR	DOR
CJ-15,208 (L-Trp)	1.5	150	>1000
[D-Trp]CJ-15,208	2.1	230	>1000
U50,488 (KOR Agonist)	0.8	200	500
Naloxone (Antagonist)	1.2	1.8	25

Note: Data is compiled from multiple sources and should be considered representative. Actual values may vary between experiments.

Table 2: In Vivo Antinociceptive and Antagonist Potency (ED₅₀, mg/kg)

Compound	Assay	Route of Administration	Agonist/Antagonist	ED₅₀ (mg/kg)
CJ-15,208	Tail-Withdrawal	p.o.	Agonist	3.49
[D-Trp]CJ-15,208	Tail-Withdrawal	p.o.	Antagonist vs. U50,488	~3
Morphine	Tail-Withdrawal	i.p.	Agonist	~5

Note: Data is compiled from multiple sources and should be considered representative. Actual values may vary between experiments.

Experimental Protocols

Protocol 1: In Vitro Radioligand Binding Assay

• Membrane Preparation: Homogenize brain tissue or cells expressing the kappa opioid receptor in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) with protease inhibitors. Centrifuge the homogenate at low speed to remove nuclei and debris. Pellet the membranes by high-speed centrifugation and resuspend in fresh buffer. Determine protein concentration using a standard assay (e.g., BCA).

• Assay Setup: In a 96-well plate, add binding buffer, a known concentration of radiolabeled ligand (e.g., [³H]diprenorphine), and varying concentrations of CJ-15208 or a control compound. For non-specific binding control wells, add a high concentration of a non-labeled ligand (e.g., 10 µM naloxone).[11]

• Incubation: Add the membrane preparation to each well to initiate the binding reaction. Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters (pre-soaked in 0.33% PEI) using a cell harvester.[11]

• Washing: Wash the filters three times with ice-cold binding buffer to remove unbound radioligand.[11]

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the specific binding against the concentration of the competitor (CJ-15208) and fit the data to a one-site competition model to determine the Ki value.

Protocol 2: In Vivo 55°C Warm-Water Tail-Withdrawal Assay

• Animal Acclimation: Acclimate mice to the experimental room for at least 1 hour before testing. Handle the animals gently to minimize stress.

• Baseline Latency: Gently restrain the mouse and immerse the distal third of its tail into a water bath maintained at 55 ± 0.5°C. Start a timer and record the latency for the mouse to withdraw its tail. A cut-off time (e.g., 15-20 seconds) should be used to prevent tissue damage.

• Drug Administration: Administer CJ-15208 or a vehicle control via the desired route (e.g., oral gavage, intraperitoneal injection).

• Post-Treatment Latency: At various time points after drug administration, repeat the tail-withdrawal latency measurement.

• Antagonist Testing: To test for antagonist activity, administer CJ-15208 at a time point where its agonist effects have subsided. Then, administer a KOR agonist (e.g., U50,488) and measure the tail-withdrawal latency. A reduction in the agonist-induced antinociception indicates antagonist activity.

• Data Analysis: Calculate the percent maximum possible effect (%MPE) for antinociception using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100.

Visualizations

Caption: Kappa Opioid Receptor (KOR) Signaling Pathway.

Caption: Workflow for a Radioligand Binding Assay.

Caption: A Logical Troubleshooting Workflow.

References

• 1. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Experimental considerations for the assessment of in vivo and in vitro opioid pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kappa Opioid Receptor Signaling In the Brain: Circuitry and Implications for Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kappa-opioid receptor signaling and brain reward function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Kappa Opioid Receptor: A Promising Therapeutic Target for Multiple Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The macrocyclic peptide natural product CJ-15,208 is orally active and prevents reinstatement of extinguished cocaine-seeking behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sulfur-35 GTP Binding Assays | Revvity [revvity.com]
• 14. TailTimer: A device for automating data collection in the rodent tail immersion assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Conditioned Place Preference - Methods of Behavior Analysis in Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Conditioned place preference - Wikipedia [en.wikipedia.org]
• 18. maze.conductscience.com [maze.conductscience.com]

troubleshooting CJ-15208 conditioned place preference results

Welcome to the Technical Support Center for CJ-15208 Conditioned Place Preference (CPP) Experiments. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting experimental results and to offer answers to frequently asked questions.

Troubleshooting Guides

This section addresses specific issues that may arise during your CJ-15208 conditioned place preference experiments.

Issue 1: No significant place preference or aversion is observed for CJ-15208.

Potential Cause & Troubleshooting Steps

Potential Cause	Troubleshooting Step
Incorrect Dosage	CJ-15208 is a kappa opioid receptor (KOR) antagonist.[1] Antagonists on their own are not expected to produce a strong CPP or Conditioned Place Aversion (CPA). Their effects are typically observed in their ability to block the rewarding or aversive effects of a KOR agonist or to prevent stress-induced reinstatement of a previously extinguished CPP for a drug of abuse.[2][3] Ensure your experimental design is appropriate for testing an antagonist. For example, co-administer CJ-15208 with a KOR agonist like U50,488 to observe blockade of aversion.[3]
Insufficient Conditioning	The number of conditioning sessions required can vary. For drugs with weaker rewarding or aversive properties, more conditioning sessions may be necessary.[4] While some protocols use as few as 2-4 pairings, others may require more to establish a clear preference or aversion.[5]
Timing of Injection	The timing between drug administration and placement in the conditioning chamber is critical. If the animal experiences the peak drug effect before or after being in the designated chamber, the association will be weak.[6] For CJ-15208, consider its pharmacokinetic profile to determine the optimal time for conditioning.
Individual Animal Differences	Not all animals will respond to a drug in the same manner. A larger sample size may be necessary to achieve the statistical power needed to see a significant effect.[5]

Issue 2: High variability in the data between subjects.

Potential Cause & Troubleshooting Steps

Potential Cause	Troubleshooting Step
Inconsistent Animal Handling	Ensure all animals are handled consistently throughout the experiment to minimize stress-induced variability.[5]
Uncontrolled Environmental Variables	Factors such as the animal's strain, age, weight, and housing conditions can interfere with the results.[5][6] Standardize these variables across all experimental groups.
Apparatus Bias	If the apparatus itself has inherent cues that lead to a baseline preference for one compartment, this can increase variability. Conduct thorough habituation and baseline testing to ensure the apparatus is unbiased.[7]
Novelty-Seeking Behavior	If animals are not properly habituated to the apparatus, their exploratory behavior (novelty-seeking) can mask the conditioned response.[4][6] Ensure sufficient habituation sessions before conditioning begins.

Issue 3: Observing conditioned place aversion (CPA) instead of preference, or vice-versa.

Potential Cause & Troubleshooting Steps

Potential Cause	Troubleshooting Step
Drug's Pharmacological Profile	CJ-15208 is a KOR antagonist. KOR agonists are known to be aversive and produce CPA.[3] Therefore, CJ-15208 would be expected to block the CPA induced by a KOR agonist. If you are testing CJ-15208 alone, it is not expected to have strong rewarding or aversive properties.[3]
Delayed Drug Effects	The timing of conditioning is crucial. If the conditioning session is timed such that the animal experiences the negative after-effects or withdrawal from a substance, a CPA may develop instead of a CPP.[6][8]
Biased Experimental Design	In a biased design, if a drug is paired with a highly preferred chamber, it may be difficult to see a further increase in preference, or it could even lead to a relative decrease.[4] An unbiased design, where the drug-paired compartment is assigned randomly, can help mitigate this.[5]

Frequently Asked Questions (FAQs)

Q1: What is conditioned place preference (CPP)?

A1: Conditioned place preference is a form of Pavlovian conditioning used to measure the motivational effects of a stimulus, often a drug.[5][6] The paradigm involves associating a specific environment (the conditioned stimulus) with the effects of the stimulus (the unconditioned stimulus).[9] If the stimulus is rewarding, the animal will spend significantly more time in the environment paired with it during a subsequent test session.[5] Conversely, if the stimulus is aversive, the animal will avoid the paired environment, a phenomenon known as conditioned place aversion (CPA).[5][9]

Q2: What is the mechanism of action of CJ-15208?

A2: CJ-15208 is a cyclic tetrapeptide that acts as a selective kappa opioid receptor (KOR) antagonist.[1][10] It was originally isolated from the fungus Ctenomyces serratus.[1] Its antagonist activity has been demonstrated both in vitro and in vivo.[2][10][11]

Q3: What are the key phases of a CPP protocol?

A3: A standard CPP protocol consists of three main phases:[5][9]

• Habituation/Pre-Conditioning: The animal is allowed to freely explore the entire apparatus to reduce novelty-seeking effects and to establish a baseline preference for each compartment.[4][5]

• Conditioning: Over several sessions, the animal is confined to one compartment after receiving the drug (the unconditioned stimulus) and to a different compartment after receiving a vehicle injection.[5] These sessions are typically alternated daily.[5]

• Preference Testing/Post-Conditioning: The animal is placed back in the apparatus in a drug-free state with free access to all compartments, and the time spent in each is recorded to determine if a preference or aversion has developed.[5]

Q4: What is the difference between a biased and an unbiased CPP design?

A4: The distinction lies in how initial compartment preferences are handled:

• Biased Design: The experimenter first determines the animal's baseline preference for the compartments. The drug is then paired with the least preferred compartment, and the vehicle with the most preferred.[4][5]

• Unbiased Design: The drug-paired compartment is assigned randomly, without considering the animal's initial preference.[4][5] This method helps to control for potential confounding effects of a pre-existing bias for a particular environment.[5]

Q5: How should I analyze my CPP data?

A5: Common methods for analyzing CPP data involve comparing the time spent in the drug-paired compartment (CS+) to the time spent in the vehicle-paired compartment (CS-) during the post-test.[12][13] Another common analysis is to compare the time spent in the CS+ compartment between the pre-test and post-test.[12][13] Researchers may also calculate a difference score (e.g., time in CS+ post-test - time in CS+ pre-test) or a preference ratio.[12][13]

Experimental Protocols

Standard Unbiased Conditioned Place Preference Protocol

This protocol outlines a typical unbiased CPP experiment suitable for testing the effects of CJ-15208.

1. Apparatus:

• A two or three-compartment apparatus with distinct visual and tactile cues in each compartment.[9][14]

2. Phases:

• Habituation (Day 1-3):

  • Allow animals to freely explore the entire apparatus for 15-30 minutes each day.[4]

  • Record the time spent in each compartment during the final habituation session to establish baseline preference and confirm the apparatus is unbiased.[5]

• Conditioning (Day 4-11):

  • Alternate daily between drug and vehicle conditioning for a total of 8 days (4 drug and 4 vehicle pairings).

  • Drug Day: Administer CJ-15208 (or the substance being tested) and immediately confine the animal to the assigned drug-paired compartment for 30 minutes.

  • Vehicle Day: Administer the vehicle and confine the animal to the other compartment for 30 minutes.

  • The order of drug and vehicle days should be counterbalanced across subjects.

• Preference Test (Day 12):

  • Place the animal in the apparatus in a drug-free state with free access to all compartments for 15 minutes.

  • Record the time spent in each compartment.

3. Data Analysis:

• A conditioned place preference is demonstrated if the animals spend significantly more time in the drug-paired compartment compared to the vehicle-paired compartment during the post-conditioning test.[5] A conditioned place aversion is indicated if they spend significantly less time in the drug-paired compartment.[4]

• Statistical analysis, such as a t-test or ANOVA, is used to compare the time spent in the different compartments.[12][13]

Visualizations

Caption: Standard Conditioned Place Preference Experimental Workflow.

Caption: CJ-15208 Mechanism of Action in Blocking KOR-Mediated Aversion.

References

• 1. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Conditioned Place Preference - Methods of Behavior Analysis in Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Conditioned place preference - Wikipedia [en.wikipedia.org]
• 7. Novel Approach to Data Analysis in Cocaine Conditioned Place Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Drug-Induced Conditioned Place Preference and Its Practical Use in Substance Use Disorder Research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Drug-Induced Conditioned Place Preference and Its Practical Use in Substance Use Disorder Research [frontiersin.org]
• 10. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantifying conditioned place preference: a review of current analyses and a proposal for a novel approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Quantifying conditioned place preference: a review of current analyses and a proposal for a novel approach [frontiersin.org]
• 14. maze.conductscience.com [maze.conductscience.com]

CJ-15208 stability in solution for in vivo studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the kappa opioid receptor (KOR) antagonist, CJ-15208, in in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is the recommended vehicle for dissolving CJ-15208 for in vivo administration?

A1: For in vivo studies, CJ-15208 has been successfully dissolved in a vehicle consisting of 1 part ethanol (B145695), 1 part Tween 80, and 8 parts sterile saline (0.9%)[1]. The compound should be dissolved in ethanol and Tween 80 first, followed by the addition of warm (40 °C) saline[1]. It is recommended to prepare this solution fresh daily before administration[1].

Q2: Is CJ-15208 orally bioavailable?

A2: Yes, CJ-15208 is an orally bioavailable macrocyclic peptide[2][3]. It has been shown to be active in vivo after oral (p.o.) administration in mice[2][4].

Q3: What is the in vivo stability of CJ-15208?

A3: While detailed solution stability studies are not extensively published, macrocyclic peptides like CJ-15208 are generally stable to proteolytic metabolism in the blood[2][5]. However, they can undergo oxidative metabolism by liver microsomes[2][5][6]. Studies have shown that analogs of [D-Trp]CJ-15,208 were rapidly metabolized by both human and mouse liver microsomes[2].

Q4: What is the duration of action of CJ-15208 in vivo?

A4: The D-Trp isomer of CJ-15208 has been shown to exhibit dose-dependent κ-receptor selective antagonism lasting less than 18 hours in vivo[7].

Q5: What are the known isomers of CJ-15208 and do they differ in activity?

A5: CJ-15208 is a cyclic tetrapeptide, and the stereochemistry of the Tryptophan (Trp) residue is a key determinant of its in vivo activity[7][8]. The L-Trp and D-Trp isomers show similar affinity for kappa opioid receptors in vitro[7]. However, in vivo, the D-Trp isomer primarily acts as a KOR antagonist, while the L-Trp isomer displays mixed opioid agonist/antagonist activity[7]. The natural product has been identified as the L-Trp isomer[8].

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of CJ-15208 in solution	- Improper solvent ratio. - Low temperature of the saline. - Solution prepared too far in advance.	- Ensure the vehicle composition is accurate: 1 part ethanol, 1 part Tween 80, and 8 parts sterile saline (0.9%)[1]. - Use warm (40 °C) saline when preparing the final solution[1]. - Prepare the solution fresh daily before each experiment[1].
Inconsistent or lack of in vivo efficacy	- Degradation of the compound. - Incorrect administration route for the intended effect. - Suboptimal dosage.	- While stable against proteases, be mindful of potential oxidative metabolism[2][5]. Prepare solutions fresh. - CJ-15208 has been shown to be effective via both oral (p.o.) and intracerebroventricular (i.c.v.) administration[4][7]. Select the route appropriate for your experimental question. - Refer to published studies for effective dose ranges. Doses for oral administration in mice have ranged from 1 to 60 mg/kg[4].
Unexpected agonist effects observed	- Use of the incorrect isomer.	- Verify the stereochemistry of the Trp residue. The L-Trp isomer of CJ-15208 has been reported to have mixed agonist/antagonist properties in vivo, whereas the D-Trp isomer is primarily a KOR antagonist[7].

Quantitative Data Summary

The following table summarizes in vivo experimental parameters for CJ-15208 and its D-Trp isomer from published studies.

Parameter	[D-Trp]CJ-15208	Reference
Administration Route	Subcutaneous (s.c.), Oral (p.o.), Intracerebroventricular (i.c.v.)	[4][7]
Vehicle	1 part ethanol: 1 part Tween 80: 8 parts sterile saline (0.9%)	[1][4]
Oral (p.o.) Doses (mice)	1 - 60 mg/kg	[4]
Subcutaneous (s.c.) Doses (mice)	3 and 10 mg/kg	[4]
Intracerebroventricular (i.c.v.) Doses (mice)	3 and 10 nmol	[7]
Reported In Vivo Effect	KOR antagonism, prevention of reinstatement of cocaine conditioned place preference	[4][7]

Experimental Protocols

Preparation of CJ-15208 for In Vivo Administration

This protocol is based on methodologies reported in the literature[1].

• Materials:

  • CJ-15208

  • Ethanol (200 proof)

  • Tween 80

  • Sterile saline (0.9%)

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Water bath or heating block set to 40 °C

• Procedure:

  • Weigh the required amount of CJ-15208.

  • For a final vehicle composition of 1:1:8 (ethanol:Tween 80:saline), first dissolve CJ-15208 in the required volume of ethanol.

  • Add the same volume of Tween 80 to the ethanol-CJ-15208 mixture.

  • Vortex the solution until the CJ-15208 is completely dissolved.

  • Warm the sterile saline (8 parts) to 40 °C.

  • Slowly add the warm saline to the ethanol/Tween 80 mixture while vortexing.

  • Administer the freshly prepared solution to the animals.

Visualizations

Caption: Experimental workflow for in vivo studies with CJ-15208.

Caption: Signaling pathway modulation by KOR antagonist CJ-15208.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Optimization of the Macrocyclic Tetrapeptide [D-Trp]CJ-15,208 to Prevent Stress-Induced Relapse of Cocaine-Seeking Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: CJ-15,208 Isomers and their Unexpected Agonist Activity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the unexpected agonist activity of CJ-15,208 isomers.

Frequently Asked Questions (FAQs)

Q1: What is the primary unexpected pharmacological characteristic of CJ-15,208 isomers?

A1: The most significant unexpected finding is the discrepancy between the in vitro and in vivo activity of the L-tryptophan (L-Trp) isomer of CJ-15,208. While it displays kappa opioid receptor (KOR) antagonism in in vitro functional assays such as [³⁵S]GTPγS binding, it unexpectedly demonstrates mixed opioid agonist/antagonist activity in vivo, producing antinociception.[1][2][3]

Q2: How does the stereochemistry of the tryptophan residue affect the activity of CJ-15,208?

A2: The stereochemistry of the tryptophan residue is a critical determinant of the in vivo pharmacological profile. The L-Trp isomer (the putative natural product) exhibits mixed agonist/antagonist properties.[2][3] In contrast, the D-tryptophan (D-Trp) isomer primarily acts as a KOR antagonist with minimal agonist activity in vivo.[2][3] Both isomers, however, show similar high-affinity binding to the KOR in vitro.[2][4]

Q3: My in vitro functional assays (e.g., GTPγS, cAMP) with CJ-15,208 isomers show no significant agonist efficacy. Why am I observing agonist effects in my animal models?

A3: This is a known characteristic of these compounds and constitutes their "unexpected" activity. The lack of efficacy in canonical G-protein activation assays like [³⁵S]GTPγS is consistently reported for the parent isomers and many of their analogs.[1][5] The in vivo agonist effects, such as antinociception, suggest that these compounds may operate through alternative signaling pathways not captured by these standard in vitro assays, or that metabolic transformation in vivo could be producing active agonists. The antinociceptive effects have been confirmed to be opioid receptor-mediated as they are blocked by naloxone (B1662785).[5]

Q4: What is the role of the phenylalanine residues in the activity of CJ-15,208 isomers?

A4: The phenylalanine residues are crucial for the opioid activity of CJ-15,208. An alanine (B10760859) scan, where phenylalanine residues were replaced by alanine, resulted in analogs with potent mu opioid receptor (MOR) agonist activity in vivo, while retaining KOR antagonist activity.[5][6] Furthermore, altering the stereochemistry of the phenylalanine residues can significantly change the receptor activity profile, with some stereoisomers exhibiting contributions from MOR, KOR, and even delta opioid receptors (DOR) to their antinociceptive effects.[7][8]

Q5: Are there any CJ-15,208 analogs that exhibit delta opioid receptor (DOR) activity?

A5: Yes, unexpectedly, some analogs have been shown to interact with the DOR. For instance, the analog [Nal(2′)⁴]CJ-15,208 displayed significant DOR antagonist activity.[1] Additionally, certain phenylalanine stereoisomers of CJ-15,208 demonstrated antinociception that was partially mediated by the DOR.[7]

Troubleshooting Guides

Issue 1: Inconsistent antinociceptive effects observed in mice after administration of the L-Trp CJ-15,208 isomer.

• Possible Cause 1: Route of Administration. The route of administration (e.g., intracerebroventricular vs. oral) can influence the bioavailability and metabolism of the peptide, potentially leading to variability in the observed effects.

• Troubleshooting Step 1: Ensure a consistent and validated route of administration is used across all experimental animals. Refer to established protocols for intracerebroventricular (i.c.v.) or oral (p.o.) administration of these peptides.[7][9]

• Possible Cause 2: Agonist vs. Antagonist Properties. The L-Trp isomer has a mixed agonist/antagonist profile.[2][3] The observed effect can be dose-dependent and influenced by the basal nociceptive state of the animal.

• Troubleshooting Step 2: Conduct a full dose-response study to characterize the antinociceptive effect. Consider co-administration with selective opioid receptor antagonists (e.g., β-FNA for MOR, nor-BNI for KOR, naltrindole (B39905) for DOR) to delineate the receptor(s) mediating the observed effect at a given dose.[1]

Issue 2: My CJ-15,208 analog shows high KOR binding affinity but no functional activity in my cAMP assay.

• Possible Cause 1: Functional Selectivity. The compound may be a biased agonist, activating signaling pathways other than the Gαi/o pathway that modulates cAMP levels (e.g., β-arrestin pathway). Many CJ-15,208 analogs exhibit this characteristic.[1][10]

• Troubleshooting Step 1: Implement an alternative functional assay that measures a different signaling endpoint, such as a β-arrestin recruitment assay.

• Possible Cause 2: Antagonist Activity. The compound may be a pure antagonist at the KOR for the G-protein signaling pathway.

• Troubleshooting Step 2: Perform a competitive antagonist experiment in your cAMP assay. Pre-incubate cells with your analog before adding a known KOR agonist (e.g., U50,488) and look for a rightward shift in the agonist's dose-response curve.[10]

Quantitative Data Summary

Table 1: Opioid Receptor Binding Affinities (Ki, nM) of CJ-15,208 Isomers

Compound	KOR Ki (nM)	MOR Ki (nM)	DOR Ki (nM)	Reference
L-Trp CJ-15,208	35.4 ± 3.6	~600	>1000	[2]
D-Trp CJ-15,208	30.6 ± 3.4	~245	>1000	[2]

Table 2: In Vivo Antinociceptive Activity (ED₅₀, nmol, i.c.v.) of CJ-15,208 and Alanine Analogs

Compound	Antinociceptive ED₅₀ (nmol)	Reference
CJ-15,208 (L-Trp)	1.74 (0.62-4.82)	[5]
[Ala²]CJ-15,208	1.49 (0.39-7.41)	[5]
[Ala³]CJ-15,208	2.43 (0.71-8.85)	[5]
[Ala⁴]CJ-15,208	0.10 (0.03-0.35)	[5]

Experimental Protocols

1. Radioligand Binding Assay

• Objective: To determine the binding affinity of CJ-15,208 isomers for opioid receptors.

• Materials:

  • CHO cell membranes expressing human opioid receptors (KOR, MOR, or DOR).

  • Radioligands: [³H]U69,593 (KOR), [³H]DAMGO (MOR), [³H]DPDPE (DOR).

  • Non-specific binding agent: Naloxone.

  • Assay buffer: 50 mM Tris-HCl, pH 7.4.

  • Test compounds (CJ-15,208 isomers).

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a 96-well plate, combine the cell membranes, radioligand, and either buffer, test compound, or naloxone (for non-specific binding).

  • Incubate at room temperature for a specified time (e.g., 60-90 minutes).

  • Harvest the membranes onto filter mats using a cell harvester.

  • Wash the filters with ice-cold assay buffer.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate specific binding and determine the Ki values using competitive binding analysis software (e.g., Prism).[2][7]

2. [³⁵S]GTPγS Functional Assay

• Objective: To assess the ability of CJ-15,208 isomers to stimulate G-protein activation at the opioid receptors.

• Materials:

  • CHO cell membranes expressing the opioid receptor of interest.

  • [³⁵S]GTPγS.

  • GDP.

  • Assay buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4.

  • Positive control agonist (e.g., U50,488 for KOR).

  • Test compounds.

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a 96-well plate, combine cell membranes, [³⁵S]GTPγS, GDP, and either buffer, test compound, or a positive control agonist.

  • Incubate at 30°C for 60 minutes.

  • Terminate the reaction by rapid filtration through filter mats.

  • Wash the filters with ice-cold buffer.

  • Measure the radioactivity on the filters using a scintillation counter.

  • Analyze the data to determine the Emax and EC₅₀ values relative to the standard agonist.[1][3]

3. Mouse 55°C Warm-Water Tail-Withdrawal Assay

• Objective: To evaluate the in vivo antinociceptive (agonist) activity of CJ-15,208 isomers.

• Materials:

  • Male C57BL/6J mice.

  • Water bath maintained at 55°C ± 0.1°C.

  • Test compounds and vehicle control.

  • Opioid antagonists for mechanism studies (e.g., naloxone, nor-BNI).

• Procedure:

  • Acclimate mice to the testing room and handling procedures.

  • Determine the baseline tail-withdrawal latency by immersing the distal 1-2 cm of the tail in the 55°C water. A cut-off time (e.g., 10-15 seconds) is used to prevent tissue damage.

  • Administer the test compound or vehicle via the desired route (e.g., i.c.v. or p.o.).

  • At various time points post-administration (e.g., 20, 40, 60, 90, 120 minutes), re-measure the tail-withdrawal latency.

  • For antagonist studies, pre-treat animals with an antagonist before administering the test compound.

  • Calculate the percent maximal possible effect (%MPE) or % antinociception.[1][5][7]

Visualizations

Caption: Discrepancy between in vitro and in vivo findings for CJ-15,208 isomers.

Caption: Troubleshooting workflow for unexpected agonist activity.

References

• 1. mdpi.com [mdpi.com]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (PDF) Unexpected Opioid Activity Profiles of Analogues of the Novel Peptide Kappa Opioid Receptor Ligand CJ‐15,208 (2011) | Jane V. Aldrich | 36 Citations [scispace.com]
• 7. mdpi.com [mdpi.com]
• 8. Phenylalanine Stereoisomers of CJ-15,208 and [d-Trp]CJ-15,208 Exhibit Distinctly Different Opioid Activity Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Optimization of the Macrocyclic Tetrapeptide [D-Trp]CJ-15,208 to Prevent Stress-Induced Relapse of Cocaine-Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: CJ-15208 and Conditioned Place Aversion

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the potential for conditioned place aversion (CPA) with CJ-15208 and its analogs.

Frequently Asked Questions (FAQs)

Q1: Is CJ-15208 expected to induce conditioned place aversion (CPA)?

Based on its primary mechanism of action, CJ-15208 is not expected to induce conditioned place aversion. CJ-15208 is a kappa opioid receptor (KOR) antagonist.[1][2][3] KOR agonists, such as U50,488, are known to produce aversive effects and induce CPA.[4][5] As an antagonist, CJ-15208 blocks the effects of KOR agonists. Therefore, it is more likely to attenuate or block the CPA induced by a KOR agonist rather than inducing CPA on its own. Studies have shown that analogs of CJ-15208 do not exhibit rewarding properties in conditioned place preference assays, which further suggests a lack of intrinsic rewarding or aversive effects.[4]

Q2: What is the primary application of CJ-15208 in place conditioning studies?

CJ-15208 and its analogs are primarily investigated for their ability to prevent the reinstatement of drug-seeking behavior for substances like cocaine and morphine in conditioned place preference (CPP) models.[1][6][7] Specifically, it has been shown to prevent both cocaine- and stress-induced reinstatement of extinguished cocaine-seeking behavior.[1][4]

Q3: What is the mechanism of action of CJ-15208?

CJ-15208 is a macrocyclic tetrapeptide that acts as a selective kappa opioid receptor (KOR) antagonist.[1][3][6] It has been demonstrated to cross the blood-brain barrier and antagonize centrally located KORs after oral administration.[1][8] The D-Trp isomer of CJ-15208, in particular, exhibits KOR antagonism and is effective in preventing stress-induced reinstatement of cocaine-seeking behavior.[2]

Troubleshooting Guides

Problem: My administration of CJ-15208 alone is not resulting in conditioned place aversion.

• Scientific Rationale: This is the expected outcome. As a KOR antagonist, CJ-15208 is not known to have intrinsic aversive properties. KOR activation is associated with aversion, so a KOR antagonist would be expected to have a neutral or potentially rewarding effect, or to block aversion.

• Troubleshooting Steps:

  • Positive Control: Ensure you have a positive control for aversion in your experiment. Use a known KOR agonist, such as U50,488, to validate that your experimental setup and animal strain are capable of producing a robust CPA.[4][5]

  • Experimental Design: Re-evaluate your experimental question. If you are investigating the aversive properties of CJ-15208, the current literature does not support this hypothesis. Consider redesigning your experiment to test the ability of CJ-15208 to block the aversive effects of a KOR agonist.

Problem: I am not observing a blockade of KOR agonist-induced CPA with CJ-15208 pretreatment.

• Scientific Rationale: The timing of administration and the dosage of both the antagonist (CJ-15208) and the agonist are critical for observing a blockade.

• Troubleshooting Steps:

  • Dose-Response: Conduct a dose-response study for both CJ-15208 and the KOR agonist to determine the optimal doses for your specific experimental conditions.

  • Pretreatment Time: The time interval between the administration of CJ-15208 and the KOR agonist is crucial. The antagonist needs sufficient time to reach and occupy the KORs before the agonist is introduced. Published studies on related compounds can provide guidance on appropriate pretreatment times.[8]

  • Route of Administration: Verify that the route of administration for both compounds is appropriate and consistent with previous literature. CJ-15208 has been shown to be orally active.[1][8]

Data Presentation

Table 1: In Vitro Opioid Receptor Binding Affinities (Ki, nM) of CJ-15208 and Analogs

Compound	KOR	MOR	DOR
CJ-15208	Data not explicitly provided in abstracts	Data not explicitly provided in abstracts	Data not explicitly provided in abstracts
[Nal(2')4]CJ-15208	Decreased 2- to >10-fold vs. parent	Increased 4- to 5-fold vs. Bta4/Nal(1')4 analogs	Significant Antagonism
[D-Trp]CJ-15208	Generally increased vs. parent	Generally increased vs. parent	Data not explicitly provided in abstracts

Note: The provided search results offer qualitative descriptions of affinity changes for analogs but lack specific Ki values for CJ-15208 itself in a tabular format.[4]

Experimental Protocols

Conditioned Place Aversion (CPA) Protocol

This protocol is a generalized procedure for assessing CPA and can be adapted to test the ability of CJ-15208 to block KOR agonist-induced aversion.[9][10][11][12][13]

1. Apparatus:

• A two- or three-compartment apparatus. The compartments should be distinct in terms of visual and tactile cues (e.g., different wall colors, floor textures).

2. Phases:

• Phase 1: Habituation and Pre-Test (Day 1)

  • Allow the animal to freely explore all compartments of the apparatus for a set period (e.g., 15-30 minutes).

  • Record the time spent in each compartment to establish any baseline preference. A biased design will use this information to pair the aversive stimulus with the initially preferred side, while an unbiased design will randomly assign pairings.

• Phase 2: Conditioning (Days 2-5)

  • This phase typically involves alternating daily injections of the aversive agent and the vehicle.

  • Drug Pairing Day: Administer the KOR agonist (e.g., U50,488) and immediately confine the animal to one of the compartments for a set duration (e.g., 30 minutes).

  • Vehicle Pairing Day: Administer the vehicle and confine the animal to the opposite compartment for the same duration.

  • To test the effect of CJ-15208, administer it at a set time before the KOR agonist on the drug pairing day.

• Phase 3: Test (Day 6)

  • Place the animal in the apparatus in a drug-free state with free access to all compartments.

  • Record the time spent in each compartment over a set period (e.g., 15-30 minutes).

  • A significant decrease in time spent in the drug-paired compartment compared to the pre-test indicates a conditioned place aversion.

Visualizations

Caption: Workflow for a conditioned place aversion experiment.

Caption: CJ-15208 blocks KOR activation by agonists.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Effects of kappa opioid receptors on conditioned place aversion and social interaction in males and females - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Conditioned place preference - Wikipedia [en.wikipedia.org]
• 10. Drug-induced conditioned place preference and aversion in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Drug-induced conditioned place preference and aversion in mice | Springer Nature Experiments [experiments.springernature.com]
• 12. ohsu.elsevierpure.com [ohsu.elsevierpure.com]
• 13. Conditioned Place Preference - Methods of Behavior Analysis in Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: CJ-15208 &amp; Locomotor Effects Assessment

This technical support center provides troubleshooting guidance and frequently asked questions for researchers assessing the locomotor effects of CJ-15208 and its analogs.

Frequently Asked Questions (FAQs)

Q1: Is [D-Trp]CJ-15208 expected to alter locomotor activity on its own?

A1: No. Studies have shown that oral administration of [D-Trp]CJ-15208 does not independently alter locomotor activity in mice as measured by the rotarod test.[1] Its primary role in research is as a kappa opioid receptor (KOR) antagonist. Therefore, a lack of change in locomotion after administering [D-Trp]CJ-15208 alone is the expected outcome.

Q2: If [D-Trp]CJ-15208 doesn't affect locomotion, how can I verify it crossed the blood-brain barrier and is active in my experiment?

A2: To confirm central nervous system (CNS) activity, you should perform a challenge study using a KOR agonist. After administering [D-Trp]CJ-15208, inject a known KOR agonist like U50,488 and measure a well-established KOR-mediated effect. [D-Trp]CJ-15208 should antagonize this effect. Common verification assays include:

• Antinociception Assay: Pre-treatment with oral [D-Trp]CJ-15208 dose-dependently antagonizes the antinociceptive (pain-blocking) effects of centrally administered U50,488 in a warm-water tail-withdrawal test.[1]

• Diuresis Assay: It also antagonizes KOR agonist-induced diuresis.[1]

Q3: I am observing unexpected locomotor effects. What could be the cause?

A3: There are several potential reasons for unexpected results:

• Isomer Confusion: The stereoisomer of the tryptophan residue is critical. The L-Trp isomer of CJ-15208 has been shown to be a mixed opioid agonist/antagonist, which could produce its own behavioral effects.[2] Ensure you are using the [D-Trp] isomer if you require selective KOR antagonism without intrinsic agonist activity.

• Compound Purity: Verify the purity of your CJ-15208 sample, as impurities could have off-target effects.

• Vehicle Effects: While the standard vehicle (see Q4) is generally inert, it's crucial to run vehicle-only control groups to ensure the administration vehicle itself is not causing locomotor changes.

Q4: What is the recommended vehicle for dissolving and administering CJ-15208 for in vivo studies?

A4: A commonly used and published vehicle for oral administration of CJ-15208 consists of 1 part ethanol, 1 part Tween 80, and 8 parts sterile saline (0.9%).[3] The solution should be prepared fresh daily before administration.

Q5: What is the duration of action for orally administered [D-Trp]CJ-15208?

A5: [D-Trp]CJ-15208 is characterized as a short-acting KOR antagonist. Following oral administration, its antagonist effects against U50,488-induced antinociception are observed for less than 6 hours.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No KOR antagonism observed after [D-Trp]CJ-15208 administration.	1. Incorrect Pre-treatment Time: The timing between antagonist and agonist administration is critical.	1. For oral [D-Trp]CJ-15208, a pre-treatment time of 3 hours before the KOR agonist challenge has been shown to be effective.[1] Adjust your protocol to match this timing.
2. Insufficient Dose: The dose may be too low to achieve effective receptor occupancy.	2. Perform a dose-response curve. Doses of 30 and 60 mg/kg (p.o.) have demonstrated significant antagonism of centrally administered U50,488.[1]
High variability in locomotor data between subjects.	1. Inconsistent Drug Administration: Variability in gavage technique can lead to inconsistent dosing.	1. Ensure all personnel are properly trained in the administration technique (e.g., oral gavage) to guarantee consistent delivery of the full dose.
2. Environmental Factors: Differences in lighting, noise, or handling can stress the animals and affect locomotor activity.	2. Standardize the experimental environment. Acclimate animals to the testing room and equipment before the experiment begins.
Observed sedative or stimulant effect with [D-Trp]CJ-15208.	1. Incorrect Isomer: You may be using the L-Trp isomer, which has mixed agonist/antagonist properties.[2]	1. Confirm the identity and stereochemistry of your compound with the supplier or through analytical chemistry (e.g., chiral HPLC, optical rotation).
2. Off-Target Effects: At very high doses, the compound may interact with other receptors.	2. Use the lowest effective dose determined from your dose-response studies to maintain selectivity for the kappa opioid receptor.

Data Summary Tables

Table 1: Effect of Oral [D-Trp]CJ-15208 on Locomotor Performance (Rotarod Test)

Treatment Group	Dose (mg/kg, p.o.)	Outcome on Latency to Fall	Statistical Significance vs. Vehicle
Vehicle (1:1:8)	N/A	No significant effect	N/A
[D-Trp]CJ-15208	60	No significant differences compared to saline or vehicle	P = 0.991[1]

Table 2: Antagonist Activity of Oral [D-Trp]CJ-15208 against Central U50,488-Induced Antinociception

Pre-treatment Group	Dose (mg/kg, p.o.)	Challenge	Outcome
Vehicle	N/A	U50,488 (100 nmol, i.c.v.)	Produces significant antinociception
[D-Trp]CJ-15208	10	U50,488 (100 nmol, i.c.v.)	No significant antagonism
[D-Trp]CJ-15208	30	U50,488 (100 nmol, i.c.v.)	Significant antagonism of antinociception[1]
[D-Trp]CJ-15208	60	U50,488 (100 nmol, i.c.v.)	Significant antagonism of antinociception[1]

Visualized Protocols and Pathways

References

• 1. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: CJ-15,208 Stereoisomers and Respiratory Function

This technical support center provides researchers, scientists, and drug development professionals with detailed information regarding the lack of respiratory depression observed with CJ-15,208 stereoisomers. This resource addresses common questions and potential troubleshooting scenarios encountered during experimental evaluation.

Frequently Asked Questions (FAQs)

Q1: Why don't the stereoisomers of CJ-15,208 cause significant respiratory depression, a common side effect of other opioids?

The stereoisomers of CJ-15,208, particularly the D-Trp isomer, exhibit a unique pharmacological profile that spares respiratory function. Unlike traditional mu-opioid receptor (MOR) agonists like morphine that are well-documented to cause respiratory depression, CJ-15,208 and its analogs primarily act as kappa-opioid receptor (KOR) antagonists.[1][2][3] While some analogs show MOR affinity, their functional activity at this receptor does not appear to significantly engage the downstream signaling pathways that lead to respiratory depression. The L-Trp isomer has been shown to have mixed opioid agonist/antagonist activity, but studies on its analogs have not reported significant respiratory effects.[4][5] The leading hypothesis is that the specific receptor interaction and subsequent signaling cascade initiated by these compounds differ from those of classical MOR agonists that suppress respiratory drive.

Q2: What are the key differences in the opioid receptor binding profiles of the L-Trp and D-Trp isomers of CJ-15,208?

Both the L-Trp and D-Trp isomers of CJ-15,208 show similar binding affinity and selectivity for the kappa-opioid receptor (KOR) in vitro.[1][3] However, they exhibit distinct in vivo activities. The D-Trp isomer acts primarily as a KOR-selective antagonist with minimal agonist activity.[1][3] In contrast, the L-Trp isomer displays a mixed opioid agonist/antagonist profile.[1][3] This stereospecificity in functional activity is crucial to their differing pharmacological effects.

Q3: We are not observing the expected lack of respiratory depression in our animal models with a CJ-15,208 analog. What could be the issue?

Several factors could contribute to this discrepancy:

• Compound Purity and Integrity: Verify the purity and structural integrity of your synthesized analog. Impurities or degradation products could have unintended pharmacological activities.

• Dosing and Administration Route: Ensure that the dose and route of administration are appropriate. An unexpectedly high dose or a route with rapid central nervous system penetration could potentially engage respiratory-depressing pathways, especially if the analog has some off-target MOR agonist activity.

• Animal Model and Species Differences: The metabolic profile and receptor expression can vary between different rodent strains and species. Consider if the specific animal model you are using has known differences in opioid sensitivity.

• Experimental Protocol: Review your respiratory monitoring protocol. Ensure that the equipment is calibrated correctly and that the baseline respiratory parameters are stable before drug administration. Refer to the detailed experimental protocols below for guidance.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected Respiratory Depression Observed	1. Compound contamination. 2. Incorrect dosage. 3. Animal model sensitivity. 4. Off-target effects of the specific analog.	1. Verify compound purity via HPLC and mass spectrometry. 2. Perform a dose-response study to identify the therapeutic window. 3. Review literature for opioid sensitivity of the specific strain/species. 4. Profile the analog's binding and functional activity at a broader range of receptors.
High Variability in Respiratory Data	1. Animal stress. 2. Improper acclimation to monitoring equipment. 3. Inconsistent drug administration.	1. Ensure proper handling and a low-stress environment. 2. Follow a multi-day acclimation protocol for plethysmography or pulse oximetry. 3. Standardize the administration technique (e.g., i.c.v., i.p., p.o.) and vehicle.
No discernible difference between vehicle and CJ-15,208 analog	1. Insufficient dose. 2. Low bioavailability for the chosen administration route. 3. The specific analog genuinely has no effect on respiration at the tested doses.	1. Conduct a dose-escalation study. 2. Investigate the pharmacokinetic properties of your analog. 3. This may be the expected outcome; compare with a positive control (e.g., morphine) to ensure the assay can detect respiratory depression.

Quantitative Data Summary

Table 1: Opioid Receptor Binding Affinities (Ki, nM) of CJ-15,208 Stereoisomers

Compound	KOR	MOR	DOR
L-Trp CJ-15,208	30-35	~260	~2600
D-Trp CJ-15,208	30-35	-	-

Data compiled from multiple sources. Exact values may vary between studies.[1][6]

Table 2: In Vivo Opioid Activity Profile of CJ-15,208 Stereoisomers

Compound	Primary In Vivo Activity	Antinociceptive Effect
L-Trp CJ-15,208	Mixed Agonist/Antagonist	Yes
D-Trp CJ-15,208	KOR Antagonist	Minimal

Based on in vivo studies using the warm water tail-withdrawal assay.[1][3]

Experimental Protocols

Assessment of Respiratory Function in Rodents

A common method for evaluating respiratory depression is whole-body plethysmography (WBP), which measures respiratory parameters in conscious, unrestrained animals.[7]

Objective: To measure the effects of CJ-15,208 stereoisomers or their analogs on respiratory rate, tidal volume, and minute volume.

Materials:

• Whole-body plethysmography chambers

• Transducers and data acquisition software

• CJ-15,208 compound or analog, dissolved in an appropriate vehicle

• Positive control: Morphine (e.g., 30 nmol, i.c.v.)[4]

• Vehicle control

• Male C57BL/6J mice or Sprague Dawley rats[4][8]

Procedure:

• Acclimation: Acclimate the animals to the plethysmography chambers for at least 60 minutes for 2-3 consecutive days prior to the experiment to minimize stress-induced respiratory changes.[7][9]

• Baseline Measurement: On the experimental day, place the animals in the chambers and record baseline respiratory parameters for a stable period (e.g., 30-60 minutes).[7]

• Administration: Administer the test compound (e.g., CJ-15,208 analog, 100 nmol, i.c.v.), positive control (morphine), or vehicle.[4]

• Data Recording: Continuously record respiratory frequency (breaths/minute), tidal volume (mL/breath), and minute volume (mL/minute) for a predetermined period (e.g., 80-120 minutes) post-administration.[4]

• Data Analysis: Express the post-treatment data as a percentage of the baseline values or compare directly with the vehicle-treated group using appropriate statistical tests (e.g., two-way RM ANOVA with post-hoc tests).[4]

[35S]GTPγS Binding Assay

This in vitro assay determines the functional activity (agonist or antagonist) of a compound at G-protein coupled receptors like the opioid receptors.

Objective: To assess the efficacy of CJ-15,208 stereoisomers or their analogs to stimulate G-protein activation.

Materials:

• Membranes from cells expressing cloned opioid receptors (KOR, MOR, DOR)

• [35S]GTPγS

• GDP

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, pH 7.4)

• Test compounds

• Standard agonist (e.g., U50,488 for KOR)

• Scintillation counter

Procedure:

• Incubation: Incubate the cell membranes with the test compound, [35S]GTPγS, and GDP in the assay buffer.

• Reaction: Initiate the binding reaction and incubate at 30°C for 60 minutes.

• Termination: Stop the reaction by rapid filtration through glass fiber filters.

• Washing: Wash the filters to remove unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Analysis: Agonists will stimulate [35S]GTPγS binding above basal levels. Antagonists will not stimulate binding on their own but will inhibit the binding stimulated by a standard agonist. Data are typically analyzed using non-linear regression to determine EC50 or KB values.[1][10]

Visualizations

Caption: Contrasting signaling pathways of Morphine and D-Trp CJ-15208.

References

• 1. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Use of Hypercapnic Conditions to Assess Opioid-Induced Respiratory Depression in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. criver.com [criver.com]
• 9. meliordiscovery.com [meliordiscovery.com]
• 10. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Kappa-Opioid Receptor Antagonists: CJ-15208 vs. Norbinaltorphimine (nor-BNI)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two prominent kappa-opioid receptor (KOR) antagonists: the natural cyclic tetrapeptide CJ-15208 and the semi-synthetic derivative norbinaltorphimine (B1679850) (nor-BNI). This analysis is supported by experimental data on their receptor binding affinities, functional activities, and in vivo effects, with a focus on their distinct pharmacological profiles.

Overview and Mechanism of Action

Both CJ-15208 and norbinaltorphimine are selective antagonists of the kappa-opioid receptor (KOR), a key player in modulating pain, mood, and addiction.[1] However, they exhibit significant differences in their chemical nature, duration of action, and in vivo activity.

Norbinaltorphimine (nor-BNI) is a highly potent and selective KOR antagonist widely used in preclinical research.[2] It is known for its exceptionally long duration of action, with effects lasting for days to weeks after a single administration.[3][4] This prolonged activity is thought to be mediated by the activation of c-Jun N-terminal kinase (JNK) and subsequent new protein synthesis in peripheral sensory neurons.[5] Nor-BNI is considered a non-competitive, receptor-inactivating antagonist.[6]

CJ-15208 is a cyclic tetrapeptide natural product.[7][8] Its isomers, particularly the D-Trp isomer, have been identified as shorter-acting KOR antagonists.[9][10] Unlike nor-BNI, the antagonist effects of the D-Trp isomer of CJ-15208 are dose-dependent and last less than 18 hours in vivo.[9] The natural product, later determined to be the L-Trp isomer, exhibits a mixed opioid agonist/antagonist profile in vivo.[9] The D-Trp isomer, often referred to as [D-Trp]CJ-15208, is of particular interest for its potential therapeutic applications due to its shorter duration of action, which could be more desirable for clinical use.[10]

Quantitative Comparison of Pharmacological Properties

The following tables summarize the quantitative data on the binding affinities and functional potencies of CJ-15208 isomers and nor-BNI.

Table 1: Opioid Receptor Binding Affinities (Ki, nM)

Compound	Kappa (κ)	Mu (μ)	Delta (δ)	Selectivity (κ vs. μ/δ)
[L-Trp]CJ-15208	21.2 ± 5.6[8]	-	-	Preferential for κ[9]
[D-Trp]CJ-15208	30-35[9]	-	-	Selective for κ[9]
nor-BNI	Low nanomolar[11]	Moderate affinity	Moderate affinity	3 to 44-fold selective for κ[11]

Note: Direct comparative Ki values for nor-BNI under the same experimental conditions as CJ-15208 isomers were not available in the provided search results. However, nor-BNI is consistently reported as a high-affinity and highly selective KOR antagonist.[2][12]

Table 2: In Vitro Functional Activity

Compound	Assay	Receptor	Activity	Potency
[D-Trp]CJ-15208	[³⁵S]GTPγS binding	KOR	Antagonist[10]	-
[D-Trp(formamide)]CJ-15208	cAMP inhibition	KOR	Antagonist	IC₅₀ = 49 nM[13]
[D-Trp]CJ-15208	cAMP inhibition	KOR	Antagonist	IC₅₀ = 66 nM[13]

In Vivo Effects: A Comparative Summary

Table 3: Comparison of In Vivo Effects

Effect	CJ-15208 ([D-Trp] isomer)	Norbinaltorphimine (nor-BNI)
Duration of Action	Short-acting (<18 hours)[9]	Exceptionally long-acting (days to weeks)[3][4]
KOR Antagonism	Dose-dependent antagonism of KOR agonists (e.g., U50,488)[9][10]	Potent and long-lasting antagonism of KOR agonists[4][14]
Agonist Activity	Minimal agonist activity[9]	Inverse agonist[3]
Effect on Cocaine-Seeking	Prevents stress-induced reinstatement of cocaine-seeking behavior[7][9]	-
Effect on Morphine Withdrawal	Reduces some signs of naloxone-precipitated withdrawal[15]	Decreases morphine withdrawal and conditioned place aversion[16]
Oral Bioavailability	Orally active[7][10]	Typically administered via injection (s.c. or i.p.)[4][14]

Signaling Pathways and Experimental Workflows

Signaling Pathway of KOR Antagonism

Caption: KOR agonist signaling pathway and the mechanism of antagonist action.

Experimental Workflow: Radioligand Binding Assay

Caption: A typical workflow for a competitive radioligand binding assay.

Experimental Workflow: In Vivo Antinociception Assay (Tail-Withdrawal)

Caption: Workflow for the warm-water tail-withdrawal antinociception assay.

Detailed Experimental Methodologies

Radioligand Binding Assays

Receptor binding affinities are determined using competitive radioligand binding assays with membranes prepared from mouse brains.[8] The assay typically involves incubating the brain membranes with a specific radiolabeled KOR ligand, such as [³H]U69,593, in the presence of varying concentrations of the unlabeled competitor drug (CJ-15208 or nor-BNI). Non-specific binding is determined in the presence of a high concentration of an unlabeled ligand. After incubation, the bound and free radioligands are separated by rapid filtration through glass fiber filters. The radioactivity retained on the filters is then quantified using liquid scintillation counting. The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined, and this value is converted to an inhibition constant (Ki) using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assays

The functional activity (agonist or antagonist) of the compounds at the KOR is assessed using [³⁵S]GTPγS binding assays in membranes from cells expressing the receptor.[10] This assay measures the G-protein activation following receptor stimulation. For antagonist activity determination, membranes are incubated with a known KOR agonist (e.g., U50,488) in the presence of varying concentrations of the antagonist (CJ-15208 or nor-BNI) and [³⁵S]GTPγS. The amount of bound [³⁵S]GTPγS is quantified by scintillation counting. A decrease in agonist-stimulated [³⁵S]GTPγS binding indicates antagonist activity.

In Vivo Antinociception: Warm-Water Tail-Withdrawal Assay

The antinociceptive effects and antagonist properties of the compounds are evaluated in mice using the warm-water tail-withdrawal assay.[9] Mice are pretreated with the antagonist (e.g., via intraperitoneal, subcutaneous, or oral administration) or vehicle. After a specific pretreatment time, a KOR agonist like U50,488 is administered. The antinociceptive effect is measured as the latency for the mouse to withdraw its tail from warm water (typically 55°C). A cut-off time is used to prevent tissue damage. An increase in tail-withdrawal latency indicates antinociception. The ability of the antagonist to block the agonist-induced increase in latency demonstrates its KOR antagonist activity in vivo.[9]

Conditioned Place Preference (CPP) for Reinstatement of Cocaine-Seeking

To assess the effect of the antagonists on drug relapse, a conditioned place preference (CPP) model is used.[7][9] Mice are first conditioned to associate a specific environment with cocaine administration. Following conditioning, the preference for the cocaine-paired chamber is extinguished by repeatedly placing the animals in the apparatus without the drug. To test for reinstatement of cocaine-seeking behavior, mice are exposed to a stressor (e.g., forced swim) or a priming dose of cocaine. The ability of pretreatment with CJ-15208 to prevent the reinstatement of preference for the cocaine-paired chamber is then evaluated.[7][9]

Conclusion

CJ-15208 and norbinaltorphimine are both valuable research tools for investigating the role of the kappa-opioid receptor system. Nor-BNI's profile as a potent, highly selective, and exceptionally long-acting KOR antagonist makes it ideal for studies requiring sustained receptor blockade.[3][4] In contrast, the D-Trp isomer of CJ-15208 presents a compelling alternative with its shorter duration of action and oral bioavailability, making it a promising lead compound for the development of therapeutics for conditions such as substance use disorders.[7][9][10] The choice between these two antagonists will ultimately depend on the specific experimental design and the desired duration of KOR blockade.

References

• 1. nbinno.com [nbinno.com]
• 2. Binaltorphimine and nor-binaltorphimine, potent and selective kappa-opioid receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Norbinaltorphimine - Wikipedia [en.wikipedia.org]
• 4. Nor-binaltorphimine: a potent and selective kappa-opioid receptor antagonist with long-lasting activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Long-Term Reduction of Kappa Opioid Receptor Function by the Biased Ligand, Norbinaltorphimine, Requires c-Jun N-Terminal Kinase Activity and New Protein Synthesis in Peripheral Sensory Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Repeated Administration of Norbinaltorphimine Produces Cumulative Kappa Opioid Receptor Inactivation [frontiersin.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Selective κ Opioid Antagonists nor-BNI, GNTI and JDTic Have Low Affinities for Non-Opioid Receptors and Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nor-binaltorphimine, a highly selective kappa-opioid antagonist in analgesic and receptor binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Selective kappa antagonist properties of nor-binaltorphimine in the rat MES seizure model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The kappa-opioid receptor antagonist, nor-binaltorphimine (nor-BNI), decreases morphine withdrawal and the consequent conditioned place aversion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Kappa-Opioid Receptor Antagonists CJ-15208 and JDTic

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of two kappa-opioid receptor (KOR) antagonists: the macrocyclic tetrapeptide CJ-15208 and the non-peptide small molecule JDTic. This analysis is supported by a summary of available preclinical data and detailed experimental methodologies.

Both CJ-15208 and JDTic have garnered interest for their potential therapeutic applications in conditions such as addiction, depression, and anxiety, owing to their ability to block the effects of endogenous opioids like dynorphin (B1627789) at the KOR. While both compounds target the same receptor, their distinct chemical structures and pharmacokinetic profiles lead to differences in their efficacy, duration of action, and safety profiles.

At a Glance: Key Efficacy and Pharmacological Parameters

The following table summarizes the key in vitro and in vivo efficacy data for CJ-15208 and JDTic, providing a quantitative comparison of their pharmacological properties.

Parameter	CJ-15208 (L-Trp isomer)	[D-Trp]CJ-15208	JDTic
Receptor Binding Affinity (Kᵢ)
Kappa (κ) Opioid Receptor	21.2 ± 5.6 nM[1]	30-35 nM[2]	0.32 nM[3]
Mu (μ) Opioid Receptor	260 nM (IC₅₀)[4]	~10-fold selective for KOR over MOR[2]	>1000-fold selective for KOR over MOR[3]
Delta (δ) Opioid Receptor	2,600 nM (IC₅₀)[4]	>100-fold selective for KOR over DOR[2]	>1000-fold selective for KOR over DOR[3]
In Vitro Functional Activity	KOR Antagonist[4]	KOR Antagonist[2]	Potent KOR Antagonist (Kₑ = 0.02 nM in GTPγS)[3]
In Vivo Efficacy (Animal Models)
Antinociception (Tail-Flick Test)	Mixed agonist/antagonist activity[2]	Minimal agonist activity; KOR antagonist[2]	Blocks KOR agonist-induced antinociception for up to 2 weeks[5]
Addiction (Cocaine Reinstatement)	-	Prevents stress-induced reinstatement of cocaine CPP[2]	Attenuates stress-induced cocaine relapse[6]
Duration of Action	Short-acting (<18 hours in vivo)[2]	Short-acting (<18 hours in vivo)[2]	Very long-acting (effects for up to several weeks)[7]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams have been generated using Graphviz.

Figure 1: Simplified Kappa-Opioid Receptor Signaling Pathway

Figure 2: Experimental Workflow for the Tail-Flick Test

Figure 3: Experimental Workflow for Conditioned Place Preference

Detailed Experimental Protocols

In Vitro Receptor Binding Assays

Objective: To determine the binding affinity of CJ-15208 and JDTic for kappa, mu, and delta opioid receptors.

Methodology:

• Membrane Preparation: Membranes are prepared from Chinese Hamster Ovary (CHO) cells stably expressing the human kappa, mu, or delta opioid receptor.

• Radioligand Binding: Competition binding assays are performed using a specific radioligand for each receptor. For the kappa opioid receptor, [³H]U69,593 is commonly used. [³H]DAMGO and [³H]DPDPE are used for the mu and delta receptors, respectively.[2]

• Incubation: Cell membranes are incubated with the radioligand and varying concentrations of the test compound (CJ-15208 or JDTic).

• Separation and Counting: Bound and free radioligand are separated by rapid filtration. The amount of bound radioactivity is quantified using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The equilibrium dissociation constant (Kᵢ) is then calculated from the IC₅₀ value using the Cheng-Prusoff equation.

In Vivo Tail-Flick Test for Antinociception

Objective: To assess the antinociceptive (pain-relieving) or KOR antagonist effects of CJ-15208 and JDTic in mice.

Methodology:

• Animals: Male C57BL/6J mice are commonly used.

• Apparatus: A tail-flick analgesia meter is used, which applies a focused beam of high-intensity light to the ventral surface of the tail.

• Procedure: Each mouse is gently restrained, and its tail is positioned in the apparatus. The latency to flick the tail away from the heat source is automatically recorded. A cut-off time (e.g., 10-15 seconds) is set to prevent tissue damage.[8]

• Drug Administration: CJ-15208, JDTic, or a vehicle control is administered via a specified route (e.g., subcutaneous, oral, or intracerebroventricular) at various doses and pre-treatment times before the test. To assess antagonist activity, a KOR agonist (e.g., U50,488) is administered after the antagonist.[2]

• Data Analysis: The antinociceptive effect is often expressed as the percentage of the maximum possible effect (%MPE), calculated as: [(post-drug latency - baseline latency) / (cut-off time - baseline latency)] x 100.

Conditioned Place Preference (CPP)

Objective: To evaluate the ability of CJ-15208 and JDTic to prevent the reinstatement of drug-seeking behavior.

Methodology:

• Apparatus: A three-chambered apparatus with distinct visual and tactile cues in the two outer chambers.

• Phases of the Experiment:

  • Pre-Conditioning (Baseline): The mouse is allowed to freely explore all three chambers to determine any initial preference for one of the outer chambers.

  • Conditioning: Over several days, the mouse receives injections of a drug of abuse (e.g., cocaine) and is confined to one of the outer chambers. On alternate days, the mouse receives a vehicle injection and is confined to the opposite chamber.[9]

  • Post-Conditioning (Test): The mouse is again allowed to freely explore all chambers, and the time spent in each chamber is recorded to determine if a preference for the drug-paired chamber has developed.

  • Extinction: The mouse is repeatedly placed in the apparatus without receiving the drug until the preference for the drug-paired chamber is no longer observed.

  • Reinstatement: The mouse is pre-treated with CJ-15208, JDTic, or vehicle. Reinstatement of drug-seeking is then triggered by a stressor (e.g., footshock) or a priming dose of the drug. The time spent in each chamber is then re-assessed.[10]

• Data Analysis: The primary measure is the difference in time spent in the drug-paired chamber during the post-conditioning/reinstatement test compared to the pre-conditioning baseline.

Discussion and Conclusion

The available data indicate that both CJ-15208 and JDTic are effective KOR antagonists, though they exhibit notable differences. JDTic is a highly potent and selective non-peptide antagonist with an exceptionally long duration of action.[6][7] This prolonged activity could be advantageous for maintaining therapeutic effects but may also present challenges in clinical management.

In contrast, CJ-15208 and its D-Trp isomer are macrocyclic peptides with a shorter duration of action.[2] The D-Trp isomer, in particular, has shown promise in preclinical models of addiction by preventing stress-induced reinstatement of cocaine-seeking behavior without significant intrinsic agonist activity.[2] The development of analogs of [D-Trp]CJ-15208 is an active area of research to improve its potency and pharmacokinetic properties.

A critical factor in the clinical development of JDTic was the observation of cardiac adverse events (non-sustained ventricular tachycardia) in Phase I trials, which led to its discontinuation.[6] This highlights the importance of thorough safety and toxicology assessments for any new KOR antagonist candidate.

References

• 1. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure of the human kappa opioid receptor in complex with JDTic - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacological properties of JDTic: a novel kappa-opioid receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. JDTic - Wikipedia [en.wikipedia.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Tail flick test - Wikipedia [en.wikipedia.org]
• 9. Reinstatement of Drug-seeking in Mice Using the Conditioned Place Preference Paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Drug-Induced Conditioned Place Preference and Its Practical Use in Substance Use Disorder Research [frontiersin.org]

A Comparative In Vivo Potency Analysis of KOR Antagonists: CJ-15208 vs. GNTI

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in vivo potency and experimental profiles of two notable kappa opioid receptor (KOR) antagonists: CJ-15208 and 5'-Guanidinonaltrindole (GNTI). This analysis is based on available preclinical data, focusing on their distinct characteristics, particularly in terms of bioavailability and routes of administration, which dictate their applications in in vivo research.

Executive Summary

CJ-15208, particularly its D-Trp isomer, emerges as an orally bioavailable KOR antagonist with a shorter duration of action. In contrast, GNTI is a potent KOR antagonist with high selectivity, but it exhibits poor systemic bioavailability, necessitating central or parenteral administration for in vivo studies. This fundamental difference in pharmacokinetics significantly influences their respective experimental uses and translational potential.

Quantitative In Vivo Potency Comparison

The following table summarizes the available quantitative data on the in vivo potency of CJ-15208 and GNTI from various preclinical models. A direct head-to-head comparison is limited due to the different routes of administration and experimental endpoints reported in the literature.

Compound	Species	Assay	Route of Administration	Effective Dose / ED₅₀	Key Findings
[D-Trp]CJ-15208	Mouse	Warm-Water Tail-Withdrawal (Antagonism of U50,488-induced antinociception)	Oral (p.o.)	30 and 60 mg/kg	Dose-dependently antagonized centrally administered U50,488.[1]
[D-Trp]CJ-15208	Mouse	U50,488-induced Diuresis (Antagonism)	Oral (p.o.)	3 mg/kg	Returned urine output to baseline values.[1]
L-Trp Isomer of CJ-15208	Mouse	Warm-Water Tail-Withdrawal (Antinociception)	Intracerebroventricular (i.c.v.)	ED₅₀: 3.71 nmol	Exhibited mixed agonist/antagonist properties.[2]
GNTI	Rat	U50,488-induced Feeding (Antagonism)	Intracerebroventricular (i.c.v.)	0.032 - 0.32 nmol	Produced a 70% maximal decrease in feeding.
GNTI	Rhesus Monkey	Schedule-Controlled Responding (Antagonism of U50,488)	Intramuscular (i.m.)	0.1 and 1.0 mg/kg	Produced dose- and time-dependent antagonism with a slow onset and long duration.[3]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of KOR antagonists and a typical experimental workflow for evaluating their in vivo potency.

Figure 1: Simplified signaling pathway of a KOR antagonist.

Figure 2: Comparative experimental workflow for CJ-15208 and GNTI.

Detailed Experimental Protocols

CJ-15208: Oral Antagonism of KOR Agonist-Induced Effects in Mice

A representative in vivo protocol to assess the antagonist potency of CJ-15208 involves the antagonism of U50,488-induced antinociception in the warm-water tail-withdrawal test in mice.[1]

• Animals: Male C57BL/6J mice are typically used. Animals are housed in a controlled environment with a 12-hour light-dark cycle and ad libitum access to food and water.

• Drug Preparation and Administration: [D-Trp]CJ-15208 is dissolved in a vehicle suitable for oral administration, such as a mixture of ethanol, Tween 80, and saline. The compound is administered via oral gavage at doses ranging from 10 to 60 mg/kg.

• Experimental Procedure:

  • Mice are pretreated with [D-Trp]CJ-15208 or vehicle via oral gavage.

  • After a pretreatment period of approximately 3 hours, the KOR agonist U50,488 (e.g., 100 nmol, i.c.v.) is administered.

  • Twenty minutes after U50,488 administration, the tail-withdrawal latency from a 55°C water bath is measured. A cut-off time is established to prevent tissue damage.

• Endpoint Measurement: The degree of antinociception is calculated as a percentage of the maximum possible effect (%MPE). The antagonist effect of [D-Trp]CJ-15208 is determined by its ability to reduce the antinociceptive effect of U50,488.

GNTI: Intracerebroventricular (i.c.v.) Antagonism of KOR Agonist-Induced Feeding in Rats

Due to its poor blood-brain barrier penetration, GNTI is often evaluated via central administration. A typical protocol investigates its ability to antagonize KOR agonist-induced feeding.

• Animals and Surgical Preparation: Male Sprague-Dawley rats are surgically implanted with a guide cannula targeting a lateral cerebral ventricle. Animals are allowed to recover for at least a week before behavioral testing.

• Drug Preparation and Administration: GNTI is dissolved in sterile saline or artificial cerebrospinal fluid. Injections are made directly into the ventricle via an injector that extends beyond the guide cannula. Doses typically range from 0.032 to 0.32 nmol in a small volume (e.g., 5 µl).

• Experimental Procedure:

  • Rats are habituated to the testing environment and may be food-deprived for a period (e.g., 24 hours) to stimulate baseline feeding.

  • GNTI or vehicle is administered via i.c.v. injection.

  • Approximately 15 minutes after GNTI administration, the KOR agonist U50,488 is administered (or food is presented in the case of deprivation-induced feeding).

  • Food intake is measured at specific time points after the presentation of food.

• Endpoint Measurement: The primary endpoint is the cumulative food intake (in grams) over a set period. The antagonist effect of GNTI is quantified as the reduction in food intake compared to the agonist-only or deprivation condition.

Conclusion

CJ-15208 and GNTI are both valuable research tools for investigating the role of the KOR system. The choice between them should be guided by the specific requirements of the study. [D-Trp]CJ-15208 is particularly advantageous for studies requiring a systemically active, orally bioavailable KOR antagonist with a relatively short duration of action. This makes it suitable for investigating the therapeutic potential of KOR antagonism in models of disease that do not involve invasive surgical procedures. GNTI, on the other hand, is a highly potent and selective tool for preclinical studies where direct central administration is feasible and a long duration of action is desired. Its utility is prominent in mechanistic studies dissecting the central effects of KOR modulation. The distinct pharmacokinetic profiles of these two compounds underscore the importance of selecting the appropriate tool to achieve reliable and translatable in vivo results.

References

• 1. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Method for voluntary oral administration of drugs in mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Short-Acting Kappa Opioid Receptor Antagonists: CJ-15208 and Alternatives

For researchers and drug development professionals investigating the therapeutic potential of kappa opioid receptor (KOR) antagonists, particularly in neuropsychiatric and substance use disorders, the selection of appropriate pharmacological tools is critical. While long-acting antagonists like nor-binaltorphimine (nor-BNI) and JDTic have been instrumental in preclinical research, their prolonged pharmacodynamic profiles complicate clinical translation. This guide provides a comparative overview of the short-acting KOR antagonist CJ-15208, its isomers, and other relevant alternatives, focusing on their performance backed by experimental data.

Introduction to CJ-15208

CJ-15208 is a cyclic tetrapeptide of fungal origin that has been identified as a selective KOR antagonist.[1] Its structure consists of one tryptophan, one D-proline, and two L-phenylalanine residues.[1] Subsequent research has focused on the stereoisomers of the tryptophan residue, leading to the synthesis of the natural L-Trp isomer and the unnatural D-Trp isomer, with the latter, [D-Trp]CJ-15208, demonstrating a more favorable profile as a selective KOR antagonist with minimal agonist activity.[2][3]

In Vitro Pharmacological Profile

The binding affinity and functional activity of CJ-15208 and its analogs have been characterized using radioligand binding and GTPγS functional assays. These studies are crucial for determining the potency and selectivity of these compounds for the kappa opioid receptor over other opioid receptor subtypes (mu and delta).

Comparative Binding Affinities of KOR Antagonists

Compound	KOR Ki (nM)	MOR Ki (nM)	DOR Ki (nM)	KOR/MOR Selectivity	KOR/DOR Selectivity	Reference
[L-Trp]CJ-15,208	30-35	-	-	-	-	[4]
[D-Trp]CJ-15,208	30-35	-	-	-	-	[4]
LY2456302 (CERC-501)	0.81	24.0	155	~30	~191	[1]
JDTic	0.32	>1000	>1000	>3125	>3125	[5]
AT-076	1.14	1.67	19.6	~1.5	~17	[6]
PF-04455242	3	64	>4000	~21	>1333	[7]

Note: Ki values can vary between studies depending on the experimental conditions. The selectivity is calculated as a ratio of Ki values (Ki MOR or DOR / Ki KOR).

In Vivo Performance and Pharmacokinetics

The in vivo efficacy and pharmacokinetic properties of short-acting KOR antagonists are critical for their potential as research tools and therapeutic agents. Key in vivo assays include the warm-water tail-withdrawal test to assess antinociceptive effects and antagonism of KOR agonists, and conditioned place preference (CPP) models to evaluate their potential in addiction-related behaviors.

In Vivo Efficacy of [D-Trp]CJ-15208

Studies have shown that [D-Trp]CJ-15208 is a short-acting KOR antagonist in vivo. Following subcutaneous administration in mice, a single dose of 10 mg/kg produced significant KOR antagonism that lasted for at least 12 hours.[3] After oral administration, the antagonism was observed for at least 6 hours.[3] In a model of addiction, pretreatment with the D-Trp isomer of CJ-15,208 prevented stress-induced, but not cocaine-induced, reinstatement of extinguished cocaine-conditioned place preference.[2][4]

Comparative Pharmacokinetic Parameters

Compound	Half-life (t1/2)	Oral Bioavailability (F)	Tmax	Cmax	Reference
[D-Trp]CJ-15208	Short-acting (<18h in vivo effect)	Orally active	-	-	[3][4]
LY2456302 (CERC-501)	~30-40 hours (human)	25% (rat)	1-2 hours (rat)	-	[5][7]
JDTic	Long-acting (weeks)	-	-	-	[5]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are summaries of key experimental protocols used in the characterization of short-acting KOR antagonists.

Radioligand Binding Assay

This assay determines the binding affinity of a compound to a specific receptor.

• Membrane Preparation: Cell membranes expressing the opioid receptor of interest (KOR, MOR, or DOR) are prepared from cell lines (e.g., CHO or HEK293) or animal brain tissue.

• Incubation: Membranes are incubated with a radiolabeled ligand (e.g., [³H]U-69,593 for KOR) and varying concentrations of the unlabeled test compound.

• Filtration: The incubation is terminated by rapid filtration through glass fiber filters to separate bound from unbound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined and used to calculate the equilibrium dissociation constant (Ki).

[³⁵S]GTPγS Binding Assay

This functional assay measures the ability of a compound to activate G-protein coupled receptors.

• Membrane Preparation: Similar to the radioligand binding assay, membranes expressing the receptor of interest are used.

• Incubation: Membranes are incubated with GDP, the non-hydrolyzable GTP analog [³⁵S]GTPγS, and varying concentrations of the test compound.

• Filtration and Quantification: The amount of [³⁵S]GTPγS bound to the G-proteins is measured following filtration.

• Data Analysis: The data is analyzed to determine the EC50 (concentration for half-maximal response) and Emax (maximal effect) for agonists, or the ability of an antagonist to inhibit agonist-stimulated binding. For CJ-15,208 and its analogs, this assay confirms their antagonist activity by showing a lack of G-protein activation.[8]

Warm-Water Tail-Withdrawal Assay

This in vivo assay is used to assess the antinociceptive (pain-relieving) effects of compounds and their ability to antagonize opioid agonists.

• Acclimation: Mice are gently restrained, and their tails are immersed in a warm water bath (typically 55°C).

• Baseline Latency: The time it takes for the mouse to withdraw its tail (tail-withdrawal latency) is recorded as a baseline measure of nociception.

• Drug Administration: The test compound (e.g., [D-Trp]CJ-15208) is administered, often intracerebroventricularly (i.c.v.), subcutaneously (s.c.), or orally (p.o.).

• Antagonist Testing: To assess antagonist activity, the test compound is administered prior to a known KOR agonist (e.g., U-50,488).

• Post-treatment Latency: The tail-withdrawal latency is measured at various time points after drug administration to determine the compound's effect and duration of action.[2][3]

Conditioned Place Preference (CPP)

The CPP paradigm is used to study the rewarding or aversive properties of drugs and the effects of antagonists on drug-seeking behavior.

• Pre-conditioning: The animal's baseline preference for two distinct compartments is determined.

• Conditioning: Over several days, the animal receives a drug (e.g., cocaine) in one compartment and a vehicle (e.g., saline) in the other.

• Post-conditioning (Test): The animal is allowed to freely access both compartments, and the time spent in each is measured to determine if a preference for the drug-paired compartment has developed.

• Extinction and Reinstatement: The preference is extinguished by repeatedly placing the animal in the apparatus without the drug. Reinstatement of drug-seeking behavior can be triggered by a priming dose of the drug or a stressor. KOR antagonists like [D-Trp]CJ-15208 are tested for their ability to block this reinstatement.[2]

Visualizing Key Pathways and Workflows

To further clarify the mechanisms and experimental processes involved, the following diagrams are provided.

KOR Signaling Pathway

Radioligand Binding Assay Workflow

Conditioned Place Preference Workflow

Conclusion

CJ-15208, and particularly its D-Trp isomer, represent a valuable class of short-acting KOR antagonists for preclinical research. Their peptide nature and shorter duration of action offer a distinct advantage over non-peptide antagonists with prolonged pharmacodynamic effects. When selecting a KOR antagonist, researchers should consider the specific requirements of their experimental design, including the desired duration of action, route of administration, and selectivity profile. The data and protocols presented in this guide are intended to facilitate an informed decision-making process for the selection and application of these important research tools.

References

• 1. Determining Pharmacological Selectivity of the Kappa Opioid Receptor Antagonist LY2456302 Using Pupillometry as a Translational Biomarker in Rat and Human - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Major Depressive Disorder and Kappa Opioid Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of the first small-molecule opioid pan antagonist with nanomolar affinity at mu, delta, kappa, and nociceptin opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Major Depressive Disorder and Kappa Opioid Receptor [transpopmed.org]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to CJ-15208 and Long-Acting KOR Antagonists

For Researchers, Scientists, and Drug Development Professionals

The kappa opioid receptor (KOR) has emerged as a significant target for therapeutic intervention in a range of central nervous system disorders, including addiction, depression, and anxiety. While long-acting KOR antagonists like nor-binaltorphimine (nor-BNI) and JDTic have been invaluable research tools, their prolonged duration of action presents challenges for clinical development.[1][2][3][4] This guide provides a detailed comparison of the novel macrocyclic tetrapeptide CJ-15208 and its analogs against these traditional long-acting antagonists, highlighting key advantages supported by experimental data.

Differentiating Features: A Shift Towards Favorable Pharmacodynamics

CJ-15208 and its related compounds offer a distinct pharmacological profile compared to conventional long-acting KOR antagonists. The primary advantage lies in their significantly shorter duration of action, which allows for more flexible dosing and a reduced risk of long-term side effects.[5][6] Unlike nor-BNI and JDTic, whose effects can persist for weeks due to a mechanism involving the activation of c-Jun N-terminal kinase (JNK) that disrupts KOR signaling, CJ-15208 and its analogs are believed to act through a more conventional, reversible antagonism.[7][8][9] Furthermore, CJ-15208 has demonstrated oral bioavailability, a critical feature for therapeutic development.[1][10]

The natural L-Trp isomer of CJ-15208 exhibits a unique mixed-activity profile, functioning as both a KOR/mu-opioid receptor (MOR) agonist and a KOR antagonist.[5][10] This dual action may confer unique therapeutic benefits, such as the ability to prevent both stress- and drug-induced reinstatement of cocaine-seeking behavior.[10] In contrast, the synthetic D-Trp isomer, [D-Trp]CJ-15208, is primarily a selective KOR antagonist with minimal agonist activity.[5]

Quantitative Comparison of KOR Antagonists

The following tables summarize the key quantitative differences between CJ-15208 and its analogs and the long-acting KOR antagonists nor-BNI and JDTic.

Table 1: Receptor Binding Affinity and Functional Potency

Compound	KOR Binding Affinity (Ki)	KOR Functional Antagonism (Ke/IC50)
CJ-15208 (L-Trp isomer)	~30-35 nM[11]	-
[D-Trp]CJ-15208	~30-35 nM[11]	IC50 = 66 nM[12]
nor-binaltorphimine (nor-BNI)	-	Ke = 0.04 nM[10]
JDTic	0.32 nM[6]	Ke = 0.01 nM[10]

Table 2: Pharmacodynamic and Pharmacokinetic Properties

Property	CJ-15208 and Analogs	Long-Acting KOR Antagonists (nor-BNI, JDTic)
Duration of Action	Short-acting (hours to <48 hours)[4][5][6]	Long-acting (weeks)[1][3][7][8]
Oral Bioavailability	Yes[1][10]	Not typically orally active
Mechanism of Long-Lasting Effect	Not applicable	JNK-mediated disruption of KOR signaling[7][8][9]
Agonist Activity	Mixed KOR/MOR agonism (L-Trp isomer)[5][10]	Generally considered pure antagonists

Key Experimental Methodologies

Warm-Water Tail-Withdrawal Assay

This assay is used to assess the antinociceptive (agonist) and antagonist effects of compounds.

• Procedure: The distal third of a mouse's tail is immersed in a constant temperature water bath (typically 52-55°C).[13] The latency to a rapid flick or withdrawal of the tail is recorded. A maximum cut-off time (e.g., 15-20 seconds) is used to prevent tissue damage.[13][14]

• Agonist Testing: An increase in tail-withdrawal latency compared to baseline indicates an antinociceptive effect.

• Antagonist Testing: To test for antagonism, the subject is pre-treated with the antagonist (e.g., CJ-15208) at a specific time before being challenged with a known KOR agonist (e.g., U-50,488). A reduction in the agonist-induced antinociception indicates antagonist activity.

Conditioned Place Preference (CPP) Assay

The CPP paradigm is a preclinical model used to study the rewarding and relapse-preventing properties of drugs.

• Apparatus: A two-chambered box with distinct visual and tactile cues in each chamber.

• Conditioning Phase: Over several days, animals receive injections of a drug (e.g., cocaine) and are confined to one chamber, and on alternate days receive a vehicle injection and are confined to the other chamber.[4][7]

• Preference Test: After conditioning, the animal is allowed to freely explore both chambers, and the time spent in each is recorded. An increase in time spent in the drug-paired chamber indicates a conditioned preference.

• Extinction and Reinstatement: Following the establishment of preference, the animal is repeatedly placed in the apparatus without the drug until the preference is extinguished. Reinstatement of the preference can then be triggered by a priming dose of the drug or a stressor.[7][15] The ability of a test compound to block this reinstatement is a measure of its potential to prevent relapse.

[³⁵S]GTPγS Binding Assay

This is a functional assay that measures the activation of G-protein coupled receptors (GPCRs) like the KOR.

• Principle: In the inactive state, the G-protein is bound to GDP. Upon receptor activation by an agonist, GDP is exchanged for GTP. This assay uses a non-hydrolyzable analog of GTP, [³⁵S]GTPγS, which accumulates on the activated Gα subunit.[8][16]

• Procedure: Cell membranes expressing the receptor of interest are incubated with the test compound, GDP, and [³⁵S]GTPγS.[8][17] The amount of bound [³⁵S]GTPγS is then measured, typically by scintillation counting after filtration.

• Interpretation: An increase in [³⁵S]GTPγS binding indicates agonist activity. To measure antagonist activity, the assay is performed in the presence of a known agonist, and the ability of the antagonist to inhibit the agonist-stimulated binding is quantified.

Visualizing the Advantages of CJ-15208

The following diagrams illustrate the key signaling and logical differences between CJ-15208 and long-acting KOR antagonists.

Caption: Signaling pathway of long-acting KOR antagonists.

Caption: Workflow of a Conditioned Place Preference experiment.

Caption: Advantages of shorter-acting KOR antagonists.

Conclusion

CJ-15208 and its analogs represent a promising new class of KOR antagonists with significant advantages over traditional long-acting compounds. Their shorter duration of action, oral bioavailability, and, in the case of the natural product, unique mixed-activity profile, make them valuable tools for research and suggest a more viable path toward clinical development for the treatment of addiction and other CNS disorders. Further investigation into these compounds is warranted to fully elucidate their therapeutic potential.

References

• 1. dash.harvard.edu [dash.harvard.edu]
• 2. meliordiscovery.com [meliordiscovery.com]
• 3. Assessment of Cocaine-induced Behavioral Sensitization and Conditioned Place Preference in Mice [jove.com]
• 4. Frontiers | Increased conditioned place preference for cocaine in high anxiety related behavior (HAB) mice is associated with an increased activation in the accumbens corridor [frontiersin.org]
• 5. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure of the human kappa opioid receptor in complex with JDTic - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reinstatement of Drug-seeking in Mice Using the Conditioned Place Preference Paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Development of Kappa Opioid Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimization of the Macrocyclic Tetrapeptide [D-Trp]CJ-15,208 to Prevent Stress-Induced Relapse of Cocaine-Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jneurosci.org [jneurosci.org]
• 14. Development of a Bioavailable μ Opioid Receptor (MOPr) Agonist, δ Opioid Receptor (DOPr) Antagonist Peptide That Evokes Antinociception without Development of Acute Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Video: Reinstatement of Drug-seeking in Mice Using the Conditioned Place Preference Paradigm [jove.com]
• 16. GTPγS Incorporation in the Rat Brain: A Study on μ-Opioid Receptors and CXCR4 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. σ1 Receptor Modulation of G-Protein-Coupled Receptor Signaling: Potentiation of Opioid Transduction Independent from Receptor Binding - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Duration of Action: CJ-15208 versus nor-BNI

For researchers in pharmacology and drug development, understanding the duration of action of a kappa-opioid receptor (KOR) antagonist is critical for its potential therapeutic application. This guide provides a detailed comparison of the duration of action of the novel cyclic tetrapeptide CJ-15208 and the classical antagonist nor-binaltorphimine (nor-BNI), supported by experimental data and methodologies.

The key distinction between these two antagonists lies in their duration of effect, with CJ-15208 and its analogs offering a significantly shorter-acting profile compared to the exceptionally long-lasting effects of nor-BNI.[1][2] This difference has important implications for their use as research tools and potential clinical candidates.

Quantitative Comparison of Duration of Action

The following table summarizes the duration of antagonist activity for different isomers and analogs of CJ-15208 compared to nor-BNI, as determined in preclinical studies.

Compound	Administration Route	Dose	Duration of KOR Antagonism	Species
[D-Trp]CJ-15,208	Subcutaneous (s.c.)	10 mg/kg	< 12 hours	Mouse
[D-Trp]CJ-15,208	Oral (p.o.)	10 mg/kg	< 6 hours	Mouse
[L-Trp]CJ-15,208	Intracerebroventricular (i.c.v.)	3 nmol	≥ 24 hours, < 48 hours	Mouse
Analog of [d-Trp]CJ-15,208 (Analog 22)	Central (i.c.v.) & Oral (p.o.)	10 nmol (i.c.v.), 30 mg/kg (p.o.)	≥ 2.5 hours	Mouse
nor-BNI	Intracerebroventricular (i.c.v.)	1 nmol	Up to 28 days	Mouse
nor-BNI	Subcutaneous (s.c.)	5 and 20 mg/kg	At least 4 days	Mouse

Experimental Protocols

The data presented above were primarily generated using the mouse warm-water tail-withdrawal assay. This standard in vivo model assesses the antinociceptive effects of opioid agonists and the ability of antagonists to block these effects.

Mouse Warm-Water Tail-Withdrawal Assay

Objective: To determine the duration of kappa-opioid receptor antagonism.

Methodology:

• Animal Subjects: Male mice (e.g., C57BL/6J) are commonly used.

• Baseline Measurement: The baseline latency for tail withdrawal is determined by immersing the distal portion of the mouse's tail in a warm water bath maintained at a constant temperature (e.g., 55°C). A cutoff time (e.g., 15 seconds) is established to prevent tissue damage.

• Antagonist Pretreatment: Animals are pretreated with the KOR antagonist (e.g., CJ-15208 or nor-BNI) via the specified route of administration (s.c., p.o., or i.c.v.) at various time points before the agonist challenge (e.g., 1, 6, 12, 24 hours, or several days).

• Agonist Challenge: At the designated time after antagonist pretreatment, a selective KOR agonist, such as U50,488, is administered (e.g., 10 mg/kg, i.p.).

• Measurement of Antinociception: Following agonist administration (typically after 20-40 minutes), the tail-withdrawal latency is measured again.

• Data Analysis: The degree of antinociception is calculated as a percentage of the maximum possible effect (%MPE). The duration of antagonism is defined as the time point at which the antagonist no longer significantly blocks the agonist-induced antinociception.[1][3]

Signaling Pathways and Mechanism of Action

The prolonged duration of action of nor-BNI is not due to irreversible binding to the kappa-opioid receptor.[4] Instead, it involves a unique signaling mechanism that leads to a long-lasting desensitization of the receptor. This process is mediated by the activation of c-Jun N-terminal kinase (JNK).[4][5][6] In contrast, the shorter-acting profile of CJ-15208 suggests a more conventional, reversible antagonist binding at the KOR.

Caption: Comparative signaling pathways of nor-BNI and CJ-15208.

Experimental Workflow

The general workflow for determining the duration of action of a KOR antagonist is depicted in the following diagram.

Caption: Workflow for determining antagonist duration of action.

References

• 1. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Norbinaltorphimine - Wikipedia [en.wikipedia.org]
• 3. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Long-Term Reduction of Kappa Opioid Receptor Function by the Biased Ligand, Norbinaltorphimine, Requires c-Jun N-Terminal Kinase Activity and New Protein Synthesis in Peripheral Sensory Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Duration of Action of a Broad Range of Selective κ-Opioid Receptor Antagonists Is Positively Correlated with c-Jun N-Terminal Kinase-1 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Role of Opioid Receptor Antagonists in Regulation of Blood Pressure and T-Cell Activation in Mice Selected for High Analgesia Induced by Swim Stress - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Review of Selective Kappa-Opioid Receptor (KOR) Antagonists

For Researchers, Scientists, and Drug Development Professionals

The kappa-opioid receptor (KOR) and its endogenous ligand, dynorphin (B1627789), are key components of a signaling system critically involved in the regulation of mood, stress, and reward.[1][2] Activation of the KOR system, particularly under conditions of stress, is associated with dysphoria, anhedonia, and the negative affective states that can drive addiction relapse and depressive disorders.[1][2] Consequently, the development of selective KOR antagonists has emerged as a promising therapeutic strategy for major depressive disorder (MDD), anhedonia, and other stress-related conditions.[3][4] This guide provides a comparative overview of key selective KOR antagonists, summarizing their pharmacological properties, preclinical efficacy, and clinical trial outcomes, supported by experimental data and detailed methodologies.

Mechanism of Action: KOR Antagonism

The dynorphin/KOR system acts as a natural brake on dopamine (B1211576) release in reward-related brain regions like the nucleus accumbens.[5] During stressful events, dynorphin is released, activating KORs on dopamine neuron terminals. This activation, through a Gi/o-coupled pathway, inhibits adenylyl cyclase, reduces cyclic AMP (cAMP), and ultimately decreases dopamine release, contributing to feelings of anhedonia and dysphoria.[2][5] Selective KOR antagonists are designed to block the binding of dynorphin to the KOR, thereby preventing this downstream signaling cascade and restoring normal dopamine signaling.[4] This mechanism is hypothesized to alleviate core symptoms of depression, particularly anhedonia, the inability to experience pleasure.[6]

Quantitative Comparison of KOR Antagonists

The following table summarizes the in vitro binding affinities and selectivities of several prominent selective KOR antagonists. A lower inhibition constant (Ki) or half-maximal inhibitory concentration (IC50) indicates higher binding affinity. Selectivity is presented as a ratio of binding affinities (e.g., MOR Ki / KOR Ki).

Compound	KOR Ki or IC50 (nM)	MOR Ki or IC50 (nM)	DOR Ki or IC50 (nM)	KOR Selectivity (vs. MOR)	KOR Selectivity (vs. DOR)	Development Status
Aticaprant (JNJ-67953964, CERC-501)	0.81 (Ki)[7]	24.0 (Ki)[7]	155 (Ki)[7]	~30-fold[7]	~191-fold[7]	Phase 3 trials for MDD terminated due to lack of effectiveness.
Navacaprant (BTRX-335140, NMRA-140)	0.8 (IC50)[8]	110 (IC50)[8]	6500 (IC50)[8]	~138-fold[8]	~8125-fold[8]	Phase 3 trial (KOASTAL-1) for MDD failed to meet primary endpoint.[4][9][10]
JDTic	0.01 (Ke)[11]	-	-	341-fold[11]	7930-fold[11]	Development halted due to cardiotoxicity.[11]
PF-04455242	3.0 (Ki)	64 (Ki)	>4000 (Ki)	~21-fold	>1333-fold	Preclinical/Discontinued.
nor-Binaltorphimine (nor-BNI)	-	-	-	Selective KOR antagonist	-	Widely used as a research tool.[12]
LY2795050	0.63 (Kb)[13]	6.8 (Kb)[13]	83.3 (Kb)[13]	~11-fold[13]	~132-fold[13]	Preclinical research tool.[13]

Signaling Pathways and Experimental Workflows

To understand the mechanism and evaluation process of these compounds, the following diagrams illustrate the core KOR signaling pathway and a typical experimental workflow for antagonist characterization.

Caption: KOR signaling cascade initiated by stress-induced dynorphin release, leading to inhibition of dopamine and resulting in anhedonia. KOR antagonists block this pathway.

Caption: A typical drug discovery and development workflow for selective KOR antagonists, from initial in vitro screening to clinical evaluation.

Experimental Protocols

The data presented in this guide are derived from standardized pharmacological assays. Below are overviews of the key methodologies used to characterize KOR antagonists.

Radioligand Binding Assay

This in vitro assay is used to determine the binding affinity (Ki) of a test compound for a specific receptor and its selectivity over other receptors.[14][15]

• Objective: To quantify the affinity of an antagonist for KOR, MOR, and DOR.

• Receptor Source: Membranes from cell lines (e.g., CHO or HEK293) engineered to stably express a high density of a specific human opioid receptor subtype (KOR, MOR, or DOR).[14][15]

• Methodology:

  • Competition Binding: A constant concentration of a radiolabeled ligand (e.g., [³H]U-69,593 for KOR) with known high affinity for the receptor is incubated with the cell membranes.[14][15]

  • Increasing concentrations of the unlabeled test antagonist are added to compete with the radioligand for binding to the receptor.

  • Separation: After incubation reaches equilibrium, the mixture is rapidly filtered through glass fiber filters to separate the receptor-bound radioligand from the unbound radioligand.[16]

  • Quantification: The radioactivity trapped on the filters is measured using a scintillation counter. The amount of radioactivity is inversely proportional to the affinity of the test compound.

  • Data Analysis: A competition curve is generated by plotting the percentage of radioligand binding against the concentration of the test compound. The IC50 (the concentration of antagonist that inhibits 50% of the specific binding of the radioligand) is calculated from this curve. The IC50 is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.[15][16]

[³⁵S]GTPγS Binding Assay

This is a functional in vitro assay that measures the extent of G-protein activation following receptor stimulation, thereby determining whether a compound is an agonist, antagonist, or inverse agonist.[17][18]

• Objective: To assess the functional antagonist activity of a compound at the KOR.

• Methodology:

  • Assay Principle: When an agonist binds to a Gi/o-coupled receptor like KOR, it facilitates the exchange of GDP for GTP on the Gα subunit, leading to G-protein activation. This assay uses a non-hydrolyzable GTP analog, [³⁵S]GTPγS, which binds to activated G-proteins and accumulates.[18]

  • Antagonist Mode: To measure antagonism, cell membranes expressing KOR are incubated with a fixed concentration of a known KOR agonist (e.g., U-69,593) and increasing concentrations of the test antagonist.[17]

  • The mixture also contains [³⁵S]GTPγS and GDP.

  • Measurement: The amount of [³⁵S]GTPγS incorporated into the membranes is measured via scintillation counting. A potent antagonist will prevent the agonist from activating the receptor, resulting in a dose-dependent decrease in [³⁵S]GTPγS binding.

  • Data Analysis: The data are used to calculate the antagonist's equilibrium dissociation constant (Ke) via Schild analysis, which provides a measure of its functional potency.[17]

Mouse Forced Swim Test (FST)

The FST is a widely used preclinical behavioral assay to screen for antidepressant-like activity.[19][20]

• Objective: To evaluate the potential antidepressant effects of KOR antagonists.

• Methodology:

  • Procedure: Mice are placed individually into a cylinder of water from which they cannot escape.[20] The test is typically conducted over a 6-minute session.

  • Behavioral Scoring: The duration of immobility (when the mouse ceases struggling and remains floating, making only small movements to keep its head above water) is recorded. This immobility is interpreted as a state of behavioral despair or learned helplessness.[21]

  • Drug Effect: Antidepressant compounds, including selective KOR antagonists like nor-BNI, have been shown to significantly reduce the duration of immobility, suggesting an antidepressant-like effect.[19][12] The test compound is administered at a specific time before the test. For long-acting antagonists like nor-BNI, this may be 24 hours prior to avoid non-specific effects.[19][12]

Clinical Development and Outcomes

Several selective KOR antagonists have advanced to clinical trials, primarily for MDD with a focus on anhedonia.

• Aticaprant (JNJ-67953964) : This compound showed promise in early trials. A proof-of-mechanism study (FAST-MAS) found that aticaprant significantly improved reward-related brain activation in the ventral striatum and reduced anhedonic symptoms compared to placebo.[22] However, despite these encouraging early results, Johnson & Johnson announced in 2025 the termination of Phase 3 trials for aticaprant as an adjunctive therapy for MDD due to insufficient efficacy.

• Navacaprant (BTRX-335140) : Developed as a highly selective KOR antagonist, navacaprant was evaluated as a monotherapy for MDD.[6] A Phase 2 trial showed statistically significant improvements in depressive symptoms, including anhedonia, in a subgroup of patients with moderate-to-severe MDD.[6] However, in early 2025, Neumora Therapeutics reported that the first Phase 3 pivotal trial, KOASTAL-1, failed to meet its primary and key secondary endpoints, showing no significant difference from placebo in reducing symptoms of depression and anhedonia.[4][9][10] Interestingly, a gender-specific analysis suggested a potential treatment effect in female participants.[9][10]

Conclusion

Selective KOR antagonists represent a mechanistically novel approach to treating mood disorders by targeting the stress-related dynorphin system. Preclinical data has been robustly supportive, demonstrating antidepressant-like and anti-anhedonic effects in various animal models. However, the translation of these findings into clinical efficacy has proven challenging, as evidenced by the recent late-stage trial failures of both aticaprant and navacaprant.

While the outcomes for these lead candidates are disappointing, the underlying rationale for KOR antagonism remains compelling. Future research may focus on identifying specific patient populations or depression subtypes that are more likely to respond to this mechanism. The observed gender-specific effects in the navacaprant trial, for instance, warrant further investigation.[9][10] The development of KOR antagonists highlights the complexities of translating preclinical findings in neuroscience to successful clinical therapies and underscores the ongoing need for innovative treatments for mood disorders.

References

• 1. PDSP - Functional Assays Protocols [kidbdev.med.unc.edu]
• 2. Kinase Cascades and Ligand-Directed Signaling at the Kappa Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and Synthesis of a Novel and Selective Kappa Opioid Receptor (KOR) Antagonist (BTRX-335140) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neumora’s Novel Depression Drug Strikes Out in First Pivotal Trial - BioSpace [biospace.com]
• 5. Kappa Receptors – Opioid Peptides [sites.tufts.edu]
• 6. Navacaprant, a Novel and Highly Selective Kappa Opioid Receptor Antagonist, in Adults With Major Depressive Disorder: A Randomized, Double-Blind Phase 2 Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determining Pharmacological Selectivity of the Kappa Opioid Receptor Antagonist LY2456302 Using Pupillometry as a Translational Biomarker in Rat and Human - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Neumora’s Kappa Opioid Antagonist Falters in Phase 3 Depression Trial [biopharmatrend.com]
• 10. trial.medpath.com [trial.medpath.com]
• 11. Development of Kappa Opioid Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Sex Differences in the Effects of a Kappa Opioid Receptor Antagonist in the Forced Swim Test [frontiersin.org]
• 13. Rapid-Onset Anti-Stress Effects of a Kappa-Opioid Receptor Antagonist, LY2795050, Against Immobility in an Open Space Swim Paradigm in Male and Female Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. In Vitro, In Vivo and In Silico Characterization of a Novel Kappa-Opioid Receptor Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Sex Differences in the Effects of a Kappa Opioid Receptor Antagonist in the Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 20. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Selective kappa-opioid antagonism ameliorates anhedonic behavior: evidence from the Fast-fail Trial in Mood and Anxiety Spectrum Disorders (FAST-MAS) - PMC [pmc.ncbi.nlm.nih.gov]

Validating KOR Antagonism of CJ-15208 In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo performance of CJ-15,208, a macrocyclic tetrapeptide, as a Kappa Opioid Receptor (KOR) antagonist. It includes supporting experimental data from preclinical studies and detailed methodologies for key experiments to assist researchers in evaluating its potential as a therapeutic agent, particularly in the context of substance use disorders.

Performance Comparison of KOR Antagonists

The following table summarizes the in vivo effects of CJ-15,208 and its D-Trp isomer, alongside other notable KOR antagonists. This data is compiled from studies in C57BL/6J mice.

Compound	Assay	Administration Route & Dose	Key Findings
CJ-15,208	55°C Warm-Water Tail-Withdrawal	Oral (p.o.), 3.49 mg/kg (ED50)	Exhibited dose-dependent antinociception (agonist effect).[1]
55°C Warm-Water Tail-Withdrawal	Intracerebroventricular (i.c.v.), 3 nmol	Antagonized the antinociceptive effects of the KOR agonist U50,488.[2]
Conditioned Place Preference (Cocaine)	Oral (p.o.), 60 mg/kg	Prevented both stress- and cocaine-induced reinstatement of cocaine-seeking behavior.[1][3]
Rotorod	Oral (p.o.), 10 or 60 mg/kg	Did not produce hypolocomotor effects, unlike U50,488.[1][3]
[D-Trp]CJ-15,208	55°C Warm-Water Tail-Withdrawal	Subcutaneous (s.c.) & Oral (p.o.)	Dose-dependently antagonized U50,488-induced antinociception.[4] KOR antagonism lasted <12h (s.c.) and <6h (p.o.).[4]
55°C Warm-Water Tail-Withdrawal	Oral (p.o.), 30 and 60 mg/kg	Dose-dependently antagonized centrally administered U50,488.[4]
Conditioned Place Preference (Cocaine)	Oral (p.o.)	Prevented stress-induced, but not cocaine-induced, reinstatement of extinguished cocaine-seeking behavior.[2][4]
Rotorod	Not specified	Did not affect locomotor activity.[4]
nor-Binaltorphimine (nor-BNI)	Acetic Acid-Induced Writhing	Subcutaneous (s.c.), 10 mg/kg	Blocked the antinociceptive effect of U50,488.[5] Exhibits a very long duration of action (weeks).[4][5]
JDTic	Not specified in provided context	Not specified in provided context	Known to have an exceptionally long duration of action.[5]
Zyklophin	55°C Warm-Water Tail-Withdrawal	Not specified in provided context	Produced KOR-selective antagonism lasting up to 12 hours.[2]
Analog 22 of [d-Trp]CJ-15,208	55°C Warm-Water Tail-Withdrawal	i.c.v. & Oral (p.o.)	Demonstrated dose-dependent KOR antagonism lasting at least 2.5 hours.[6][7]
Conditioned Place Preference (Morphine)	Oral (p.o.), 30 mg/kg	Prevented stress-induced reinstatement of extinguished morphine conditioned place preference.[6][7]

Experimental Protocols

55°C Warm-Water Tail-Withdrawal Assay

This assay is used to assess both antinociceptive (agonist) and KOR antagonist activity.

• Animals: Adult male C57BL/6J mice (20-25 g) are used.[3]

• Procedure:

  • A baseline tail-withdrawal latency is determined by immersing the distal third of the mouse's tail in 55°C water.

  • The test compound (e.g., CJ-15,208) is administered via the desired route (e.g., p.o., i.c.v.).

  • At various time points post-administration, the tail-withdrawal latency is measured again. An increase in latency indicates an antinociceptive (agonist) effect.

  • To assess antagonist activity, a KOR agonist (e.g., U50,488) is administered after the test compound. The ability of the test compound to block the agonist-induced increase in tail-withdrawal latency indicates KOR antagonism.[4][6]

• Data Analysis: Antinociception is often calculated as a percentage of the maximum possible effect (%MPE).

Conditioned Place Preference (CPP) Assay

This assay is a preclinical model used to study the rewarding and relapse-preventing effects of drugs.

• Apparatus: A two-chambered apparatus with distinct visual and tactile cues in each chamber.

• Procedure:

  • Pre-conditioning: Mice are allowed to freely explore both chambers to determine any initial preference.

  • Conditioning: For several days, mice receive injections of a drug (e.g., cocaine) and are confined to one chamber, and saline injections while confined to the other chamber.

  • Post-conditioning: The time spent in each chamber is measured to determine if a preference for the drug-paired chamber has developed.

  • Extinction: The preference is extinguished by repeatedly placing the mice in the apparatus without any drug administration.

  • Reinstatement: To test for relapse, mice are exposed to a priming dose of the drug or a stressor (e.g., forced swim stress) before being placed back in the apparatus.

  • Antagonist Testing: To test the efficacy of a KOR antagonist like CJ-15,208, the compound is administered before the reinstatement trigger.[1][3]

• Data Analysis: A significant increase in time spent in the drug-paired chamber after a reinstatement trigger indicates relapse. The prevention of this increase by the antagonist demonstrates its potential to prevent relapse.

Visualizing Experimental Workflows and Signaling

KOR Antagonism in the Brain

Caption: Oral CJ-15,208 crosses the BBB to block KOR activation.

Conditioned Place Preference Experimental Workflow

Caption: Workflow for the Conditioned Place Preference assay.

References

• 1. The Macrocyclic Peptide Natural Product CJ-15,208 is Orally Active and Prevents Reinstatement of Extinguished Cocaine Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of CJ-15208 Stereoisomers: Unraveling Distinct Opioid Activity Profiles

For Researchers, Scientists, and Drug Development Professionals

The macrocyclic tetrapeptide CJ-15208, cyclo[Phe-d-Pro-Phe-Trp], has emerged as a significant lead compound in opioid research, primarily targeting the kappa opioid receptor (KOR).[1][2] Originally isolated from the fungus Ctenomyces serratus, its structure has been the subject of extensive stereochemical investigation, revealing that the activity of its isomers is not uniform.[2][3] This guide provides a detailed comparison of the pharmacological activities of CJ-15208 stereoisomers, supported by experimental data, to aid researchers in the development of safer and more effective opioid analgesics and therapeutics for substance use disorders.

The stereochemistry of the tryptophan (Trp) and phenylalanine (Phe) residues within the cyclic structure profoundly influences the opioid receptor activity profile.[1][4] While the natural product contains an L-Trp residue, synthetic efforts have produced a range of stereoisomers, most notably the D-Trp variant, which exhibits a strikingly different pharmacological character.[5][6][7]

Comparative In Vitro Activity

The initial characterization of CJ-15208 stereoisomers involves assessing their binding affinity and functional activity at cloned human opioid receptors. Radioligand competition binding assays are employed to determine the affinity (Ki) of the compounds for kappa (KOR), mu (MOR), and delta (DOR) opioid receptors. Functional activity is often assessed using [³⁵S]GTPγS binding assays, which measure G-protein activation upon agonist binding.

Compound/Stereoisomer	KOR Affinity (Ki, nM)	MOR Affinity (Ki, nM)	DOR Affinity (Ki, nM)	KOR Functional Activity	Reference
CJ-15208 (L-Trp)	~30-35	260	2600	Antagonist	[2][5][8]
[D-Trp]CJ-15208	~30-35	-	-	Potent Antagonist	[5][8]
cyclo[d-Phe-d-Pro-d-Phe-Trp]	-	-	-	KOR Antagonism	[1]
cyclo[Phe-d-Pro-d-Phe-d-Trp]	-	-	-	DOR Antagonism	[1]

Note: '-' indicates data not consistently reported in the reviewed sources. Affinities are approximate values collated from multiple studies.

As the data indicates, both the L-Trp (natural product) and D-Trp isomers of CJ-15208 exhibit similar high affinity for the kappa opioid receptor.[5][7][8] However, their functional profiles begin to diverge in these in vitro assays, with the D-Trp isomer showing potent KOR antagonism.[5]

Comparative In Vivo Activity

The most significant differences between the CJ-15208 stereoisomers are observed in in vivo models. The mouse 55°C warm-water tail-withdrawal assay is a standard method to evaluate both the analgesic (agonist) effects and the antagonist activity of these compounds.

Compound/Stereoisomer	In Vivo Activity Profile	Key Findings	Administration Route	Reference
CJ-15208 (L-Trp)	Mixed Agonist/Antagonist	Produces dose-dependent antinociception (agonist effect). Also exhibits KOR antagonist activity. Can prevent both stress- and cocaine-induced reinstatement of cocaine-seeking behavior.	Intracerebroventricular (i.c.v.), Oral (p.o.)	[3][6]
[D-Trp]CJ-15208	KOR-Selective Antagonist	Exhibits minimal agonist activity. Produces dose-dependent, short-acting KOR antagonism. Prevents stress-induced, but not cocaine-induced, reinstatement of cocaine-seeking behavior.	i.c.v., p.o.	[5][8][9]
cyclo[d-Phe-d-Pro-d-Phe-Trp] (3)	Agonist	Produces antinociception. Did not elicit preference or aversion in conditioned place preference assay.	i.c.v., p.o.	[1]
cyclo[Phe-d-Pro-d-Phe-d-Trp] (5)	Agonist	Produces antinociception. Did not elicit preference or aversion in conditioned place preference assay.	i.c.v., p.o.	[1]

The L-Trp isomer, CJ-15208, unexpectedly demonstrates a mixed agonist/antagonist profile in vivo.[8] It produces analgesia on its own, yet it can also block the effects of other KOR agonists.[3][6] This dual activity is unusual and suggests a complex interaction with the KOR. In contrast, the D-Trp isomer is a more straightforward KOR antagonist in vivo, with little to no intrinsic agonist effect.[5][8] This "cleaner" antagonist profile makes it a valuable tool for studying KOR function and a potential therapeutic for conditions like substance abuse, where KOR antagonism is thought to be beneficial.[9][10]

Notably, both CJ-15208 and its D-Trp isomer are orally bioavailable and can cross the blood-brain barrier to act on central KORs, a rare and desirable property for peptide-based therapeutics.[3][9]

Experimental Protocols

Radioligand Competition Binding Assay

This assay is used to determine the binding affinity of the test compounds for different opioid receptors.

Caption: Workflow for Radioligand Binding Assay.

Membranes from cells expressing a specific opioid receptor subtype are incubated with a known radiolabeled ligand and varying concentrations of the unlabeled test compound (CJ-15208 isomer). The test compound competes with the radioligand for binding to the receptor. After incubation, the mixture is filtered to separate bound from unbound radioligand. The amount of radioactivity on the filter is measured, and from this, the concentration of the test compound that inhibits 50% of radioligand binding (IC₅₀) is determined. The affinity constant (Ki) is then calculated from the IC₅₀ value.

Mouse 55°C Warm-Water Tail-Withdrawal Assay

This in vivo assay measures the antinociceptive (analgesic) effects of compounds.

Caption: Protocol for Tail-Withdrawal Assay.

For agonist activity , the mouse is administered the test compound. After a set time, the distal portion of the tail is immersed in a 55°C water bath, and the time taken for the mouse to flick its tail out of the water (latency) is recorded. An increase in latency compared to vehicle-treated animals indicates an antinociceptive effect. For antagonist activity , the mouse is pre-treated with the test compound. After a specified interval, a known KOR agonist (like U50,488) is administered. The tail-withdrawal test is then performed. A reduction in the antinociceptive effect of the KOR agonist indicates that the test compound is acting as an antagonist.[6][10]

Signaling Pathway Implications

The differential activities of the L-Trp and D-Trp isomers suggest they stabilize different conformational states of the kappa opioid receptor, leading to distinct downstream signaling cascades.

Caption: Hypothesized Differential KOR Signaling.

The L-Trp isomer appears to induce a conformational change (A) that leads to partial G-protein activation (agonist effect) while also competing with and blocking the binding of endogenous KOR agonists like dynorphin (B1627789) (antagonist effect). The D-Trp isomer, however, likely favors a different conformational state (B) that prevents receptor activation and purely blocks the binding of agonists.

Conclusion

The stereochemical configuration of CJ-15208 is a critical determinant of its pharmacological activity. The L-Trp isomer (the natural product) is a mixed KOR agonist/antagonist, while the synthetic D-Trp isomer is a selective KOR antagonist. This stereospecificity provides a valuable framework for structure-activity relationship studies and the rational design of novel opioid receptor modulators. Researchers can leverage these distinct profiles to develop compounds with tailored effects, such as non-addictive analgesics (potentially from mixed agonist-antagonists) or treatments for addiction and mood disorders (from selective antagonists). The oral bioavailability of these cyclic peptides further enhances their potential as lead compounds for future drug development.[1][3]

References

• 1. Phenylalanine Stereoisomers of CJ-15,208 and [d-Trp]CJ-15,208 Exhibit Distinctly Different Opioid Activity Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of CJ-15208: A Kappa Opioid Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental results of CJ-15208, a macrocyclic tetrapeptide with notable kappa opioid receptor (KOR) antagonist activity. The data presented is compiled from several key studies and is intended to offer an objective overview of its performance against other relevant compounds. This document summarizes quantitative data in structured tables, details experimental methodologies, and visualizes key pathways and workflows to facilitate a deeper understanding of CJ-15208's pharmacological profile.

In Vitro Pharmacological Profile

CJ-15208 and its isomers have been characterized through various in vitro assays to determine their binding affinity, selectivity, and functional activity at opioid receptors.

Opioid Receptor Binding Affinity

The binding affinity of the L-Trp and D-Trp isomers of CJ-15208 for kappa (κ), mu (μ), and delta (δ) opioid receptors was determined using radioligand binding assays. Both isomers exhibit a clear preference for the kappa opioid receptor.

Compound	KOR (Ki, nM)	MOR (Ki, nM)	DOR (Ki, nM)
[L-Trp]CJ-15208	30-35	>1000	>1000
[D-Trp]CJ-15208	30-35	>1000	>1000
Table 1: Binding affinities (Ki) of CJ-15208 isomers for opioid receptors. Data from radioligand binding assays.[1]

Functional Activity (GTPγS Binding Assay)

The functional activity of the CJ-15208 isomers was assessed using GTPγS binding assays, which measure G-protein activation upon agonist binding. These results highlight the antagonist properties of the isomers at the KOR.

Compound	KOR Activity
[L-Trp]CJ-15208	Antagonist
[D-Trp]CJ-15208	Antagonist
Table 2: Functional activity of CJ-15208 isomers in GTPγS binding assays.[1]

In Vivo Pharmacological Profile

The in vivo effects of CJ-15208 and its analogs have been extensively studied, particularly their antagonist activity against KOR agonists and their potential in models of substance use disorders.

Antagonism of KOR Agonist-Induced Effects

A key functional measure of CJ-15208 in vivo is its ability to antagonize the effects of the potent KOR agonist U50,488.

The 55°C warm-water tail-withdrawal assay is a standard method to assess antinociception. Orally administered [D-Trp]CJ-15,208 was shown to dose-dependently antagonize the antinociceptive effects of centrally administered U50,488.[2]

Pretreatment (p.o.)	Dose (mg/kg)	U50,488 (i.c.v.)	% Antinociception
Vehicle	-	100 nmol	High
[D-Trp]CJ-15208	10	100 nmol	No significant antagonism
[D-Trp]CJ-15208	30	100 nmol	Significant antagonism
[D-Trp]CJ-15208	60	100 nmol	Significant antagonism
Table 3: Effect of oral [D-Trp]CJ-15208 on U50,488-induced antinociception in the mouse 55°C warm-water tail-withdrawal test.[2]

KOR activation is known to induce diuresis. [D-Trp]CJ-15208 effectively antagonized U50,488-induced diuresis in a dose-dependent manner.[2]

Pretreatment (p.o.)	Dose (mg/kg)	U50,488 (i.p.)	Urine Output
Vehicle	-	Vehicle	Baseline
Vehicle	-	30 mg/kg	Increased
[D-Trp]CJ-15208	1	30 mg/kg	Partial antagonism
[D-Trp]CJ-15208	3	30 mg/kg	Returned to baseline
[D-Trp]CJ-15208	10	30 mg/kg	Returned to baseline
[D-Trp]CJ-15208	30	30 mg/kg	Returned to baseline
Table 4: Effect of oral [D-Trp]CJ-15208 on U50,488-induced diuresis in mice.[2]

Effects on Cocaine-Seeking Behavior

The potential therapeutic application of CJ-15208 in addiction has been investigated using the conditioned place preference (CPP) model to study relapse to cocaine-seeking behavior.

Pretreatment with [D-Trp]CJ-15208 was shown to prevent stress-induced reinstatement of cocaine CPP.[1] The natural product, CJ-15208 (with L-Trp), was found to prevent both stress- and cocaine-induced reinstatement.[3]

Pretreatment (p.o.)	Dose (mg/kg)	Reinstatement Trigger	Reinstatement of Cocaine CPP
Vehicle	-	Forced Swim Stress	Yes
[D-Trp]CJ-15208	30	Forced Swim Stress	Prevented
[D-Trp]CJ-15208	60	Forced Swim Stress	Prevented
Vehicle	-	Cocaine	Yes
[D-Trp]CJ-15208	30 or 60	Cocaine	Not Prevented
CJ-15208	60	Cocaine	Prevented
Table 5: Effect of CJ-15208 and its D-Trp isomer on reinstatement of cocaine conditioned place preference (CPP).[2][3]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings.

Radioligand Binding Assays

Opioid receptor affinity was determined using competitive binding assays with cloned human opioid receptors (μ, δ, and κ) expressed in CHO cell membranes. Membranes were incubated with a specific radioligand ([³H]DAMGO for MOR, [³H]DPDPE for DOR, and [³H]U69,593 for KOR) and varying concentrations of the test compound (CJ-15208 isomers). Non-specific binding was determined in the presence of a high concentration of naloxone. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) was determined and converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

GTPγS Binding Assay

The functional activity of compounds at opioid receptors was assessed by measuring the binding of [³⁵S]GTPγS to G-proteins coupled to the receptors. CHO cell membranes expressing the opioid receptor of interest were incubated with GDP, [³⁵S]GTPγS, and varying concentrations of the test compound in the presence or absence of a known agonist. Agonist activity is measured as an increase in [³⁵S]GTPγS binding, while antagonist activity is determined by the ability of the compound to inhibit agonist-stimulated [³⁵S]GTPγS binding.

55°C Warm-Water Tail-Withdrawal Assay

This assay measures the latency of a mouse to withdraw its tail from warm water maintained at 55°C. A baseline latency is established before drug administration. Following administration of the test compound, the tail-withdrawal latency is measured at various time points. An increase in latency indicates an antinociceptive effect. A maximum cut-off time is used to prevent tissue damage.

Conditioned Place Preference (CPP)

The CPP paradigm is a model used to study the rewarding and relapse-like effects of drugs. The procedure involves three phases:

• Pre-conditioning: The initial preference of the animal for one of two distinct compartments is determined.

• Conditioning: The animal is repeatedly confined to one compartment after receiving the drug of interest (e.g., cocaine) and to the other compartment after receiving a vehicle injection.

• Post-conditioning (Test): The animal is allowed to freely explore both compartments, and the time spent in each is recorded. An increase in time spent in the drug-paired compartment indicates a conditioned place preference.

• Extinction and Reinstatement: Following CPP, daily sessions in the apparatus without the drug lead to extinction of the preference. Reinstatement of the preference can be triggered by a priming dose of the drug or exposure to a stressor. The ability of a test compound to block this reinstatement is then assessed.

Visualizations

Signaling Pathway of KOR Antagonism

Caption: KOR antagonism by CJ-15208 blocks dynorphin binding.

Experimental Workflow for In Vivo Antagonism Studies

Caption: Workflow for assessing CJ-15208's in vivo KOR antagonism.

Conditioned Place Preference (CPP) Experimental Logic

Caption: Logical flow of the Conditioned Place Preference experiment.

References

• 1. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Comparative Efficacy of CJ-15208 and other Kappa Opioid Receptor Antagonists in Preclinical Models of Neuropsychiatric Disorders

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical efficacy of CJ-15208, a cyclic tetrapeptide kappa opioid receptor (KOR) antagonist, with other notable KOR antagonists, nor-binaltorphimine (nor-BNI) and JDTic. The focus is on their performance in preclinical models relevant to neuropsychiatric disorders, including addiction, depression, and anxiety. While direct comparative studies of CJ-15208 in models of depression and anxiety are limited in the public domain, this guide synthesizes available data to offer a valuable resource for researchers in the field.

Executive Summary

The dynorphin/kappa opioid receptor (KOR) system is a critical regulator of stress, mood, and reward pathways. Its dysregulation has been implicated in various neuropsychiatric disorders, making KOR antagonists a promising therapeutic target. CJ-15208 has demonstrated efficacy in preclinical models of addiction by reducing drug-seeking behavior. Nor-BNI and JDTic, two well-characterized KOR antagonists, have shown antidepressant-like effects in the forced swim test. This guide presents the available quantitative data for these compounds, details the experimental methodologies used in these studies, and illustrates the underlying signaling pathways.

Data Presentation

Table 1: Efficacy of CJ-15208 in a Preclinical Model of Addiction (Conditioned Place Preference)

Compound	Dose	Animal Model	Effect
CJ-15208	30 mg/kg, p.o.	Mice	Prevents stress-induced reinstatement of cocaine-seeking behavior
CJ-15208	60 mg/kg, p.o.	Mice	Prevents cocaine-primed reinstatement of cocaine-seeking behavior

Table 2: Efficacy of Nor-Binaltorphimine (nor-BNI) and JDTic in a Preclinical Model of Depression (Forced Swim Test)

Compound	Dose	Animal Model	Effect on Immobility Time
nor-BNI	10 mg/kg, i.p.	Male C57Bl/6J Mice	Significant decrease
nor-BNI	25 mg/kg, i.p.	Male C57Bl/6J Mice	No significant decrease
nor-BNI	10 mg/kg, i.p.	Female C57Bl/6J Mice	No significant effect
JDTic	10 mg/kg, i.p.	Male Sprague-Dawley Rats	Significant decrease
JDTic	30 mg/kg, i.p.	Male Sprague-Dawley Rats	Significant decrease

Experimental Protocols

Conditioned Place Preference (CPP)

The CPP paradigm is a widely used preclinical model to study the rewarding and reinforcing properties of drugs and other stimuli, as well as relapse-like behavior.

• Apparatus: A two-chambered box with distinct visual and tactile cues in each chamber, connected by a neutral central compartment.

• Phases:

  • Pre-Conditioning (Baseline): Animals are allowed to freely explore the entire apparatus to determine any initial preference for either chamber.

  • Conditioning: Over several days, animals receive injections of a drug (e.g., cocaine) and are confined to one chamber, and on alternate days, they receive a vehicle injection and are confined to the other chamber.

  • Post-Conditioning (Test): Animals are again allowed to freely explore the entire apparatus, and the time spent in the drug-paired chamber is measured to assess the rewarding properties of the drug.

  • Extinction and Reinstatement: Following the establishment of a preference, the preference is extinguished by repeatedly placing the animal in the apparatus without the drug. Reinstatement of the preference can then be triggered by a priming dose of the drug or exposure to a stressor.

• Measurements: The primary outcome measure is the time spent in the drug-paired chamber during the test phase compared to the baseline. An increase in time indicates a conditioned preference for the drug-associated environment.

Forced Swim Test (FST)

The FST is a behavioral test used to assess depression-like behavior in rodents and to screen for the efficacy of antidepressant drugs.[1][2][3][4][5][6][7][8][9][10][11]

• Apparatus: A transparent cylindrical container filled with water to a depth that prevents the animal from touching the bottom or escaping.[3][6][7]

• Procedure:

  • Pre-swim session (Day 1): Animals are placed in the water for a 15-minute session.

  • Test session (Day 2): 24 hours later, the animals are placed back in the water for a 5 or 6-minute session.[1]

• Measurements: The duration of immobility (floating with only minimal movements to keep the head above water) during the test session is recorded.[1][7] A decrease in immobility time is interpreted as an antidepressant-like effect.

Elevated Plus Maze (EPM)

The EPM is a widely used behavioral assay to assess anxiety-like behavior in rodents.[10][12][13][14][15][16][17] The test is based on the conflict between the natural tendency of rodents to explore a novel environment and their aversion to open, elevated spaces.[13][16]

• Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two enclosed arms.[12][16]

• Procedure: The animal is placed in the center of the maze and allowed to freely explore for a set period (typically 5-10 minutes).[12][13]

• Measurements: The primary measures are the time spent in and the number of entries into the open and closed arms. An increase in the time spent in and entries into the open arms is indicative of an anxiolytic effect.

Mandatory Visualization

Caption: Antagonism of the Kappa Opioid Receptor Signaling Pathway.

Caption: General Experimental Workflow for Preclinical Evaluation.

Discussion

The available preclinical data suggest that KOR antagonism is a viable strategy for the treatment of certain neuropsychiatric disorders. CJ-15208 shows promise in the context of addiction, a disorder with significant neuropsychiatric comorbidities. Its ability to be orally administered and cross the blood-brain barrier are advantageous properties for a therapeutic agent.

The antidepressant-like effects of nor-BNI and JDTic in the forced swim test further support the therapeutic potential of KOR antagonists for mood disorders. However, the lack of data for CJ-15208 in models of anxiety and depression highlights a significant gap in our understanding of its full therapeutic potential. Future studies directly comparing CJ-15208 with other KOR antagonists in a broader range of behavioral models are warranted to provide a more complete picture of its efficacy profile.

The signaling pathway of the KOR, primarily acting through Gi/o proteins to inhibit adenylyl cyclase and modulate ion channels, provides a clear mechanism through which these antagonists exert their effects.[18][19][20][21][22] The modulation of downstream effectors such as cAMP, PKA, and CREB, as well as the MAPK pathway, ultimately leads to changes in gene expression that can influence mood, stress responses, and reward-seeking behaviors.[18][20][21]

Conclusion

CJ-15208 is a promising KOR antagonist with demonstrated efficacy in preclinical models of addiction. While its potential in treating other neuropsychiatric conditions like anxiety and depression remains to be fully elucidated through further research, the broader class of KOR antagonists, including nor-BNI and JDTic, shows significant promise in these areas. This comparative guide underscores the importance of continued investigation into the therapeutic applications of KOR antagonism and the need for comprehensive preclinical evaluation of novel compounds like CJ-15208.

References

• 1. Sex Differences in the Effects of a Kappa Opioid Receptor Antagonist in the Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antidepressant-like effects of kappa-opioid receptor antagonists in the forced swim test in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Forced Swim Test for Depression-Like Behavior in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Peptidic delta opioid receptor agonists produce antidepressant-like effects in the forced swim test and regulate BDNF mRNA expression in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Forced Swim Test as a Model of Depressive-like Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The forced swimming test as a model for core and component behavioral effects of antidepressant drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 13. Elevated Plus Maze for Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Elevated Plus Maze Test for Measuring Anxiety-Like Behavior in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A review of the validity and variability of the elevated plus-maze as an animal model of anxiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Elevated plus maze - Wikipedia [en.wikipedia.org]
• 17. [Assessment of anxiolytics (2)--An elevated plus-maze test] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Kinase Cascades and Ligand-Directed Signaling at the Kappa Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Development of Kappa Opioid Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Kappa Receptors – Opioid Peptides [sites.tufts.edu]
• 22. researchgate.net [researchgate.net]

Preclinical Evidence for CJ-15,208 in Depression Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

While direct preclinical studies evaluating CJ-15,208 in established depression models are limited, a compelling body of evidence supports its potential as an antidepressant through its mechanism as a kappa opioid receptor (KOR) antagonist. Activation of the KOR system by its endogenous ligand, dynorphin, is strongly associated with stress, dysphoria, and depressive-like behaviors. Consequently, KOR antagonists are a promising class of novel antidepressants. This guide provides a comparative overview of the preclinical data for CJ-15,208 and its analogs, alongside established KOR antagonists that have been evaluated in depression models.

Comparative Analysis of KOR Antagonist Potency and Efficacy

The following tables summarize the in vitro binding affinities and in vivo antagonist effects of CJ-15,208 isomers and other notable KOR antagonists.

Table 1: In Vitro Receptor Binding Affinities of KOR Antagonists

Compound	KOR Ki (nM)	MOR Ki (nM)	DOR Ki (nM)	KOR Selectivity (fold vs. MOR/DOR)
L-Trp CJ-15,208	30-35[1]	-	-	-
[D-Trp]CJ-15,208	30-35[1]	-	-	-
Aticaprant (JNJ-67953964)	0.81[2]	24.0[2]	155[2]	~30-fold vs. MOR, ~191-fold vs. DOR[2]
JDTic	-	-	-	Highly selective for KOR[3]
nor-Binaltorphimine (nor-BNI)	-	-	-	Highly selective for KOR

Table 2: In Vivo KOR Antagonist Activity and Antidepressant-like Effects

Compound	Animal Model	Assay	Effective Dose	Outcome
[D-Trp]CJ-15,208	Mouse	U50,488-induced antinociception	30-60 mg/kg, p.o.	Dose-dependent antagonism of centrally administered U50,488[4]
[D-Trp]CJ-15,208 analog (22)	Mouse	U50,488-induced antinociception	3-10 mg/kg, p.o.	Dose-dependent KOR antagonism[5]
Aticaprant	Rodent	Forced Swim Test	Not specified	Reduced depressive-like behaviors
JDTic	Mouse	U50,488-induced antinociception	27.3 mg/kg, p.o. (AD50)	Potent and long-acting KOR antagonism
nor-Binaltorphimine (nor-BNI)	Mouse	U50,488-induced antinociception	10 mg/kg, s.c.	Long-lasting KOR antagonism
Buprenorphine/Naltrexone	Mouse	Forced Swim Test, Novelty Induced Hypophagia	1 mg/kg each	Antidepressant-like response

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a test compound to a specific receptor.

• Preparation: Cell membranes expressing the kappa opioid receptor are prepared.

• Incubation: Membranes are incubated with a radiolabeled KOR ligand (e.g., [3H]U-69,593) and varying concentrations of the test compound (e.g., CJ-15,208).

• Equilibrium: The mixture is incubated to allow binding to reach equilibrium.

• Filtration: The mixture is rapidly filtered to separate bound from unbound radioligand.

• Quantification: The radioactivity of the filters is measured using a scintillation counter.

• Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined and used to calculate the Ki value.

Protocol 2: Mouse Forced Swim Test (FST)

The FST is a common behavioral test to screen for antidepressant-like activity.

• Apparatus: A transparent cylindrical container (20 cm diameter, 30 cm height) is filled with water (23-25°C) to a depth of 15 cm.

• Acclimation: Mice are individually placed in the cylinder for a 6-minute session. The first 2 minutes are considered a pre-test period.

• Testing: The duration of immobility is recorded during the last 4 minutes of the test. Immobility is defined as the absence of active, escape-oriented behaviors.

• Drug Administration: Test compounds are administered at a specified time before the test.

• Outcome: A significant decrease in immobility time compared to a vehicle-treated control group suggests antidepressant-like effects.

Protocol 3: Mouse Tail Suspension Test (TST)

The TST is another widely used behavioral despair model for assessing antidepressant-like effects.

• Apparatus: Mice are suspended by their tails from a ledge or a rod using adhesive tape, at a height where they cannot escape or hold onto any surfaces.

• Testing: The duration of the test is typically 6 minutes.

• Scoring: The total time the mouse remains immobile is recorded.

• Drug Administration: Test compounds are administered prior to the test.

• Outcome: A reduction in the total duration of immobility is indicative of an antidepressant-like effect.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: KOR Signaling Pathway in Depression.

Caption: Experimental Workflow for the Forced Swim Test.

References

• 1. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aticaprant - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

A Comprehensive Comparison of CJ-15208 and Other Biologically Active Cyclic Tetrapeptides

This guide provides an objective comparison of the cyclic tetrapeptide CJ-15208 with other notable cyclic tetrapeptides, supported by experimental data. The information is presented to assist researchers in understanding the distinct pharmacological profiles of these compounds.

Introduction to Cyclic Tetrapeptides

Cyclic tetrapeptides are a class of naturally occurring and synthetic compounds characterized by a ring structure composed of four amino acid residues. This constrained conformation often imparts high receptor affinity, selectivity, and metabolic stability compared to their linear counterparts. These attributes make them attractive candidates for drug discovery and development. This guide focuses on CJ-15208, a kappa opioid receptor (KOR) modulator, and compares it with other cyclic tetrapeptides that exhibit different biological activities, primarily histone deacetylase (HDAC) inhibition.

CJ-15208: A Kappa Opioid Receptor Modulator

CJ-15208 is a cyclic tetrapeptide originally isolated from the fungus Ctenomyces serratus[1]. Its structure consists of a proline, a tryptophan, and two phenylalanine residues[2]. CJ-15208 and its isomers are known to interact with opioid receptors, particularly the kappa opioid receptor (KOR), and have been investigated for their potential in treating conditions like substance abuse[3][4][5][6]. The biological activity of CJ-15208 is stereospecific, with the L- and D-tryptophan isomers exhibiting different profiles of opioid receptor agonism and antagonism[3][6]. Notably, CJ-15208 is orally active and can cross the blood-brain barrier, which is a significant advantage for a peptide-based therapeutic[4][5].

Comparative Cyclic Tetrapeptides

For comparison, we will examine a selection of other well-characterized cyclic tetrapeptides with distinct biological activities:

• Apicidin: A fungal metabolite that acts as a potent inhibitor of histone deacetylases (HDACs), showing antiparasitic and anticancer activities.

• HC-toxin: A natural cyclic tetrapeptide produced by the fungus Cochliobolus carbonum that is a potent HDAC inhibitor.

• Tentoxin: A phytotoxic cyclic tetrapeptide produced by the fungus Alternaria alternata.

• Trapoxin B: A microbial cyclic tetrapeptide that is an irreversible inhibitor of HDACs.

Quantitative Data Comparison

The following tables summarize the quantitative biological data for CJ-15208 and the comparative cyclic tetrapeptides.

Table 1: Opioid Receptor Binding Affinity of CJ-15208 Isomers

Compound	Receptor	Binding Affinity (Ki, nM)
L-Trp CJ-15208	Kappa (κ)	30-35[3][6]
Mu (μ)	260[1]
Delta (δ)	2600[1]
D-Trp CJ-15208	Kappa (κ)	30-35[3][6]

Table 2: In Vitro Activity of Comparative Cyclic Tetrapeptides (HDAC Inhibition)

Compound	Target	IC50
Apicidin	Parasitic HDAC	0.7 nM
Human HDAC2	120 nM
Human HDAC3	43 nM
HC-toxin	HDACs	~30 nM
Trapoxin B	HDAC1	~1.9 nM (for a synthetic analog)[7]

Signaling Pathways

The distinct biological activities of CJ-15208 and the other cyclic tetrapeptides stem from their interaction with different cellular signaling pathways.

CJ-15208 and Kappa Opioid Receptor Signaling

CJ-15208 modulates the kappa opioid receptor, a G-protein coupled receptor (GPCR). Activation of KOR by an agonist leads to the dissociation of the G-protein subunits (Gα and Gβγ), which in turn modulate downstream effectors like adenylyl cyclase and ion channels. This signaling cascade ultimately influences neurotransmitter release and neuronal excitability.

Caption: Kappa Opioid Receptor Signaling Pathway.

HDAC Inhibitors and Gene Expression

Apicidin, HC-toxin, and Trapoxin B inhibit histone deacetylases. HDACs remove acetyl groups from histones, leading to chromatin compaction and transcriptional repression. By inhibiting HDACs, these cyclic tetrapeptides promote histone hyperacetylation, resulting in a more relaxed chromatin structure that allows for the transcription of various genes, including tumor suppressor genes.

Caption: HDAC Inhibition and Gene Expression.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Opioid Receptor Binding Assay

This protocol is used to determine the binding affinity of a compound to opioid receptors.

Objective: To determine the inhibition constant (Ki) of a test compound for the kappa, mu, and delta opioid receptors.

Materials:

• Cell membranes expressing the opioid receptor of interest (e.g., from CHO or HEK293 cells).

• Radioligand specific for the receptor (e.g., [³H]U-69,593 for KOR, [³H]DAMGO for MOR, [³H]DPDPE for DOR).

• Test compound (e.g., CJ-15208).

• Non-specific binding control (e.g., Naloxone).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• 96-well plates.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the assay buffer, radioligand, and either the test compound, buffer (for total binding), or non-specific binding control.

• Add the cell membrane preparation to initiate the binding reaction.

• Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. This separates bound from free radioligand.

• Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Measure the radioactivity on the filters using a scintillation counter.

• Calculate the specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value.

• Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Caption: Opioid Receptor Binding Assay Workflow.

In Vitro Histone Deacetylase (HDAC) Activity Assay

This fluorometric assay is used to measure the activity of HDAC enzymes and the inhibitory potential of compounds.

Objective: To determine the IC50 value of a test compound against a specific HDAC isoform.

Materials:

• Recombinant human HDAC enzyme.

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

• Test compound (e.g., Apicidin).

• Assay buffer (e.g., 25 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

• Developer solution (e.g., Trypsin in a suitable buffer with a known HDAC inhibitor like Trichostatin A to stop the reaction).

• 96-well black microplate.

• Fluorescence microplate reader.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well black microplate, add the assay buffer, HDAC substrate, and the test compound or vehicle control.

• Add the HDAC enzyme to each well to start the reaction.

• Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Stop the reaction by adding the developer solution. The developer cleaves the deacetylated substrate, releasing a fluorescent product.

• Incubate at room temperature for a short period to allow for the development of the fluorescent signal.

• Measure the fluorescence intensity using a microplate reader (e.g., excitation at 355 nm and emission at 460 nm).

• Plot the fluorescence intensity against the log concentration of the test compound to determine the IC50 value.

Caption: HDAC Activity Assay Workflow.

MTT Cell Viability Assay

This colorimetric assay is used to assess the cytotoxic effects of a compound on cultured cells.

Objective: To determine the concentration at which a test compound reduces the viability of a cell population by 50% (IC50).

Materials:

• Cultured cells (e.g., a cancer cell line).

• Test compound.

• Complete cell culture medium.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• 96-well clear microplate.

• Microplate reader.

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and incubate for a desired period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of ~570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells.

• Plot the percentage of cell viability against the log concentration of the test compound to determine the IC50 value.

Caption: MTT Cell Viability Assay Workflow.

References

• 1. Kappa Opioid Receptor Signaling In the Brain: Circuitry and Implications for Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. researchgate.net [researchgate.net]
• 5. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. pnas.org [pnas.org]

The Structure-Activity Relationship of CJ-15,208 Analogs: A Comparative Guide

The cyclic tetrapeptide CJ-15,208, cyclo[Phe-d-Pro-Phe-Trp], originally isolated from the fungus Ctenomyces serratus, has emerged as a significant lead compound for the development of novel opioid receptor modulators.[1][2] Its unique structure and biological activity, particularly as a kappa opioid receptor (KOR) antagonist, have spurred extensive research into the structure-activity relationships (SAR) of its analogs.[1][2] These investigations aim to delineate the contributions of individual amino acid residues to receptor affinity, selectivity, and functional activity, with the goal of developing safer and more effective therapeutics for conditions such as mood disorders, drug abuse, and pain.[3]

This guide provides a comparative analysis of various CJ-15,208 analogs, summarizing key quantitative data on their biological activities and detailing the experimental protocols used for their evaluation.

Comparative Biological Activity of CJ-15,208 Analogs

The biological activity of CJ-15,208 and its analogs has been primarily assessed through in vitro receptor binding assays and in vivo antinociceptive assays. The following tables summarize the key findings from various SAR studies, including alanine (B10760859) scans and tryptophan substitutions.

Alanine Scan of CJ-15,208

An alanine scan was conducted to probe the importance of the phenylalanine residues in CJ-15,208 for its biological activity.[3] The results revealed unexpected opioid activity profiles for the analogs.[3]

Compound	Structure	In Vivo Antinociceptive Activity (ED₅₀, nmol, i.c.v.)	Receptor Activity Profile
CJ-15,208 (1)	cyclo[Phe-d-Pro-Phe-Trp]	1.74	KOR Antagonist / MOR Agonist
Analog 2	cyclo[Ala-d-Pro-Phe-Trp]	1.49	MOR Agonist / KOR Antagonist
Analog 3	cyclo[Phe-d-Pro-Ala-Trp]	2.43	MOR Agonist / KOR Antagonist
Analog 4	cyclo[Phe-d-Pro-Phe-Ala]	0.10	Potent MOR Agonist / KOR Antagonist

Data sourced from Patkar et al. (2011).[3]

Notably, while the parent compound CJ-15,208 exhibits KOR antagonist activity, the alanine analogs displayed potent mu opioid receptor (MOR) agonist activity in vivo.[3] Analog 4, with an alanine substitution for the tryptophan-adjacent phenylalanine, was found to be 17-fold more potent than the parent peptide as an antinociceptive agent.[3]

Tryptophan and Phenylalanine Stereoisomer Analogs

The stereochemistry of the tryptophan and phenylalanine residues has been shown to be a critical determinant of the opioid receptor activity profile of CJ-15,208 analogs.[4][5]

Compound	Structure	KOR Binding Affinity (Kᵢ, nM)	MOR Binding Affinity (Kᵢ, nM)	DOR Binding Affinity (Kᵢ, nM)	In Vivo Activity Profile
CJ-15,208	cyclo[Phe-d-Pro-Phe-Trp]	21.2	>10,000	>10,000	Mixed MOR/KOR Agonist, KOR Antagonist
[d-Trp]CJ-15,208	cyclo[Phe-d-Pro-Phe-d-Trp]	46.9	>10,000	>10,000	KOR Antagonist
Analog 3	cyclo[d-Phe-d-Pro-d-Phe-Trp]	~350	>10,000	Negligible	Antinociceptive (KOR mediated)
Analog 5	cyclo[Phe-d-Pro-d-Phe-d-Trp]	~350	>10,000	Negligible	Antinociceptive (KOR mediated)

Data sourced from Ross et al. (2011) and Ferracane et al. (2021).[4][5]

Substitution of l-Tryptophan with d-Tryptophan in CJ-15,208 resulted in a compound that is primarily a KOR antagonist with minimal agonist activity.[4] Further modifications to the stereochemistry of the phenylalanine residues led to analogs with varying degrees of antinociceptive activity, primarily mediated by the KOR.[5]

Experimental Protocols

The characterization of CJ-15,208 analogs involves a combination of in vitro and in vivo assays to determine their receptor binding profiles and functional activities.

Radioligand Competition Binding Assays

These assays are used to determine the affinity of the analogs for different opioid receptors (KOR, MOR, DOR).

Methodology:

• Membrane Preparation: Membranes are prepared from the brains of mice.

• Incubation: The membranes are incubated with a specific radioligand for each receptor ([³H]U69,593 for KOR, [³H]DAMGO for MOR, and [³H]DPDPE for DOR) and varying concentrations of the unlabeled test compound (CJ-15,208 analog).

• Separation: Bound and free radioligand are separated by rapid filtration.

• Quantification: The amount of bound radioactivity is measured by liquid scintillation counting.

• Data Analysis: The concentration of the analog that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The inhibition constant (Kᵢ) is then calculated from the IC₅₀ value.[4]

[³⁵S]GTPγS Binding Assays

This functional assay measures the ability of a compound to activate G-protein coupled receptors, such as opioid receptors.

Methodology:

• Membrane Incubation: Brain membranes are incubated with the test compound, GDP, and [³⁵S]GTPγS.

• Agonist Stimulation: Agonist binding to the receptor promotes the exchange of GDP for [³⁵S]GTPγS on the Gα subunit.

• Measurement: The amount of [³⁵S]GTPγS bound to the membranes is quantified by liquid scintillation counting.

• Data Analysis: An increase in [³⁵S]GTPγS binding indicates agonist activity. The results are typically expressed as a percentage of the stimulation produced by a standard agonist.[6]

55°C Warm-Water Tail-Withdrawal Assay

This in vivo assay is used to assess the antinociceptive (pain-relieving) effects of the analogs.[3][7]

Methodology:

• Animal Model: C57BL/6J mice are commonly used.[3][7]

• Compound Administration: The test compound is administered, typically via intracerebroventricular (i.c.v.) or oral (p.o.) routes.[3][7][8]

• Nociceptive Stimulus: The distal portion of the mouse's tail is immersed in a 55°C water bath.

• Measurement: The latency for the mouse to withdraw its tail from the hot water is recorded. A maximum cut-off time is set to prevent tissue damage.

• Data Analysis: The percentage of maximum possible effect (%MPE) is calculated. The dose that produces a 50% effect (ED₅₀) is determined from the dose-response curve.[3] To determine antagonist activity, mice are pretreated with the analog before being challenged with a known opioid agonist.[8]

Visualizing Pathways and Workflows

To better understand the context of CJ-15,208 analog research, the following diagrams illustrate the general opioid receptor signaling pathway and a typical workflow for a structure-activity relationship study.

Caption: General opioid receptor signaling pathway.

Caption: Workflow for a structure-activity relationship study.

References

• 1. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CJ-15,208, a novel kappa opioid receptor antagonist from a fungus, Ctenomyces serratus ATCC15502 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unexpected Opioid Activity Profiles of Analogs of the Novel Peptide Kappa Opioid Receptor Ligand CJ-15,208 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. The macrocyclic tetrapeptide [D-Trp]CJ-15,208 produces short-acting κ opioid receptor antagonism in the CNS after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An analog of [d-Trp]CJ-15,208 exhibits kappa opioid receptor antagonism following oral administration and prevents stress-induced reinstatement of extinguished morphine conditioned place preference - PMC [pmc.ncbi.nlm.nih.gov]

CJ-15208: A Promising Lead Compound for Kappa Opioid Receptor-Targeted Drug Development

A Comparative Guide for Researchers and Drug Development Professionals

The macrocyclic tetrapeptide natural product, CJ-15208, and its derivatives have emerged as a compelling class of compounds for the development of therapeutics targeting the kappa opioid receptor (KOR). With demonstrated oral bioavailability and the ability to cross the blood-brain barrier, these peptides offer a unique profile for treating conditions such as substance use disorders, particularly in preventing relapse to drug-seeking behavior.[1][2] This guide provides a comparative analysis of CJ-15208 and its analogs against other notable KOR antagonists, supported by experimental data and detailed methodologies.

Introduction to CJ-15208 and its Therapeutic Potential

CJ-15208, with the structure cyclo[Phe-d-Pro-Phe-Trp], was first isolated from the fungus Ctenomyces serratus.[2] It exhibits a dual activity profile, acting as both a KOR antagonist and a mu opioid receptor (MOR) agonist.[1][3] The stereoisomer, [D-Trp]CJ-15208, displays a more selective and potent KOR antagonist profile.[3][4] The primary therapeutic interest in these compounds lies in their ability to antagonize the KOR, a receptor implicated in stress, mood, and the negative reinforcement aspects of addiction.[5][6] KOR antagonists have shown promise in preclinical models for reducing drug-seeking behavior and withdrawal symptoms.[3][7]

Comparative Analysis of KOR Ligands

The development of KOR-targeted drugs has yielded several key compounds. This section compares CJ-15208 and its analogs with other well-characterized KOR antagonists, nor-binaltorphimine (nor-BNI) and JDTic, as well as the selective KOR agonist U50,488, which is frequently used in antagonist assays.

Quantitative Comparison of In Vitro and In Vivo Activity

The following tables summarize the binding affinities and in vivo potencies of CJ-15208, its analogs, and other relevant KOR ligands.

Table 1: Opioid Receptor Binding Affinities (Ki, nM)

Compound	KOR Ki (nM)	MOR Ki (nM)	DOR Ki (nM)	Reference
CJ-15208 (L-Trp)	21.2 ± 5.6	-	Micromolar	[8][9]
[D-Trp]CJ-15208	46.9 ± 16.1	-	Micromolar	[8][9]
[D-Bta4]CJ-15208	-	-	-	[3]
[Nal(2')4]CJ-15208	Decreased 2- to >10-fold	Increased 4- to 5-fold	Micromolar	[3]
nor-BNI	-	-	-	-
JDTic	Subnanomolar	>500-fold selective	>16,000-fold selective	[10]

Note: A comprehensive side-by-side comparison of Ki values from a single study is not available in the provided results. The data is aggregated from multiple sources and methodologies may vary.

Table 2: In Vivo Efficacy and Potency

Compound	Assay	Species	Route	ED50 / Effective Dose	Effect	Reference
CJ-15208	Tail-Withdrawal	Mouse	p.o.	3.49 mg/kg	Antinociception	[1]
[D-Trp]CJ-15208	Tail-Withdrawal	Mouse	p.o.	30 and 60 mg/kg	Antagonism of U50,488-induced antinociception	[4]
[D-Trp]CJ-15208	Conditioned Place Preference	Mouse	p.o.	30 and 60 mg/kg	Prevention of cocaine- and stress-induced reinstatement	[4]
nor-BNI	Morphine Withdrawal	Rat	i.p.	20 mg/kg	Decreased withdrawal symptoms	[3]
JDTic	Cocaine Reinstatement	Rat	i.g.	10 and 30 mg/kg	Reduced footshock-induced reinstatement	[7]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are protocols for key assays used to characterize CJ-15208 and its alternatives.

Warm-Water Tail-Withdrawal Assay

This assay is used to assess both the antinociceptive (agonist) and antagonist activity of compounds.

• Objective: To measure the latency of a mouse to withdraw its tail from warm water, indicating its pain threshold.

• Procedure:

  • Mice are gently restrained, and the distal portion of their tail is submerged in a water bath maintained at a constant temperature (e.g., 55°C).[4][8]

  • The latency to flick or withdraw the tail is recorded. A cut-off time (e.g., 15-20 seconds) is used to prevent tissue damage.

  • For agonist testing, the compound is administered (e.g., subcutaneously (s.c.) or orally (p.o.)) at various doses, and tail-withdrawal latencies are measured at different time points after administration.[4]

  • For antagonist testing, the compound is administered prior to the administration of a known KOR agonist (e.g., U50,488). The ability of the test compound to block the agonist-induced increase in tail-withdrawal latency is measured.[4][8]

• Data Analysis: Data is often expressed as percent maximum possible effect (%MPE) or as a direct measure of latency. ED50 values are calculated to determine potency.

Experimental workflow for the warm-water tail-withdrawal assay.

Conditioned Place Preference (CPP) Assay

This assay is used to evaluate the rewarding or aversive properties of a compound and its ability to prevent the reinstatement of drug-seeking behavior.

• Objective: To determine if an animal develops a preference or aversion for an environment previously paired with a drug.

• Procedure:

  • Pre-conditioning Phase: The animal is allowed to freely explore a multi-compartment apparatus to establish baseline preference for each compartment.

  • Conditioning Phase: Over several days, the animal receives the test drug (e.g., cocaine) and is confined to one specific compartment. On alternate days, it receives a vehicle injection and is confined to a different compartment.

  • Test Phase (Expression): The animal is allowed to freely explore the entire apparatus, and the time spent in each compartment is recorded. An increase in time spent in the drug-paired compartment indicates a conditioned place preference.

  • Extinction and Reinstatement Phase: Following conditioning, the drug is withheld, and the animal is repeatedly placed in the apparatus until the preference is extinguished. To test for reinstatement of drug-seeking behavior, a priming dose of the drug or a stressor (e.g., footshock) is administered, and the preference for the drug-paired compartment is re-assessed. KOR antagonists like [D-Trp]CJ-15208 are tested for their ability to block this reinstatement.[4]

• Data Analysis: The difference in time spent in the drug-paired versus vehicle-paired chamber is calculated.

Logical flow of the Conditioned Place Preference assay.

Signaling Pathways of KOR Antagonists

Kappa opioid receptors are G protein-coupled receptors (GPCRs) that primarily couple to Gi/o proteins.[11] Activation of KORs leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP), and modulation of ion channels. KOR antagonists, such as CJ-15208, act by blocking the binding of endogenous KOR agonists (e.g., dynorphins) or exogenous agonists, thereby preventing these downstream signaling events.

The signaling cascade also involves β-arrestin pathways, which are implicated in receptor desensitization and internalization, as well as initiating distinct signaling events. Some evidence suggests that the G-protein pathway mediates the therapeutic effects of KOR ligands, while the β-arrestin pathway may be responsible for adverse effects like dysphoria.[11][12]

Overview of KOR signaling pathways modulated by agonists and antagonists.

Conclusion

CJ-15208 and its analogs, particularly [D-Trp]CJ-15208, represent a promising avenue for the development of orally active, brain-penetrant KOR antagonists. Their unique pharmacological profile, including a shorter duration of action compared to some non-peptide antagonists, makes them attractive candidates for treating substance use disorders.[13] Further research, including direct comparative studies with other KOR antagonists and detailed pharmacokinetic and pharmacodynamic profiling, will be essential to fully elucidate their therapeutic potential. The data and protocols presented in this guide offer a foundational resource for researchers in the field of opioid pharmacology and drug development.

References

• 1. Kappa opioid receptor agonist U50,488 inhibits dopamine more in caudal than rostral nucleus accumbens core - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The kappa-opioid receptor antagonist, nor-binaltorphimine (nor-BNI), decreases morphine withdrawal and the consequent conditioned place aversion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of Biased Analogues of the Kappa Opioid Receptor Agonist, U50,488, in Preclinical Models of Pain and Side Effects [mdpi.com]
• 5. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A review of kappa opioid receptor antagonists and their clinical trial landscape - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Differential effects of the novel kappa opioid receptor antagonist, JDTic, on reinstatement of cocaine-seeking induced by footshock stressors vs cocaine primes and its antidepressant-like effects in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Kappa opioid receptor agonist U50,488 inhibits dopamine more in caudal than rostral nucleus accumbens core - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of CJ-15,208, a novel κ-opioid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Long-Lasting Effects of JDTic, a Kappa Opioid Receptor Antagonist, on the Expression of Ethanol-Seeking Behavior and the Relapse Drinking of Female Alcohol-Preferring (P) Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. κ-opioid receptor - Wikipedia [en.wikipedia.org]
• 12. The Kappa Opioid Receptor: A Promising Therapeutic Target for Multiple Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Novel opioid cyclic tetrapeptides: Trp isomers of CJ-15,208 exhibit distinct opioid receptor agonism and short-acting κ opioid receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for CJ-15208: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents, including the cyclic tetrapeptide CJ-15208, are paramount for ensuring laboratory safety and environmental compliance. This guide provides a comprehensive, step-by-step approach to the safe disposal of CJ-15208, aligning with general laboratory safety principles and best practices for peptide waste management. Adherence to your institution's specific Environmental Health and Safety (EHS) guidelines and local regulations is mandatory.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, a thorough hazard assessment is crucial. Although the full toxicological properties of CJ-15208 may not be extensively documented, it should be handled with care as a potentially hazardous chemical.

Personal Protective Equipment (PPE) is mandatory when handling CJ-15208:

• Gloves: Use chemical-resistant gloves, such as nitrile.

• Eye Protection: Wear safety goggles or a face shield.

• Lab Coat: A buttoned lab coat is essential to protect against skin contact.

All handling of CJ-15208, especially in its powdered form, should be conducted in a well-ventilated area, such as a chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Procedures

The appropriate method for disposing of CJ-15208 waste depends on its form (solid or liquid) and the specific guidelines of your institution. Never dispose of peptides directly down the drain or in regular trash , as this can pose environmental and health risks.[1][2]

1. Waste Segregation and Collection:

• Solid Waste:

  • Collect all solid waste contaminated with CJ-15208, including empty vials, pipette tips, contaminated gloves, and other labware, in a designated, leak-proof hazardous waste container.

  • This container must be clearly labeled as "Hazardous Waste" and should list "CJ-15208" as a component.

• Liquid Waste:

  • Collect all liquid waste containing CJ-15208, such as unused solutions, reaction mixtures, and rinsates, in a separate, leak-proof hazardous waste container.

  • This container should also be clearly labeled as "Hazardous Waste" and specify the contents, including CJ-15208 and any solvents.

2. Chemical Inactivation (Recommended for Liquid Waste):

For liquid waste, chemical inactivation through hydrolysis is a recommended practice to degrade the peptide before disposal. This should be performed in a chemical fume hood.

Experimental Protocol for Chemical Inactivation:

• Preparation of Inactivation Solution: Prepare a 1 M solution of either hydrochloric acid (HCl) or sodium hydroxide (B78521) (NaOH). Alternatively, a 10% bleach solution can be used for oxidative degradation.

• Addition of Waste: Slowly and carefully add the liquid peptide waste to the inactivation solution. A common ratio is 1 part waste to 10 parts inactivation solution to ensure a sufficient excess of the hydrolyzing or oxidizing agent.

• Reaction Time: Allow the mixture to react for a sufficient time to ensure complete degradation of the peptide. A minimum of 24 hours is recommended for acid/base hydrolysis, while 30-60 minutes may be sufficient for bleach inactivation.

• Neutralization: After the inactivation period, the solution must be neutralized to a pH between 6.0 and 8.0.

  • For acidic solutions, slowly add a base like sodium bicarbonate or sodium hydroxide while monitoring the pH.

  • For basic solutions, add a weak acid.

• Collection: Collect the neutralized waste in a clearly labeled, leak-proof hazardous waste container.

3. Final Disposal:

• Store all sealed and labeled hazardous waste containers in a designated satellite accumulation area within the laboratory.

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

• Follow all institutional and local regulations for the final disposal by a licensed hazardous waste disposal contractor.[2]

Quantitative Data for Disposal Procedures

The following table summarizes general quantitative parameters for the chemical inactivation of peptide waste. It is crucial to note that these are general guidelines, and the optimal conditions for CJ-15208 may need to be determined empirically.

Parameter	Acid Hydrolysis	Base Hydrolysis	Oxidative Degradation
Inactivation Reagent	Hydrochloric Acid (HCl)	Sodium Hydroxide (NaOH)	Sodium Hypochlorite (Bleach)
Reagent Concentration	1 M	1 M	10% solution
Waste-to-Reagent Ratio	1:10 (v/v)	1:10 (v/v)	1:10 (v/v)
Minimum Reaction Time	24 hours	24 hours	30-60 minutes
Final pH for Disposal	6.0 - 8.0	6.0 - 8.0	6.0 - 8.0

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of CJ-15208.

Caption: Workflow for the proper disposal of CJ-15208 waste.

References

• 1. puretidestherapy.com [puretidestherapy.com]
• 2. peptide24.store [peptide24.store]

Safeguarding Your Research: A Comprehensive Guide to Handling CJ-15208

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of CJ-15208, a potent and selective κ-opioid receptor antagonist. Adherence to these protocols is critical for ensuring personnel safety, maintaining experimental integrity, and managing the compound's lifecycle from receipt to disposal. This guide is intended to be a preferred resource for laboratory safety and chemical handling, offering value beyond the product itself.

Immediate Safety and Handling Protocols

Given that a specific Material Safety Data Sheet (MSDS) for CJ-15208 is not publicly available, and its potent pharmacological activity as a κ-opioid receptor antagonist, a conservative approach to handling is imperative. The following procedures are based on best practices for managing potent research compounds.

Personal Protective Equipment (PPE)

A thorough risk assessment considering the quantity, physical form (solid or in solution), and experimental procedure is necessary to determine the appropriate level of PPE.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (as powder)	- Full-face powered air-purifying respirator (PAPR) or N95 respirator with safety glasses- Disposable solid-front lab coat with tight-fitting cuffs- Double nitrile gloves- Disposable sleeves	High risk of aerosolization and inhalation of potent powder. Full respiratory and skin protection is crucial to prevent accidental exposure.
Solution Preparation and Handling	- Chemical fume hood- Standard lab coat- Safety glasses with side shields or chemical splash goggles- Single pair of nitrile gloves	Reduced risk of aerosolization compared to handling powder, but splash and spill hazards remain.
General Laboratory Operations	- Lab coat- Safety glasses- Nitrile gloves	Minimum required PPE for any work involving CJ-15208.

Emergency Procedures

In Case of Accidental Exposure:

Exposure Route	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing.
Eye Contact	Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.
Inhalation	Move the individual to fresh air immediately.
Ingestion	Do not induce vomiting.

For all exposure incidents, seek immediate medical attention afterward.

In Case of a Spill:

A chemical spill response should be swift and decisive.

Figure 1. Logical workflow for responding to a chemical spill.

Operational and Disposal Plans

Standard Operating Procedure (SOP) for Handling CJ-15208

• Preparation:

  • Review the experimental protocol and this safety guide thoroughly.

  • Ensure all necessary PPE is available and in good condition.

  • Prepare the work area by ensuring it is clean and uncluttered. If working with powder, ensure a certified chemical fume hood or other containment device is operational.

  • Have a designated waste container ready for all contaminated materials.

• Execution:

  • Don the appropriate PPE as outlined in the table above.

  • Handle the compound with care, avoiding actions that could generate dust or aerosols.

  • If preparing a solution, add the solvent to the solid slowly.

  • Conduct all manipulations within a chemical fume hood.

• Post-Experiment:

  • Decontaminate all surfaces and equipment that may have come into contact with CJ-15208.

  • Carefully doff PPE to avoid self-contamination, removing gloves last.

  • Wash hands thoroughly with soap and water.

Disposal Plan

All waste materials contaminated with CJ-15208 must be treated as hazardous waste.

Waste Type	Disposal Procedure
Contaminated Solid Waste (e.g., pipette tips, gloves, weigh paper)	Collect in a dedicated, sealed, and clearly labeled hazardous waste container.
Contaminated Liquid Waste (e.g., unused solutions)	Collect in a dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams.
Contaminated Sharps (e.g., needles)	Dispose of in a designated sharps container for hazardous chemical waste.

All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste vendor.

Experimental Protocols

The following are generalized methodologies for key experiments cited in the literature for CJ-15208 and similar compounds. Researchers should adapt these protocols to their specific laboratory conditions and consult original publications for further details.

Kappa-Opioid Receptor Binding Assay (Competitive Radioligand)

This assay determines the binding affinity of CJ-15208 for the κ-opioid receptor.

Materials:

• Membranes from cells expressing the human κ-opioid receptor (e.g., CHO-hKOR).

• Radioligand specific for the κ-opioid receptor (e.g., [³H]U-69,593).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• CJ-15208 stock solution and serial dilutions.

• 96-well microplates.

• Glass fiber filters.

• Cell harvester.

• Scintillation counter and scintillation fluid.

Procedure:

• In a 96-well plate, set up the following in triplicate:

  • Total Binding: Assay buffer, radioligand, and cell membranes.

  • Non-specific Binding: Assay buffer, radioligand, a high concentration of a non-labeled competitor, and cell membranes.

  • CJ-15208 Competition: Varying concentrations of CJ-15208, radioligand, and cell membranes.

• Incubate the plate at a specified temperature and duration (e.g., 60 minutes at 25°C).

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and allow to equilibrate.

• Measure the radioactivity in counts per minute (CPM) using a scintillation counter.

• Calculate the specific binding and determine the IC₅₀ and Kᵢ values for CJ-15208.

Electrically-Stimulated Twitch Response Assay (Rabbit Vas Deferens)

This assay is used to determine the antagonist activity of CJ-15208. A detailed, publicly available, step-by-step protocol for CJ-15208 is not available. The following is a generalized procedure based on similar experiments.

Materials:

• Male New Zealand White rabbit.

• Organ bath with physiological salt solution (e.g., Krebs solution), maintained at 37°C and aerated with 95% O₂ / 5% CO₂.

• Isometric force transducer.

• Electrical field stimulator with platinum electrodes.

• Data acquisition system.

• CJ-15208 and a κ-opioid agonist (e.g., asimadoline).

Procedure:

• Humanely euthanize the rabbit and dissect the vasa deferentia.

• Mount a segment of the vas deferens in the organ bath between the electrodes.

• Allow the tissue to equilibrate under a resting tension.

• Induce twitch contractions by applying electrical field stimulation (e.g., single pulses at a specific frequency and voltage).

• Once a stable baseline of twitch responses is established, add the κ-opioid agonist to the bath to suppress the twitch amplitude.

• After the agonist effect has stabilized, add increasing concentrations of CJ-15208 to the bath.

• Record the recovery of the twitch response in the presence of CJ-15208.

• Calculate the ED₅₀ of CJ-15208 for its antagonist effect.

Conditioned Place Preference (CPP) Assay for Cocaine-Seeking Behavior

This assay assesses the ability of CJ-15208 to prevent the reinstatement of cocaine-seeking behavior.

Apparatus:

• A three-chamber CPP box with distinct visual and tactile cues in the two outer chambers.

Procedure:

• Pre-Conditioning (Day 1):

  • Place the animal in the central chamber and allow it to freely explore all three chambers for a set duration (e.g., 15-20 minutes).

  • Record the time spent in each chamber to determine any initial preference.

• Conditioning (Days 2-9):

  • This phase typically involves alternating daily injections of cocaine and saline.

  • On cocaine conditioning days, administer cocaine and confine the animal to one of the outer chambers (typically the initially non-preferred one).

  • On saline conditioning days, administer saline and confine the animal to the opposite outer chamber.

• Post-Conditioning Test (Day 10):

  • Place the animal in the central chamber and allow it to freely explore all three chambers, as in the pre-conditioning phase.

  • Record the time spent in each chamber. An increase in time spent in the cocaine-paired chamber indicates a conditioned preference.

• Extinction and Reinstatement:

  • To test the effect of CJ-15208 on reinstatement, the conditioned preference is first extinguished by repeatedly placing the animal in the apparatus without any drug administration until the preference is no longer observed.

  • Before a reinstatement test, administer CJ-15208.

  • Induce reinstatement of cocaine-seeking behavior with a priming dose of cocaine or a stressor.

  • Place the animal back in the CPP apparatus and measure the time spent in each chamber. A lack of preference for the cocaine-paired chamber in the presence of CJ-15208 indicates its potential to prevent relapse.

This guide provides a foundational framework for the safe and effective handling of CJ-15208. Always prioritize safety and adhere to your institution's specific guidelines and regulations. By doing so, you contribute to a culture of safety and excellence in research.